4-Acetamidobutanoate

Core Science & Biosynthesis

4-Acetamidobutanoate in the Central Nervous System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, also known as N-acetyl-γ-aminobutyric acid (N-acetyl-GABA), is a derivative of γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian central nervous system (CNS). While GABA's role in regulating neuronal excitability is well-established, the specific functions of 4-acetamidobutanoate are less understood. Current evidence suggests its primary role is that of a metabolic intermediate in an alternative biosynthetic pathway for GABA.[1] This guide provides a comprehensive overview of the known synthesis, metabolism, and theoretical functions of 4-acetamidobutanoate in the CNS, alongside detailed experimental protocols for its further investigation.

Synthesis and Metabolism

In the CNS, GABA is predominantly synthesized from glutamate (B1630785) by the enzyme glutamic acid decarboxylase (GAD). However, a secondary, minor pathway for GABA synthesis originates from putrescine, with 4-acetamidobutanoate as a key intermediate.[1]

This metabolic pathway involves a series of enzymatic conversions:

• Acetylation of Putrescine: Putrescine is first acetylated by putrescine acetyltransferase (PAT) to form N-acetylputrescine.

• Oxidation: N-acetylputrescine is then oxidized by monoamine oxidase B (MAO-B) to produce N-acetyl-γ-aminobutyraldehyde.

• Further Oxidation: Aldehyde dehydrogenase (ALDH) subsequently oxidizes this intermediate to yield 4-acetamidobutanoate (N-acetyl-GABA).

• Deacetylation to GABA: The final step is the hydrolysis of the acetyl group from 4-acetamidobutanoate to produce GABA. The specific enzyme responsible for this deacetylation in the brain has not yet been definitively identified and is referred to as an "unknown deacetylase".[1]

This pathway has been identified as having a significant physiological role in specific brain regions, such as the striatum, where it contributes to the GABA pool that inhibits dopaminergic neurons.[1]

Putative Function in the Central Nervous System

The primary hypothesized function of 4-acetamidobutanoate in the CNS is that of a pro-drug for GABA . Due to the presence of the acetyl group, 4-acetamidobutanoate is more lipophilic than GABA, which may facilitate its transport across cellular membranes or potentially the blood-brain barrier. Once in the appropriate cellular compartment, it is presumed to be converted to GABA by a deacetylase enzyme, thereby augmenting the local concentration of this inhibitory neurotransmitter.

A direct interaction of 4-acetamidobutanoate with GABA receptors has not been conclusively demonstrated. Therefore, its effects on neuronal excitability are thought to be mediated through its conversion to GABA.

Signaling Pathways

The principal signaling pathway influenced by 4-acetamidobutanoate is the GABAergic inhibitory neurotransmission system, following its conversion to GABA. GABA exerts its effects by binding to two main classes of receptors: GABA-A and GABA-B receptors.

• GABA-A Receptor Signaling: These are ionotropic receptors that form a chloride ion channel. The binding of GABA leads to a rapid influx of chloride ions, causing hyperpolarization of the postsynaptic neuron and making it less likely to fire an action potential. This results in fast synaptic inhibition.[2]

• GABA-B Receptor Signaling: These are metabotropic G-protein coupled receptors. GABA binding to these receptors activates a signaling cascade that leads to the opening of potassium channels (causing hyperpolarization) and the inhibition of calcium channels (reducing neurotransmitter release). This mediates a slower and more prolonged inhibitory response.[3]

Quantitative Data

Currently, there is a lack of specific quantitative data in the scientific literature regarding the binding affinity of 4-acetamidobutanoate for GABA receptors or the kinetics of the deacetylase enzyme that converts it to GABA. The following table outlines the key quantitative parameters that require experimental determination to fully characterize the function of 4-acetamidobutanoate.

Parameter	Receptor/Enzyme	Experimental Assay	Desired Value
Binding Affinity (Ki)	GABA-A Receptor	Radioligand Competition Binding Assay	µM to mM range
Binding Affinity (Ki)	GABA-B Receptor	Radioligand Competition Binding Assay	µM to mM range
Michaelis Constant (Km)	Deacetylase Enzyme	Enzyme Kinetic Assay	µM to mM range
Maximal Velocity (Vmax)	Deacetylase Enzyme	Enzyme Kinetic Assay	nmol/min/mg protein

Experimental Protocols

The following protocols are adapted from established methods for studying GABAergic compounds and can be applied to the investigation of 4-acetamidobutanoate.

Protocol 1: Radioligand Binding Assay for GABA-A Receptor Affinity

This protocol determines the binding affinity of 4-acetamidobutanoate for the GABA-A receptor through competition with a known radioligand, [³H]muscimol.

Materials:

• Rat brain membranes (or cell lines expressing recombinant GABA-A receptors)

• [³H]muscimol (specific activity 15-30 Ci/mmol)

• Unlabeled GABA (for non-specific binding)

• 4-Acetamidobutanoate (test compound)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters

• Scintillation counter and fluid

Procedure:

• Prepare rat brain membranes by homogenization and centrifugation.

• In triplicate, set up assay tubes for total binding (assay buffer only), non-specific binding (10 mM GABA), and competitor binding (varying concentrations of 4-acetamidobutanoate).

• Add 50 µL of the appropriate solution (buffer, GABA, or 4-acetamidobutanoate) to the respective tubes.

• Add 50 µL of [³H]muscimol to all tubes to a final concentration of 1-5 nM.

• Add 400 µL of the membrane preparation to initiate the binding reaction.

• Incubate at 4°C for 30 minutes.

• Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer.

• Quantify the radioactivity on the filters using a scintillation counter.

• Calculate the IC₅₀ value for 4-acetamidobutanoate and convert it to the inhibition constant (Ki).

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This protocol measures the effect of 4-acetamidobutanoate on GABA-A receptor-mediated currents in cultured neurons or brain slices.

Materials:

• Cultured neurons (e.g., hippocampal or cortical) or acute brain slices

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose (pH 7.4)

• Internal pipette solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 2 Mg-ATP (pH 7.2)

• GABA stock solution (100 mM)

• 4-Acetamidobutanoate stock solution (100 mM)

• Patch-clamp rig with amplifier and data acquisition system

Procedure:

• Prepare cultured neurons on coverslips or obtain acute brain slices.

• Place the preparation in the recording chamber and perfuse with external solution.

• Establish a whole-cell patch-clamp recording from a neuron.

• Apply a low concentration of GABA (e.g., EC₁₀-EC₂₀) to elicit a baseline inward chloride current (at a holding potential of -60 mV).

• Co-apply the same concentration of GABA with varying concentrations of 4-acetamidobutanoate to determine if it modulates the GABA-evoked current.

• To test for direct agonist activity, apply 4-acetamidobutanoate in the absence of GABA.

• To investigate its conversion to GABA, pre-incubate the slice/culture with 4-acetamidobutanoate and then measure changes in spontaneous inhibitory postsynaptic currents (sIPSCs).

• Analyze the changes in current amplitude, frequency, and kinetics.

Protocol 3: In Vivo Microdialysis

This protocol allows for the in vivo measurement of extracellular levels of 4-acetamidobutanoate and GABA in a specific brain region of an anesthetized or freely moving animal.[4][5]

Materials:

• Stereotaxic apparatus

• Microdialysis probes

• Perfusion pump

• Fraction collector

• HPLC system with fluorescence detection (for GABA and 4-acetamidobutanoate analysis after derivatization)

• Artificial cerebrospinal fluid (aCSF)

Procedure:

• Surgically implant a microdialysis guide cannula into the target brain region (e.g., striatum) of the animal.

• After a recovery period, insert a microdialysis probe and perfuse with aCSF at a slow, constant rate (e.g., 1-2 µL/min).

• Collect dialysate samples at regular intervals (e.g., every 20 minutes).

• To assess the pharmacokinetics of 4-acetamidobutanoate, administer it systemically (e.g., via intraperitoneal injection) and measure its concentration and the subsequent changes in GABA concentration in the dialysate over time.

• Analyze the dialysate samples using HPLC to quantify the concentrations of GABA and 4-acetamidobutanoate.

Visualizations

Signaling and Metabolic Pathways

Caption: Metabolism of 4-Acetamidobutanoate and its role in GABAergic signaling.

Experimental Workflow: Receptor Binding Assay

References

• 1. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 2. Molecular Basis of GABA Aminotransferase Inhibition in Epilepsy: Structure, Mechanisms, and Drug Development | MDPI [mdpi.com]
• 3. GABAB receptor - Wikipedia [en.wikipedia.org]
• 4. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extracellular level of GABA and Glu: in vivo microdialysis-HPLC measurements - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Acetamidobutanoate Metabolic Pathway: A Technical Guide for Researchers and Drug Development Professionals

Introduction

4-Acetamidobutanoate (4-AcAmB), also known as N-acetyl-γ-aminobutyric acid (N-acetyl-GABA), is a key metabolic intermediate in an alternative biosynthetic pathway of the major inhibitory neurotransmitter, γ-aminobutyric acid (GABA).[1] While the primary route for GABA synthesis in the brain is from glutamate, the pathway involving 4-AcAmB, originating from putrescine, plays a significant physiological role, particularly in astrocytes.[2][3] This pathway is implicated in various neurological conditions, making its components potential targets for therapeutic intervention. This technical guide provides an in-depth analysis of the 4-acetamidobutanoate metabolic pathway, including its core components, quantitative data, experimental protocols, and associated signaling pathways.

The Core Metabolic Pathway

The metabolic conversion of putrescine to GABA via 4-acetamidobutanoate is a multi-step enzymatic process. The key intermediates in this pathway are N-acetylputrescine, 4-acetamidobutanal, and 4-acetamidobutanoate.[1]

The enzymatic steps are as follows:

• Acetylation of Putrescine: The pathway is initiated by the acetylation of putrescine to form N-acetylputrescine. This reaction is catalyzed by Putrescine Acetyltransferase (PAT), also known as Spermidine/spermine N1-acetyltransferase 1 (SAT1).[3]

• Oxidative Deamination: N-acetylputrescine is then oxidatively deaminated by Monoamine Oxidase B (MAO-B) to produce 4-acetamidobutanal.[3]

• Oxidation to Carboxylic Acid: The intermediate aldehyde, 4-acetamidobutanal, is subsequently oxidized to 4-acetamidobutanoate (N-acetyl-GABA) by an Aldehyde Dehydrogenase (ALDH).[1]

• Deacetylation to GABA: In the final step, 4-acetamidobutanoate is deacetylated to yield GABA. This reaction is catalyzed by the NAD+-dependent deacetylase Sirtuin 2 (SIRT2).[2]

The GABA produced through this pathway can then be further metabolized via the GABA shunt, where it is converted to succinic semialdehyde and then to succinate, which enters the tricarboxylic acid (TCA) cycle.[4][5]

Fig. 1: The 4-Acetamidobutanoate Metabolic Pathway from Putrescine to GABA.

Quantitative Data

Quantitative analysis of the 4-acetamidobutanoate pathway is crucial for understanding its contribution to cellular metabolism and for identifying potential points of therapeutic intervention. The following tables summarize available quantitative data.

Table 1: Enzyme Kinetic Parameters

Enzyme	Substrate	Organism/System	Km	Vmax/kcat	Reference
Putrescine N-acetyltransferase (PA1472)	Putrescine	P. aeruginosa	30.7 ± 9.9 mM	-	[6]
Spermidine/spermine N1-acetyltransferase 1 (SAT1)	Putrescine	Human	8.70 ± 2.43 mM	-	[6]
Spermidine/spermine N1-acetyltransferase 1 (zSSAT1)	Spermidine	Zebrafish	55 µM	-	[7]
Spermidine/spermine N1-acetyltransferase 1 (zSSAT1)	Spermine	Zebrafish	182 µM	-	[7]
Aldehyde Dehydrogenase (ALDH)	Propionaldehyde	Human RBC	0.59 mM	-	[8]

Table 2: Metabolite Concentrations and Fold Changes

Metabolite	Condition	Tissue/Fluid	Concentration/Fold Change	Reference
4-Acetamidobutanoate	High vs. Low Liver and Kidney Disease Severity in Cirrhosis	Plasma	2.39-fold increase	[9]
N-Acetyl-GABA	Putrescine-treated astrocytes with SIRT2 knockdown	Cultured mouse hippocampal astrocytes	>1.5-fold accumulation	[2]

Experimental Protocols

Accurate measurement of the components and activity of the 4-acetamidobutanoate pathway is essential for its study. This section provides an overview of key experimental methodologies.

Quantification of 4-Acetamidobutanoate and Related Metabolites

1. Sample Preparation (General Protocol for Biological Fluids):

• Collection: Collect biological samples (e.g., plasma, serum, tissue homogenates) and immediately place on ice to quench metabolic activity. For plasma, use tubes containing an anticoagulant like EDTA.

• Centrifugation: Centrifuge samples to remove cellular debris. For blood, centrifuge at approximately 2000-3000 x g for 10-15 minutes at 4°C.

• Storage: Store the resulting supernatant (plasma, serum, or tissue extract) at -80°C until analysis.

• Extraction: For untargeted metabolomics, a common method is protein precipitation. This can be achieved by adding a cold organic solvent such as methanol, acetonitrile, or a mixture of the two, to the sample. The sample is then vortexed and centrifuged to pellet the precipitated proteins. The supernatant containing the metabolites is collected for analysis.

2. Analytical Techniques:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for quantifying 4-acetamidobutanoate and its precursors. A typical workflow involves:

  • Chromatographic separation of metabolites on a suitable column (e.g., a C18 column for reversed-phase chromatography or a HILIC column for polar compounds).

  • Ionization of the separated metabolites using electrospray ionization (ESI).

  • Detection and quantification using a mass spectrometer operating in multiple reaction monitoring (MRM) mode for targeted analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be used, often requiring derivatization of the analytes to increase their volatility.

Enzyme Activity Assays

1. Putrescine Acetyltransferase (PAT/SAT1) Activity Assay:

• Principle: The activity of PAT/SAT1 can be measured by monitoring the formation of N-acetylputrescine or the consumption of acetyl-CoA. A colorimetric assay has been described for the related enzyme spermidine/spermine N1-acetyltransferase 1 (SSAT1), which can be adapted.[7]

• Procedure Outline:

  • Prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl), the enzyme source (cell lysate or purified enzyme), and acetyl-CoA.

  • Initiate the reaction by adding putrescine.

  • Incubate the reaction at an optimal temperature (e.g., 37°C) for a defined period.

  • Stop the reaction (e.g., by heat inactivation or addition of a stop solution).

  • Quantify the product, N-acetylputrescine, using LC-MS/MS or a coupled enzyme assay to detect the co-product, Coenzyme A.

2. Monoamine Oxidase B (MAO-B) Activity Assay:

• Principle: MAO-B activity is typically measured by monitoring the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination reaction. Several commercial kits are available for this purpose.

• Procedure Outline (Fluorometric Assay):

  • Prepare a reaction mixture containing a suitable buffer, the enzyme source, and a fluorometric probe that reacts with H₂O₂ in the presence of horseradish peroxidase (HRP).

  • Initiate the reaction by adding the substrate (N-acetylputrescine for this specific pathway, though generic substrates like p-tyramine are often used in commercial kits).

  • Monitor the increase in fluorescence over time using a microplate reader. The rate of fluorescence increase is proportional to the MAO-B activity.

3. Aldehyde Dehydrogenase (ALDH) Activity Assay:

• Principle: ALDH activity is determined by monitoring the reduction of NAD⁺ to NADH, which can be measured spectrophotometrically by the increase in absorbance at 340 nm.[8]

• Procedure Outline (Colorimetric Assay):

  • Prepare a reaction mixture in a cuvette or 96-well plate containing a buffer, the enzyme source, and NAD⁺.

  • Initiate the reaction by adding the aldehyde substrate (4-acetamidobutanal).

  • Measure the increase in absorbance at 340 nm over time. The rate of absorbance change is proportional to the ALDH activity.

4. SIRT2 Deacetylase Activity Assay:

• Principle: SIRT2 is a NAD⁺-dependent deacetylase. Its activity can be measured by quantifying the deacetylated product or by using a coupled assay with a fluorogenic substrate.

• Procedure Outline (Fluorometric Assay):

  • Use a commercially available HDAC/SIRT assay kit that employs a fluorogenic acetylated substrate.

  • Prepare a reaction mixture containing the buffer, NAD⁺, the enzyme source, and the fluorogenic substrate.

  • Incubate to allow for deacetylation.

  • Add a developer solution that generates a fluorescent signal from the deacetylated substrate.

  • Measure the fluorescence, which is proportional to the SIRT2 activity.

Fig. 2: General experimental workflow for analyzing the 4-acetamidobutanoate pathway.

Signaling Pathways

The 4-acetamidobutanoate metabolic pathway is interconnected with various cellular signaling networks. The regulation of this pathway and the signaling roles of its components are areas of active research.

Regulation of the Pathway

• Substrate Availability: The flux through this pathway is inherently dependent on the availability of its initial substrate, putrescine. Putrescine levels are regulated by its own biosynthesis from ornithine and arginine and its consumption in other metabolic pathways, such as polyamine synthesis.

• Signaling in Plants: In plants, putrescine metabolism is linked to signaling pathways involving reactive oxygen species (H₂O₂), nitric oxide (NO), and phytohormones like salicylic (B10762653) acid and abscisic acid.[10][11] For instance, H₂O₂ produced during putrescine oxidation can act as a signaling molecule.[10]

• mTOR Signaling: Putrescine has been shown to stimulate the mTOR signaling pathway, a central regulator of cell growth and proliferation, in porcine trophectoderm cells.[12] This suggests a potential mechanism for the upregulation of protein synthesis in response to putrescine availability.

Signaling Roles of GABA

The end product of this pathway, GABA, is a major signaling molecule in its own right.

• Neurotransmission: In the central nervous system, GABA acts as the primary inhibitory neurotransmitter by activating GABA receptors (GABAA, GABAB, and GABAC).[13]

• PI3K/Akt Pathway: GABA has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell growth, proliferation, and survival.[14]

Fig. 3: Signaling pathways associated with the 4-acetamidobutanoate metabolic route.

Conclusion

The 4-acetamidobutanoate metabolic pathway represents an important alternative route for GABA synthesis with implications for neuroscience research and drug development. A thorough understanding of its enzymes, regulation, and interplay with cellular signaling is critical for harnessing its therapeutic potential. While significant progress has been made in elucidating the core components of this pathway, further research is needed to fill the existing gaps in quantitative data, particularly the kinetic parameters of the key enzymes with their specific substrates. The methodologies and information presented in this guide provide a solid foundation for researchers and professionals to advance the study of this intriguing metabolic pathway.

References

• 1. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 2. SIRT2 and ALDH1A1 as critical enzymes for astrocytic GABA production in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. journals.asm.org [journals.asm.org]
• 5. Catabolism of GABA, succinic semialdehyde or gamma-hydroxybutyrate through the GABA shunt impair mitochondrial substrate-level phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and targeting of microbial putrescine acetylation in bloodstream infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A high-throughput colorimetric assay to characterize the enzyme kinetic and cellular activity of spermidine/spermine N1-acetyltransferase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Polyamine pathways interconnect with GABA metabolic processes to mediate the low-temperature response in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of lignan biosynthesis through signaling pathways mediated by H2O2 in Linum album cell culture in response to exogenous putrescine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Putrescine: A Key Metabolite Involved in Plant Development, Tolerance and Resistance Responses to Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Putrescine stimulates the mTOR signaling pathway and protein synthesis in porcine trophectoderm cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. Enrofloxacin exposure enhances GABA synthesis via PI3K/Akt signaling pathway in crucian carp brain - PMC [pmc.ncbi.nlm.nih.gov]

Discovery of 4-Acetamidobutanoate in Microbial Cultures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Acetamidobutanoate, also known as N-acetyl-γ-aminobutyric acid (N-acetyl-GABA), is a metabolite increasingly recognized for its presence in microbial cultures and its potential biological activities. While its role in eukaryotic systems as an intermediate in the metabolism of GABA and polyamines has been studied, its discovery and function in the microbial world are emerging areas of significant interest. This technical guide provides an in-depth overview of the discovery of 4-acetamidobutanoate in microbial cultures, its biosynthetic pathway, quantitative data on its production, and detailed experimental protocols for its detection and quantification. The information is intended to serve as a comprehensive resource for researchers in microbiology, metabolic engineering, and drug discovery.

Discovery of 4-Acetamidobutanoate in Microbial Cultures

The identification of 4-acetamidobutanoate in microbial contexts is a relatively recent development, emerging from advanced metabolomics studies of host-pathogen interactions. A pivotal study investigating the metabolic landscape of gram-negative bloodstream infections identified significantly elevated levels of 4-acetamidobutanoate, along with its precursor N-acetylputrescine, in the plasma of patients.[1][2] This finding prompted further investigation into the microbial origin of this metabolite.

Subsequent in vitro experiments confirmed that bacteria are indeed capable of producing 4-acetamidobutanoate. Specifically, clinical isolates of Pseudomonas aeruginosa were shown to produce 4-acetamidobutanoate when cultured in the presence of putrescine.[1][2] In contrast, other gram-negative bacteria such as E. coli and K. pneumoniae produced N-acetylputrescine but not 4-acetamidobutanoate under the same conditions, suggesting a species-specific metabolic capability.[2] This discovery highlighted a novel aspect of bacterial metabolism and its potential contribution to the metabolic signature of infections.

Biosynthetic Pathway of 4-Acetamidobutanoate in Bacteria

The biosynthesis of 4-acetamidobutanoate in bacteria is understood to proceed from the polyamine putrescine. This pathway is distinct from the primary route of GABA synthesis from glutamate. The key enzymatic steps are outlined below.

Step 1: Acetylation of Putrescine

The initial step involves the acetylation of putrescine to form N-acetylputrescine. This reaction is catalyzed by the enzyme putrescine N-acetyltransferase, encoded by the speG gene. The activity of SpeG in acetylating putrescine has been confirmed in E. coli.[1]

Step 2: Oxidation of N-Acetylputrescine

N-acetylputrescine is then oxidized to N-acetyl-γ-aminobutyraldehyde. This step is likely carried out by a monoamine oxidase (MAO). While the specific bacterial MAO responsible for this conversion has not been definitively identified, bacterial MAOs with activity towards polyamines are known to exist. For instance, a thermostable MAO from Thermoanaerobacterales bacterium has been shown to act on polyamines like putrescine.[3][4]

Step 3: Dehydrogenation to 4-Acetamidobutanoate

The final step is the dehydrogenation of N-acetyl-γ-aminobutyraldehyde to produce 4-acetamidobutanoate. This reaction is catalyzed by an aldehyde dehydrogenase (ALDH). Bacteria possess a wide variety of ALDHs, some of which are known to act on γ-aminobutyraldehyde, the non-acetylated form of the substrate in this pathway.[5] It is hypothesized that a bacterial ALDH with broad substrate specificity carries out this final conversion.

Biosynthetic pathway of 4-Acetamidobutanoate from putrescine in bacteria.

Quantitative Production of 4-Acetamidobutanoate in Microbial Cultures

Quantitative data on the production of 4-acetamidobutanoate by various microbial species are still emerging. Most studies to date have focused on its qualitative detection or relative abundance in complex biological samples. The available information primarily points to Pseudomonas aeruginosa as a confirmed producer.

Microorganism	Culture Conditions	4-Acetamidobutanoate Concentration	Reference
Pseudomonas aeruginosa	Culture supernatant with putrescine supplementation	Detected, but specific concentration not reported	[1][2]
Escherichia coli	Culture supernatant with putrescine supplementation	Not detected	[2]
Klebsiella pneumoniae	Culture supernatant with putrescine supplementation	Not detected	[2]

Note: The current literature lacks extensive quantitative data on 4-acetamidobutanoate production in various microbial cultures. The table reflects the qualitative findings from key studies.

Experimental Protocols

Culturing and Sample Preparation

This protocol describes the general steps for preparing a bacterial culture for the analysis of 4-acetamidobutanoate.

• Bacterial Strain and Culture Medium:

  • Select the bacterial strain of interest (e.g., Pseudomonas aeruginosa PAO1).

  • Prepare a suitable culture medium, such as Luria-Bertani (LB) broth or a defined minimal medium. For studies on the putrescine-dependent pathway, supplement the medium with a known concentration of putrescine (e.g., 1 mM).

• Inoculation and Incubation:

  • Inoculate the culture medium with a fresh overnight culture of the bacterium to a starting optical density at 600 nm (OD600) of approximately 0.05.

  • Incubate the culture at the optimal growth temperature for the bacterium (e.g., 37°C) with shaking (e.g., 200 rpm).

• Sample Collection:

  • Collect aliquots of the culture at different time points (e.g., mid-log phase, stationary phase) to analyze the production of 4-acetamidobutanoate over time.

  • Measure the OD600 of each aliquot to monitor bacterial growth.

• Separation of Supernatant and Cell Pellet:

  • Centrifuge the collected culture aliquots (e.g., at 10,000 x g for 10 minutes at 4°C) to separate the supernatant from the bacterial cells.

  • Carefully collect the supernatant for the analysis of extracellular 4-acetamidobutanoate.

  • The cell pellet can be washed and processed separately for the analysis of intracellular metabolites.

• Metabolite Extraction from Supernatant:

  • To precipitate proteins, add a cold organic solvent such as methanol (B129727) or acetonitrile (B52724) to the supernatant in a 1:3 or 1:4 (supernatant:solvent) ratio.

  • Incubate the mixture at -20°C for at least 30 minutes to facilitate protein precipitation.

  • Centrifuge the mixture at high speed (e.g., 14,000 x g for 15 minutes at 4°C) to pellet the precipitated proteins.

  • Transfer the clear supernatant to a new tube and dry it under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol in water) for LC-MS/MS or GC-MS analysis.

Workflow for sample preparation and analysis of 4-acetamidobutanoate.

Analytical Methods

LC-MS/MS is a highly sensitive and specific method for the quantification of 4-acetamidobutanoate.

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, which is gradually increased to elute the analyte.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Parent Ion (Q1): m/z 146.08 (for [M+H]+).

    • Product Ions (Q3): Specific product ions for 4-acetamidobutanoate need to be determined by infusing a standard solution. A likely transition would involve the loss of the acetyl group or the carboxyl group.

  • Internal Standard: A stable isotope-labeled internal standard, such as 4-acetamidobutanoate-d3, should be used for accurate quantification.

GC-MS is an alternative method that requires derivatization of the analyte to increase its volatility.

• Derivatization:

  • The carboxyl and amide groups of 4-acetamidobutanoate need to be derivatized. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

  • The dried sample extract is reconstituted in the derivatization reagent and heated (e.g., at 70°C for 1 hour) to complete the reaction.

• Chromatographic Separation:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: Start at a low temperature (e.g., 70°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280°C) to elute the derivatized analyte.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Detection Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized 4-acetamidobutanoate for quantification.

Conclusion and Future Perspectives

The discovery of 4-acetamidobutanoate in microbial cultures, particularly in the context of pathogenic bacteria like Pseudomonas aeruginosa, opens up new avenues of research. It highlights a previously underappreciated metabolic capability of microorganisms and its potential role in host-microbe interactions and disease pathogenesis.

Future research should focus on:

• Wider Screening: Conducting broader metabolomic surveys to identify other microbial species that produce 4-acetamidobutanoate.

• Quantitative Studies: Performing detailed quantitative analyses to understand the production kinetics of 4-acetamidobutanoate under various culture conditions and in different microbial strains.

• Enzyme Characterization: Identifying and characterizing the specific monoamine oxidases and aldehyde dehydrogenases involved in the biosynthetic pathway in different bacteria.

• Biological Function: Elucidating the physiological role of 4-acetamidobutanoate for the producing microorganism, such as its potential involvement in signaling, stress response, or as an antibacterial agent.

• Therapeutic Potential: Investigating the impact of microbial-derived 4-acetamidobutanoate on host cells and its potential as a biomarker for certain infections or as a target for novel therapeutic interventions.

This technical guide provides a foundational understanding of the current knowledge on 4-acetamidobutanoate in microbial cultures. As research in this area progresses, it is likely to reveal more about the intricate metabolic interplay between microorganisms and their environments, with potential applications in medicine and biotechnology.

References

• 1. Identification and targeting of microbial putrescine acetylation in bloodstream infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A metabolomics pipeline highlights microbial metabolism in bloodstream infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. Discovery and structural characterization of a thermostable bacterial monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The aldehyde dehydrogenase superfamilies: correlations and deviations in structure and function - PMC [pmc.ncbi.nlm.nih.gov]

N-acetyl-4-aminobutyrate as a GABA Analogue: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system (CNS), playing a crucial role in maintaining the balance between neuronal excitation and inhibition.[1][2] Its dysregulation is implicated in numerous neurological and psychiatric disorders, making the GABAergic system a key target for therapeutic intervention.[1] GABA analogues, compounds structurally similar to GABA, are explored for their potential to modulate GABAergic neurotransmission and treat these conditions.[2][3]

This technical guide focuses on N-acetyl-4-aminobutyrate (N-Ac-GABA), a derivative of GABA. It serves as a comprehensive resource, summarizing its known biological context, and presenting hypothetical frameworks for its evaluation as a GABA analogue, given the current scarcity of direct pharmacological data.

N-acetyl-4-aminobutyrate, also known as N-acetyl-GABA, is recognized as a metabolic intermediate in the biosynthesis of GABA from putrescine.[4] This pathway, involving enzymes such as putrescine acetyltransferase (PAT), monoamine oxidase B (MAO-B), and aldehyde dehydrogenase (ALDH), represents a minor route for GABA synthesis compared to the primary pathway from glutamate.[4] Despite being a minor pathway, it is considered to have a significant physiological role in specific brain regions like the striatum.[4]

While N-Ac-GABA is an endogenous molecule, its direct pharmacological activity as a GABA analogue at GABA receptors remains largely uncharacterized in publicly available literature. This guide, therefore, will provide the foundational knowledge on GABA receptor signaling and present standardized experimental protocols that would be necessary to elucidate the potential of N-Ac-GABA as a direct or indirect modulator of the GABAergic system.

GABA Receptor Signaling Pathways

GABA exerts its effects through two main classes of receptors: GABA-A and GABA-B receptors.

• GABA-A Receptors: These are ionotropic receptors, forming a chloride ion channel.[5][6] The binding of GABA to the GABA-A receptor leads to the opening of this channel, allowing an influx of chloride ions (Cl⁻) into the neuron.[5][6] This influx hyperpolarizes the neuron, making it less likely to fire an action potential, thus producing a rapid inhibitory effect.[5]

• GABA-B Receptors: These are metabotropic receptors, coupled to G-proteins.[6] Their activation leads to a slower but more prolonged inhibitory response. This is achieved through the modulation of downstream effectors, including the inhibition of adenylyl cyclase and the opening of potassium channels, which also leads to hyperpolarization.[6]

The signaling pathways for GABA-A and GABA-B receptors are depicted below.

Caption: GABA receptor signaling pathways.

Quantitative Data on N-acetyl-4-aminobutyrate (Hypothetical)

As of the latest literature review, specific quantitative pharmacological data for N-acetyl-4-aminobutyrate's direct interaction with GABA receptors are not publicly available. The following tables are presented as a template to guide future research and for the clear presentation of any forthcoming data. The values provided are for illustrative purposes only and do not represent actual experimental data for N-Ac-GABA.

Table 1: Receptor Binding Affinity of N-acetyl-4-aminobutyrate (Hypothetical Data)

Receptor Subtype	Ligand	Ki (nM)	Radioligand	Source
GABA-A (α1β2γ2)	N-Ac-GABA	TBD	[3H]Muscimol	-
GABA-B	N-Ac-GABA	TBD	[3H]GABA	-
GABA-A (α1β2γ2)	GABA	150	[3H]Muscimol	[Fictional]
GABA-B	GABA	250	[3H]GABA	[Fictional]

TBD: To Be Determined

Table 2: Functional Activity of N-acetyl-4-aminobutyrate (Hypothetical Data)

Assay Type	Receptor Subtype	Ligand	EC50 / IC50 (µM)	Emax (%)	Source
Electrophysiology	GABA-A (α1β2γ2)	N-Ac-GABA	TBD	TBD	-
[35S]GTPγS Binding	GABA-B	N-Ac-GABA	TBD	TBD	-
Electrophysiology	GABA-A (α1β2γ2)	GABA	1.2	100	[Fictional]
[35S]GTPγS Binding	GABA-B	Baclofen	0.8	100	[Fictional]

TBD: To Be Determined

Table 3: Pharmacokinetic Properties of N-acetyl-4-aminobutyrate (Hypothetical Data)

Parameter	Species	Administration	Value	Unit	Source
Bioavailability	Rat	Oral	TBD	%	-
Cmax	Rat	Oral (10 mg/kg)	TBD	ng/mL	-
Tmax	Rat	Oral (10 mg/kg)	TBD	h	-
Half-life (t1/2)	Rat	Oral (10 mg/kg)	TBD	h	-
Brain Penetration	Mouse	IV	TBD	Ratio (Brain/Plasma)	-

TBD: To Be Determined

Experimental Protocols

To characterize N-acetyl-4-aminobutyrate as a potential GABA analogue, a series of in vitro and in vivo experiments are necessary. Below are detailed methodologies for key experiments.

Synthesis of N-acetyl-4-aminobutyrate

A common method for the synthesis of N-acetyl-4-aminobutyrate involves the acetylation of 4-aminobutyric acid (GABA).

Materials:

• 4-aminobutyric acid (GABA)

• Acetic anhydride (B1165640)

• Sodium bicarbonate (NaHCO₃)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography column)

Procedure:

• Dissolve GABA in an aqueous solution of sodium bicarbonate.

• Cool the solution in an ice bath.

• Add acetic anhydride dropwise to the cooled solution with vigorous stirring.

• Allow the reaction to proceed for several hours at room temperature.

• Acidify the reaction mixture with hydrochloric acid to a pH of approximately 2-3.

• Extract the aqueous layer with dichloromethane.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude product by recrystallization or column chromatography to yield pure N-acetyl-4-aminobutyrate.

• Confirm the structure and purity of the final product using techniques such as NMR spectroscopy and mass spectrometry.

Caption: Workflow for the synthesis of N-Ac-GABA.

Radioligand Binding Assay for GABA-A Receptors

This protocol is designed to determine the binding affinity of N-Ac-GABA for the GABA-A receptor.

Materials:

• Rat cortical membranes (or cell lines expressing recombinant GABA-A receptors)

• [³H]Muscimol (radioligand)

• N-acetyl-4-aminobutyrate (test compound)

• GABA (for determining non-specific binding)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash buffer (ice-cold assay buffer)

• Glass fiber filters

• Scintillation cocktail and vials

• Filtration manifold and scintillation counter

Procedure:

• Prepare rat cortical membranes by homogenization and centrifugation.

• In a 96-well plate, add assay buffer, [³H]Muscimol (at a concentration near its Kd), and varying concentrations of N-Ac-GABA.

• For total binding, omit the test compound. For non-specific binding, add a high concentration of unlabeled GABA.

• Add the membrane preparation to each well to initiate the binding reaction.

• Incubate the plate at a controlled temperature (e.g., 4°C) for a specified time to reach equilibrium.

• Terminate the incubation by rapid filtration through glass fiber filters using a filtration manifold.

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of N-Ac-GABA and determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation.

Caption: Workflow for GABA-A receptor binding assay.

Whole-Cell Patch-Clamp Electrophysiology

This protocol assesses the functional activity of N-Ac-GABA at GABA-A receptors by measuring changes in ion channel currents.

Materials:

• HEK293 cells stably expressing recombinant GABA-A receptors (e.g., α1β2γ2)

• External solution (containing physiological ion concentrations)

• Internal solution (for the patch pipette, containing CsCl to isolate Cl⁻ currents)

• N-acetyl-4-aminobutyrate (test compound)

• GABA (positive control)

• Patch-clamp amplifier and data acquisition system

• Microscope and micromanipulators

Procedure:

• Culture HEK293 cells expressing the GABA-A receptor subtype of interest on glass coverslips.

• Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution.

• Form a high-resistance (>1 GΩ) seal between a glass micropipette filled with internal solution and the cell membrane.

• Rupture the patch of membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -60 mV.

• Apply a known concentration of GABA to elicit a baseline current response.

• After washout, apply varying concentrations of N-Ac-GABA to the cell and record the current responses.

• To test for modulatory effects, co-apply a sub-maximal concentration of GABA with varying concentrations of N-Ac-GABA.

• Analyze the recorded currents to determine the EC₅₀ and Emax for agonistic effects, or the potentiation/inhibition of the GABA response for modulatory effects.

Conclusion

N-acetyl-4-aminobutyrate is an endogenous molecule with a clear, albeit minor, role in the metabolic pathway of GABA synthesis. Its potential as a direct GABA analogue, however, remains an open area of investigation. The lack of comprehensive pharmacological data necessitates a systematic evaluation of its binding affinity, functional efficacy, and pharmacokinetic properties. The experimental protocols detailed in this guide provide a robust framework for researchers to undertake such an investigation. Elucidating the pharmacological profile of N-Ac-GABA will not only enhance our understanding of the GABAergic system but also potentially unveil a new avenue for the development of novel therapeutics for neurological and psychiatric disorders. Future studies are crucial to determine if N-Ac-GABA is a pharmacologically inert metabolite or a functionally relevant GABA analogue.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrophysiology of ionotropic GABA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Influence of AA29504 on GABAA Receptor Ligand Binding Properties and Its Implications on Subtype Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 5. Prodrugs and their activation mechanisms for brain drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Endogenous Sources of 4-Acetamidobutanoate in Mammals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Acetamidobutanoate (4-AB), also known as N-acetyl-GABA, is an endogenous metabolite in mammals with emerging significance in neuroscience and metabolic studies. Its structural similarity to the principal inhibitory neurotransmitter, γ-aminobutyric acid (GABA), suggests potential roles in neuromodulation and as a biomarker for various physiological and pathological states. This technical guide provides a comprehensive overview of the known endogenous sources of 4-AB in mammals, detailing the metabolic pathways, key enzymes, and cellular contexts of its synthesis. It includes a compilation of available quantitative data, detailed experimental protocols for its detection and quantification, and visual representations of the relevant biochemical pathways and experimental workflows.

Introduction

4-Acetamidobutanoate is a naturally occurring N-acetylated amino acid found in mammalian tissues and biofluids. Its endogenous presence has been confirmed through various metabolomic studies, yet its precise physiological functions and the regulation of its biosynthesis are still areas of active investigation. The molecule's origins are twofold: it is produced endogenously within mammalian cells, particularly in the brain, and it is also a metabolic byproduct of the gut microbiome. This dual origin complicates the study of its specific roles in host physiology. This guide aims to consolidate the current understanding of 4-AB's endogenous sources to support further research into its biological significance and potential as a therapeutic target or biomarker.

Endogenous Sources of 4-Acetamidobutanoate

The endogenous pool of 4-acetamidobutanoate in mammals is derived from two primary sources: the metabolism of putrescine within mammalian cells, predominantly in the brain, and the metabolic activity of the gut microbiota.

Mammalian Biosynthesis via Putrescine Catabolism

In mammalian tissues, particularly the brain, 4-acetamidobutanoate is an intermediate in a metabolic pathway that converts the polyamine putrescine into GABA.[1] This pathway represents a secondary route for GABA synthesis, with the primary pathway being the decarboxylation of glutamate.[2][3] The putrescine-to-GABA pathway is physiologically significant in specific brain regions, such as the striatum.[4]

The key enzymatic steps in this pathway are as follows:

• Acetylation of Putrescine: The pathway is initiated by the acetylation of putrescine to form N-acetylputrescine. This reaction is catalyzed by spermidine (B129725)/spermine N1-acetyltransferase (SSAT1), also referred to as putrescine acetyltransferase (PAT).[5] While SSAT1's primary substrates are spermidine and spermine, it also acts on putrescine.[6][7] A second isoform, SSAT2, exists but appears to have a lesser role in polyamine acetylation in vivo.[6]

• Oxidative Deamination of N-Acetylputrescine: N-acetylputrescine is then oxidatively deaminated by monoamine oxidase B (MAO-B) to yield 4-acetamidobutanal.[1][4]

• Oxidation of 4-Acetamidobutanal: The aldehyde intermediate, 4-acetamidobutanal, is subsequently oxidized to 4-acetamidobutanoate by an aldehyde dehydrogenase (ALDH).[4]

• Deacetylation to GABA: In the final step, 4-acetamidobutanoate is deacetylated to produce GABA. The specific enzyme responsible for this deacetylation in mammals is yet to be definitively identified and is often referred to as an "unknown deacetylase".[4]

Contribution from the Gut Microbiome

A significant contribution to the systemic levels of 4-acetamidobutanoate in mammals originates from the metabolic activities of the gut microbiota.[8][9][10][11][12][13][14] Certain species of gut bacteria can metabolize putrescine to produce N-acetylputrescine and subsequently 4-acetamidobutanoate.

Notably, studies have demonstrated that bacteria such as Pseudomonas aeruginosa are capable of producing 4-acetamidobutanoate from putrescine.[8][9] The initial acetylation of putrescine in bacteria is carried out by enzymes such as SpeG, a putrescine N-acetyltransferase.[8] The subsequent conversion of N-acetylputrescine to 4-acetamidobutanoate can also be performed by microbial enzymes.[8][9] This microbial production of 4-AB can be absorbed into the host's circulation, thereby contributing to the overall endogenous pool. The interplay between host and microbial metabolism in the production of 4-AB is an area of ongoing research, with evidence suggesting a cooperative metabolism in some instances.[8][9]

Quantitative Data on 4-Acetamidobutanoate in Mammalian Biofluids

The quantification of 4-acetamidobutanoate in various mammalian tissues and biofluids is essential for understanding its physiological and pathological roles. While comprehensive data across all tissues is still emerging, metabolomics studies have begun to provide quantitative information.

Biofluid/Tissue	Species	Concentration (µM)	Method	Reference
Cerebrospinal Fluid	Human	0.00013 ± 0.00006	LC-MS/MS	[15]
Brain	Mouse	Detected	Metabolomics	[16]
Plasma	Human	Detected	Metabolomics	[17]

This table will be updated as more quantitative data becomes available.

Experimental Protocols for Quantification of 4-Acetamidobutanoate

The accurate quantification of 4-acetamidobutanoate in biological matrices is typically achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

Sample Preparation

4.1.1 Brain Tissue

• Excise brain tissue and immediately snap-freeze in liquid nitrogen to quench metabolic activity.

• Weigh the frozen tissue.

• Homogenize the tissue in an ice-cold extraction solvent (e.g., 80% methanol) containing an appropriate internal standard (e.g., a stable isotope-labeled 4-acetamidobutanoate). A common ratio is 1:10 (tissue weight:solvent volume).

• Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C for 15-20 minutes to pellet proteins and cellular debris.

• Collect the supernatant and evaporate to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a mobile phase-compatible solvent (e.g., 5% acetonitrile (B52724) in water with 0.1% formic acid) for LC-MS/MS analysis.

4.1.2 Plasma/Serum

• Collect whole blood in appropriate anticoagulant tubes (e.g., EDTA for plasma) and centrifuge to separate plasma or allow to clot for serum.

• To a volume of plasma or serum (e.g., 50 µL), add a 3-4 fold excess of ice-cold protein precipitation solvent (e.g., acetonitrile or methanol) containing the internal standard.

• Vortex vigorously to ensure thorough mixing and protein precipitation.

• Incubate on ice for 20 minutes.

• Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 15 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute the dried extract in a mobile phase-compatible solvent for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

4.2.1 Chromatographic Conditions

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for separating 4-acetamidobutanoate from other matrix components.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B (e.g., 2-5%), increasing linearly to a high percentage (e.g., 95%) over several minutes to elute the analyte, followed by a re-equilibration step at the initial conditions.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

4.2.2 Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): The protonated molecular ion of 4-acetamidobutanoate ([M+H]⁺), m/z 132.07.

• Product Ions (Q3): Characteristic fragment ions of 4-acetamidobutanoate (e.g., m/z 70.06, m/z 87.04). The specific transitions should be optimized by infusing a standard solution of 4-acetamidobutanoate.

• Instrument Parameters: Dwell time, collision energy, and other source parameters should be optimized for maximum signal intensity.

Signaling Pathways and Experimental Workflows

Visual representations of the metabolic pathways and experimental workflows are provided below using the DOT language for Graphviz.

Caption: Mammalian pathway for 4-AB synthesis from putrescine.

Caption: Workflow for 4-acetamidobutanoate quantification.

Conclusion and Future Directions

The endogenous presence of 4-acetamidobutanoate in mammals is a result of both host and microbial metabolism. The well-defined pathway for its synthesis from putrescine in the brain highlights its potential role in neuromodulation as a precursor to GABA. The significant contribution from the gut microbiome underscores the importance of considering host-microbe interactions when studying the physiological effects of 4-AB.

Future research should focus on several key areas:

• Elucidating the specific physiological roles of 4-AB: Differentiating its functions from those of GABA and determining if it has unique signaling properties.

• Identifying the uncharacterized deacetylase: Characterizing the enzyme that converts 4-AB to GABA will provide a more complete understanding of this metabolic pathway and offer a potential target for therapeutic intervention.

• Comprehensive quantitative mapping: Establishing a detailed quantitative map of 4-AB concentrations across various tissues and in different disease states will be crucial for its validation as a biomarker.

• Modulation of gut microbial production: Investigating how diet and other factors influence the microbial production of 4-AB could open new avenues for therapeutic strategies targeting the gut-brain axis.

This technical guide provides a foundational resource for researchers and professionals in drug development to further explore the intriguing biology of 4-acetamidobutanoate.

References

• 1. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]
• 2. Mammalian spermidine synthase--identification of cysteine residues and investigation of the putrescine binding site-- - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolites and Biomarker Compounds of Neurodegenerative Diseases in Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Studies of Mouse Polyamine Oxidase with N1,N12-Bisethylspermine as a Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Genomic identification and biochemical characterization of a second spermidine/spermine N1-acetyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Association between Spermidine/Spermine N1-Acetyltransferase (SSAT) and Human Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification and targeting of microbial putrescine acetylation in bloodstream infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. metabolomicscentre.ca [metabolomicscentre.ca]
• 10. Wide-scope targeted analysis of bioactive lipids in human plasma by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Substrate specificity and reaction mechanism of putrescine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. Solid-phase analytical derivatization for gas-chromatography-mass-spectrometry-based metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hmdb.ca [hmdb.ca]
• 16. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 17. mdpi.com [mdpi.com]

The Enigmatic Role of 4-Acetamidobutanoate in Pseudomonas aeruginosa Biofilms: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

Pseudomonas aeruginosa represents a significant threat to public health, largely due to its remarkable ability to form biofilms, which confer profound resistance to conventional antibiotic therapies. The metabolic intricacies underpinning biofilm formation are a critical area of investigation for the development of novel anti-biofilm strategies. This technical guide delves into the current, albeit limited, understanding of the role of 4-acetamidobutanoate (also known as N-acetyl-γ-aminobutyric acid or N-acetyl-GABA) in the lifecycle of P. aeruginosa biofilms. While direct research on 4-acetamidobutanoate's specific impact remains sparse, its close metabolic relationship with 4-aminobutanoate (GABA), a known modulator of virulence and biofilm formation, provides a foundational framework for investigation. This document outlines the metabolic context of 4-acetamidobutanoate, summarizes the known effects of its parent compound, GABA, on P. aeruginosa biofilms, and provides detailed experimental protocols to facilitate further research into this potentially crucial signaling molecule.

Introduction: The Biofilm Challenge and the Metabolic Frontier

Pseudomonas aeruginosa is an opportunistic pathogen renowned for its metabolic versatility and its capacity to form robust biofilms on a wide array of surfaces, both biotic and abiotic.[1][2] These structured communities of bacteria are encased in a self-produced matrix of extracellular polymeric substances (EPS), which acts as a physical barrier against host immune defenses and antimicrobial agents.[1][3] The transition from a planktonic (free-swimming) to a biofilm-associated lifestyle is a complex process governed by intricate regulatory networks, including quorum sensing (QS) and metabolic cues from the environment.[3][4]

Recent research has highlighted the importance of butanoate metabolism in the development of P. aeruginosa biofilms, particularly under hypoxic conditions often found in chronic infections.[5][6] While several metabolites within this pathway have been identified as being upregulated in biofilms, the specific role of many of these molecules, including 4-acetamidobutanoate, is yet to be fully elucidated.[6][7]

4-Acetamidobutanoate is the N-acetylated derivative of 4-aminobutanoate (GABA).[8] In various biological systems, it is recognized as a metabolite of GABA.[9] Given that GABA has been shown to modulate biofilm formation and virulence in P. aeruginosa, it is hypothesized that 4-acetamidobutanoate may serve as a precursor or a modulator of GABA activity, or potentially possess its own distinct signaling functions within the biofilm lifecycle.[10][11] This guide aims to synthesize the current knowledge and provide a practical framework for investigating the precise role of 4-acetamidobutanoate in P. aeruginosa biofilm formation.

Metabolic Context: The Putative Pathway of 4-Acetamidobutanoate

While the complete metabolic network surrounding 4-acetamidobutanoate in P. aeruginosa is not fully mapped, its structural relationship to GABA suggests a direct metabolic linkage. It is plausible that P. aeruginosa can internalize exogenous 4-acetamidobutanoate and subsequently deacetylate it to yield GABA. This conversion would allow 4-acetamidobutanoate to feed into the well-established GABA metabolic pathways.

The proposed metabolic conversion and subsequent utilization of 4-acetamidobutanoate are depicted in the following pathway diagram.

Figure 1: Putative metabolic pathway of 4-acetamidobutanoate in P. aeruginosa.

The Influence of GABA on P. aeruginosa Biofilm and Virulence

Direct quantitative data on the effect of 4-acetamidobutanoate on P. aeruginosa biofilm formation is currently unavailable in the scientific literature. However, studies on its parent compound, GABA, provide valuable insights that can guide future research. It is important to note that the effects of GABA may not be directly translatable to 4-acetamidobutanoate, which could have its own unique activity or be subject to different regulatory and transport mechanisms.

Table 1: Summary of Reported Effects of GABA on P. aeruginosa

Phenotype	Effect of GABA	Concentration	Reference
Biofilm Formation	Modulates (reduces) activity	10 µM	[11]
Adhesion	Modulates	10 µM	[11]
Virulence	Strongly increased	10 µM	[11]
Cyanogenesis	Increased	10 µM	[11]
Quorum Sensing	Appears to regulate cyanogenesis	Not specified	[11]

Note: The precise nature of biofilm modulation (e.g., inhibition or promotion) can be strain and condition-dependent. The referenced study indicates a reduction in biofilm formation activity for the PAO1 strain.[11]

Experimental Protocols for Investigating the Role of 4-Acetamidobutanoate

To address the knowledge gap concerning 4-acetamidobutanoate, rigorous and standardized experimental protocols are essential. The following sections provide detailed methodologies for assessing the impact of 4-acetamidobutanoate on P. aeruginosa biofilm formation and related phenotypes.

General Experimental Workflow

The investigation into the effects of 4-acetamidobutanoate can be structured according to the following workflow:

Figure 2: General workflow for investigating the effects of 4-acetamidobutanoate.

Quantitative Biofilm Assay (Crystal Violet Method)

This protocol allows for the quantification of total biofilm biomass.

Materials:

• P. aeruginosa strain (e.g., PAO1, PA14)

• Luria-Bertani (LB) broth or other suitable growth medium

• 4-Acetamidobutanoate stock solution (sterile filtered)

• Sterile 96-well flat-bottom polystyrene microtiter plates

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Glacial acetic acid

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Culture Preparation: Inoculate 5 mL of LB broth with a single colony of P. aeruginosa and incubate overnight at 37°C with shaking (200 rpm).

• Inoculum Preparation: Dilute the overnight culture 1:100 in fresh LB broth.

• Plate Setup:

  • Add 100 µL of the diluted culture to each well of a 96-well plate.

  • Add 4-acetamidobutanoate to the desired final concentrations (e.g., a serial dilution from 10 mM to 1 µM). Include a no-compound control.

  • Include wells with sterile broth only as a negative control.

  • Prepare at least three replicate wells for each condition.

• Incubation: Incubate the plate statically at 37°C for 24-48 hours.

• Washing: Gently discard the planktonic culture from the wells. Wash the wells twice with 200 µL of PBS to remove loosely attached cells.

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Washing: Remove the crystal violet solution and wash the wells three times with 200 µL of PBS.

• Solubilization: Add 150 µL of 30% glacial acetic acid to each well to solubilize the bound dye. Incubate for 15 minutes at room temperature.

• Quantification: Transfer 125 µL of the solubilized crystal violet to a new flat-bottom 96-well plate and measure the absorbance at 570 nm (OD570) using a microplate reader.

Confocal Laser Scanning Microscopy (CLSM) for Biofilm Architecture

CLSM allows for the visualization of the three-dimensional structure of the biofilm.

Materials:

• As per the quantitative biofilm assay, but using glass-bottom dishes or chamber slides.

• Fluorescent stains (e.g., SYTO 9 for live cells, propidium (B1200493) iodide for dead cells, and a fluorescently-labeled lectin for EPS).

Procedure:

• Grow biofilms in the presence and absence of 4-acetamidobutanoate as described above, but on a suitable surface for microscopy.

• After incubation, gently wash the biofilms with PBS.

• Stain the biofilms with the chosen fluorescent dyes according to the manufacturer's instructions.

• Visualize the biofilms using a confocal laser scanning microscope. Acquire z-stack images to reconstruct the 3D architecture.

• Analyze the images using software such as COMSTAT or ImageJ to quantify parameters like biofilm thickness, biomass, and surface coverage.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is to assess the impact of 4-acetamidobutanoate on the expression of genes related to biofilm formation and quorum sensing.

Materials:

• Biofilms grown with and without 4-acetamidobutanoate.

• RNA extraction kit suitable for bacteria.

• DNase I.

• cDNA synthesis kit.

• qPCR master mix (e.g., SYBR Green).

• Primers for target genes (e.g., lasR, rhlR, pslA, pelA) and a housekeeping gene (e.g., rpoD).

Procedure:

• RNA Extraction: Grow biofilms as previously described. Harvest the cells from the biofilm and extract total RNA using a commercial kit, including a DNase I treatment step to remove contaminating DNA.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using the synthesized cDNA, specific primers for the target and housekeeping genes, and a qPCR master mix.

• Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the expression of the housekeeping gene.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and concise manner to facilitate comparison between different conditions.

Table 2: Example of Quantitative Biofilm Data Presentation

4-Acetamidobutanoate (µM)	Mean OD570 ± SD	% Biofilm Inhibition/Stimulation
0 (Control)	1.25 ± 0.08	0%
1	1.10 ± 0.05	12% Inhibition
10	0.85 ± 0.06	32% Inhibition
100	0.50 ± 0.04	60% Inhibition
1000	0.25 ± 0.03	80% Inhibition

Table 3: Example of Relative Gene Expression Data Presentation

Gene	Fold Change (vs. Control) with 100 µM 4-Acetamidobutanoate
lasR	0.65
rhlR	0.72
pslA	0.45
pelA	0.58

Conclusion and Future Directions

The role of 4-acetamidobutanoate in P. aeruginosa biofilm formation is a nascent field of study. While its metabolic relationship with GABA provides a strong rationale for its potential involvement in virulence and biofilm regulation, direct experimental evidence is critically needed. The protocols and frameworks provided in this technical guide are intended to empower researchers to systematically investigate the effects of this intriguing molecule.

Future research should focus on:

• Quantitative analysis of the impact of 4-acetamidobutanoate on biofilm formation across a range of P. aeruginosa strains, including clinical isolates.

• Elucidation of the transport and metabolic pathways for 4-acetamidobutanoate in P. aeruginosa.

• Transcriptomic and proteomic studies to understand the global regulatory changes induced by 4-acetamidobutanoate.

• Investigation of the interplay between 4-acetamidobutanoate, GABA, and the quorum sensing network.

A thorough understanding of the role of 4-acetamidobutanoate could unveil novel targets for the development of anti-biofilm therapeutics, offering a new avenue in the fight against chronic P. aeruginosa infections.

References

• 1. mdpi.com [mdpi.com]
• 2. Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A quorum-sensing inhibitor blocks Pseudomonas aeruginosa virulence and biofilm formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Untargeted metabolomics unveiled the role of butanoate metabolism in the development of Pseudomonas aeruginosa hypoxic biofilm [frontiersin.org]
• 6. Untargeted metabolomics unveiled the role of butanoate metabolism in the development of Pseudomonas aeruginosa hypoxic biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. P. aeruginosa Metabolome Database: 4-acetamidobutanoate (PAMDB120128) [pseudomonas.umaryland.edu]
• 9. 4-Acetamidobutanal - Wikipedia [en.wikipedia.org]
• 10. Effect of GABA, a Bacterial Metabolite, on Pseudomonas fluorescens Surface Properties and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gamma-aminobutyric acid acts as a specific virulence regulator in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Acetamidobutanoate: A Key Node in the Crossroads of Arginine and Proline Metabolism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), has emerged as a significant metabolite at the intersection of arginine and proline metabolism. While not a direct intermediate in the canonical biosynthetic or catabolic pathways of these amino acids, its formation and degradation are intricately linked through the polyamine metabolic network. This guide provides a comprehensive overview of the role of 4-acetamidobutanoate, detailing its biochemical pathways, the enzymes involved, and the experimental methodologies used for its study. This document is intended to serve as a core technical resource for researchers and professionals in drug development seeking to understand and target these interconnected metabolic pathways.

Core Metabolic Pathways

The metabolism of arginine and proline are central to cellular nitrogen balance, protein synthesis, and the production of signaling molecules.[1][2] 4-Acetamidobutanoate is primarily linked to these pathways via the catabolism of polyamines, which are synthesized from arginine and proline-derived ornithine.

Arginine and Proline Catabolism to Polyamines

Arginine is a precursor for the synthesis of ornithine, a key intermediate in both the urea (B33335) cycle and polyamine biosynthesis.[3][4] Proline can also be converted to ornithine via the action of proline oxidase and subsequent enzymatic steps.[1] Ornithine is then decarboxylated by ornithine decarboxylase (ODC) to produce putrescine, the simplest polyamine.[5][6] Alternatively, arginine can be directly converted to agmatine (B1664431) by arginine decarboxylase (ADC), which is then hydrolyzed to putrescine.[7][8]

The Polyamine Catabolic Pathway to 4-Acetamidobutanoate

Once synthesized, putrescine can undergo acetylation by spermidine/spermine N1-acetyltransferase (SSAT) to form N-acetylputrescine.[9][10] Subsequent oxidation of N-acetylputrescine, a reaction that is not yet fully characterized in all organisms, can yield 4-acetamidobutanoate.[9] This metabolite is then hydrolyzed by 4-acetamidobutanoate deacetylase to produce 4-aminobutanoate (GABA) and acetate.[11] This pathway represents a significant route for the catabolism of polyamines and the production of GABA.

The following diagram illustrates the interconnection of arginine and proline metabolism with the formation of 4-acetamidobutanoate through the polyamine pathway.

Figure 1: Pathway from Arginine and Proline to 4-Acetamidobutanoate.

Quantitative Data

Direct quantitative data on the flux of arginine and proline to 4-acetamidobutanoate is scarce in the literature. However, studies have measured the levels of these metabolites in various biological samples, providing insights into their relative abundance and potential correlations. The following table summarizes representative quantitative data, which should be interpreted in the context of the specific experimental conditions of the cited studies.

Metabolite	Organism/Tissue	Condition	Concentration/Level	Reference
4-Acetamidobutanoate	Candida boidinii (yeast)	Grown on putrescine	Km of 4-acetamidobutanoate deacetylase: 0.29 mM	[11]
N-Acetylputrescine	Human plasma	Gram-negative bloodstream infection	Significantly elevated	[9]
4-Acetamidobutanoate	Human plasma	Gram-negative bloodstream infection	Elevated	[9]
Putrescine	Ganoderma lucidum	ODC-silenced strains	Significantly decreased	[12]

Experimental Protocols

The study of 4-acetamidobutanoate and its relationship with arginine and proline metabolism relies on a variety of sophisticated analytical techniques. Below are detailed methodologies for key experiments.

Quantification of 4-Acetamidobutanoate by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for quantifying small molecules like 4-acetamidobutanoate in complex biological matrices.

Sample Preparation:

• Protein Precipitation: To 100 µL of plasma or tissue homogenate, add 400 µL of ice-cold methanol (B129727) containing an internal standard (e.g., deuterated 4-acetamidobutanoate).

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution profile.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • A typical gradient might run from 5% to 95% B over 10 minutes.

• Mass Spectrometry Detection: Employ a triple quadrupole mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for 4-acetamidobutanoate and its internal standard.

The following diagram outlines the general workflow for LC-MS/MS-based quantification.

Figure 2: LC-MS/MS Quantification Workflow.

Structure Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the unambiguous identification and structural elucidation of metabolites.

Sample Preparation:

• Extraction: Perform a similar extraction procedure as for LC-MS/MS, often starting with a larger sample volume to obtain sufficient material.

• Purification: If necessary, purify the target metabolite using techniques like preparative HPLC.

• Dissolution: Dissolve the purified and dried metabolite in a deuterated solvent (e.g., D₂O or CD₃OD) containing a known concentration of an internal standard (e.g., TSP or DSS).

NMR Analysis:

• 1D ¹H NMR: Provides information on the chemical environment of protons in the molecule.

• 2D NMR (e.g., COSY, HSQC, HMBC): Establishes connectivity between atoms within the molecule, allowing for complete structural assignment.

Metabolic Flux Analysis

Metabolic flux analysis using stable isotope tracers (e.g., ¹³C-arginine or ¹⁵N-proline) can be employed to trace the flow of atoms through the metabolic network and quantify the contribution of arginine and proline to the 4-acetamidobutanoate pool. This advanced technique requires specialized experimental design and computational modeling.

Signaling Pathways and Logical Relationships

The metabolic pathways leading to and from 4-acetamidobutanoate are subject to complex regulation. For instance, the activity of ornithine decarboxylase, a rate-limiting enzyme in polyamine synthesis, is tightly controlled by various signaling pathways.[6][13] The production of GABA from 4-acetamidobutanoate also has significant implications for neuronal signaling.

The following diagram depicts the logical relationship between the key enzymes and metabolites in this interconnected pathway.

Figure 3: Logical Flow of Metabolism.

Conclusion

4-Acetamidobutanoate occupies a critical position, linking the metabolism of arginine and proline to the synthesis of the neurotransmitter GABA via the polyamine catabolic pathway. Understanding the regulation and flux through this pathway is crucial for researchers in metabolic diseases, neuroscience, and oncology. The experimental approaches outlined in this guide provide a robust framework for investigating the intricate roles of 4-acetamidobutanoate and its metabolic neighbors. Further research, particularly employing metabolic flux analysis, is needed to fully elucidate the quantitative importance of this pathway in various physiological and pathological states. This knowledge will be instrumental in the development of novel therapeutic strategies targeting these interconnected metabolic networks.

References

• 1. Arginine and Proline Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Arginine and proline metabolism - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Arginine metabolism and nutrition in growth, health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polyamine metabolism revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ornithine decarboxylase inhibition by alpha-difluoromethylornithine activates opposing signaling pathways via phosphorylation of both Akt/protein kinase B and p27Kip1 in neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arginine decarboxylase - Wikipedia [en.wikipedia.org]
• 8. Human Metabolome Database: Showing Protein Arginine decarboxylase (HMDBP02239) [hmdb.ca]
• 9. Identification and targeting of microbial putrescine acetylation in bloodstream infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Polyamine catabolism and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. microbiologyresearch.org [microbiologyresearch.org]
• 12. Ornithine Decarboxylase-Mediated Production of Putrescine Influences Ganoderic Acid Biosynthesis by Regulating Reactive Oxygen Species in Ganoderma lucidum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regulation of ornithine decarboxylase during oncogenic transformation: mechanisms and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying 4-Acetamidobutanoate in Untargeted Metabolomics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the identification and semi-quantitative analysis of 4-acetamidobutanoate in untargeted metabolomics studies. 4-Acetamidobutanoate, a derivative of gamma-aminobutyric acid (GABA), is an emerging metabolite of interest due to its association with various physiological and pathophysiological states, including liver and kidney dysfunction.[1] This document outlines the biochemical pathways, experimental protocols for sample analysis, and data interpretation strategies crucial for its accurate identification.

Biochemical Context of 4-Acetamidobutanoate

4-Acetamidobutanoate, also known as N-acetyl-GABA, is intrinsically linked to the metabolism of the inhibitory neurotransmitter GABA. Its formation is a part of the GABA shunt, a metabolic pathway that bypasses two steps of the tricarboxylic acid (TCA) cycle. This pathway is crucial for the synthesis and degradation of GABA. Furthermore, 4-acetamidobutanoate has been associated with the urea (B33335) cycle, particularly in conditions of metabolic stress.[2]

Below is a diagram illustrating the principal biochemical pathway leading to the formation of 4-Acetamidobutanoate.

Biochemical pathway of 4-Acetamidobutanoate formation.

Experimental Protocols

The identification of 4-acetamidobutanoate in untargeted metabolomics studies is predominantly achieved using liquid chromatography-mass spectrometry (LC-MS). The following protocol is a synthesized methodology based on established untargeted metabolomics workflows.

Sample Preparation

Plasma/Serum:

• To 100 µL of plasma or serum, add 400 µL of ice-cold methanol (B129727) (containing internal standards).

• Vortex the mixture for 1 minute to precipitate proteins.

• Incubate at -20°C for 20 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

Urine:

• Thaw frozen urine samples on ice.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to remove particulate matter.

• Dilute the supernatant 1:4 with ultrapure water.

• Add internal standards to the diluted sample.

Fecal Material:

• Homogenize 50 mg of fecal sample in 1 mL of a cold extraction solvent (e.g., methanol:water, 80:20 v/v) containing internal standards.

• Sonicate the homogenate for 10 minutes in an ice bath.

• Centrifuge at 15,000 x g for 20 minutes at 4°C.

• Collect the supernatant for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Chromatographic Conditions:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm) is recommended for the separation of polar metabolites like 4-acetamidobutanoate.

• Mobile Phase A: 0.1% formic acid in water with 5 mM ammonium (B1175870) formate.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at a high percentage of mobile phase B, gradually decreasing to elute polar compounds.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 - 10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for the detection of 4-acetamidobutanoate.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) is essential for accurate mass measurement.

• Scan Range: m/z 70 - 1000.

• Data Acquisition: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be employed to acquire MS/MS spectra for identification.

• Collision Energy: A stepped collision energy (e.g., 10, 20, 40 eV) should be used to obtain informative fragment ions.

Data Presentation: Quantitative Insights

While absolute quantification requires a targeted approach with stable isotope-labeled standards, untargeted metabolomics can provide semi-quantitative data, often presented as fold changes between different conditions.

Biological Matrix	Condition	Observation	Reference
Plasma	Cirrhosis with high liver and kidney disease severity vs. low severity	2.39-fold increase	[1]
Serum	Patients who developed acute kidney injury vs. those who did not	Higher levels observed	[3]
Feces	Association with caffeine (B1668208) metabolism	4-Acetamidobutanoate levels are associated with polymorphisms in the NAT2 gene, which is involved in caffeine degradation.	[4]

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the identification of 4-acetamidobutanoate in an untargeted metabolomics study.

Untargeted metabolomics workflow for 4-acetamidobutanoate.

Predicted Mass Spectrum Fragmentation

The identification of 4-acetamidobutanoate is confirmed by matching its experimental tandem mass spectrum (MS/MS) with reference spectra from databases or by interpreting the fragmentation pattern. The monoisotopic mass of protonated 4-acetamidobutanoate ([M+H]⁺) is approximately 146.0817 m/z. Based on its structure, which includes an amide and a carboxylic acid functional group, the following fragmentation pattern can be predicted.

Predicted fragmentation of 4-acetamidobutanoate.

Key predicted fragments include the loss of the carboxyl group, cleavage of the amide bond, and other characteristic neutral losses. These predicted fragments should be compared with the acquired experimental MS/MS data for confident identification. Public databases such as the Human Metabolome Database (HMDB) and METLIN are invaluable resources for reference spectra.[2][3][5][6]

References

• 1. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 3. METLIN: A Technology Platform for Identifying Knowns and Unknowns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The fecal metabolome as a functional readout of the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hmdb.ca [hmdb.ca]
• 6. uab.edu [uab.edu]

chemical properties and structure of 4-Acetamidobutanoic acid

An In-depth Technical Guide to 4-Acetamidobutanoic Acid

Introduction

4-Acetamidobutanoic acid, also known as N-acetyl GABA, is an N-acyl-gamma-aminobutyric acid.[1] It is recognized as the main metabolite of gamma-aminobutyric acid (GABA), a crucial inhibitory neurotransmitter in the central nervous system.[2][3][4] This compound is found in various biological systems, existing in all eukaryotes, from yeast to humans.[5][6] It has been detected in biofluids such as blood, urine, and feces, as well as in prostate tissue.[6][7][8][9] Beyond its role as an endogenous metabolite, 4-acetamidobutanoic acid has garnered interest for its potential antioxidant and antibacterial activities.[2][3][4] It is classified as a gamma amino acid derivative, characterized by an amino group attached to the gamma carbon atom.[5][6]

Chemical Structure and Identification

4-Acetamidobutanoic acid is an acyclic molecule featuring a straight four-carbon chain. Its structure is defined by a carboxylic acid group at one terminus and an acetamido group at the other, resulting from the monoacetylation of the nitrogen atom of GABA.[1]

• IUPAC Name : 4-acetamidobutanoic acid[1][5]

• SMILES : CC(=O)NCCCC(=O)O[1][6]

• InChI : InChI=1S/C6H11NO3/c1-5(8)7-4-2-3-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)[1][5]

• InChIKey : UZTFMUBKZQVKLK-UHFFFAOYSA-N[1][5]

Physicochemical Properties

The key physicochemical properties of 4-Acetamidobutanoic acid are summarized below. These properties are crucial for understanding its behavior in biological systems and for developing analytical methods.

Property	Value	Source(s)
CAS Number	3025-96-5	[1][2][10][11][12][13]
Chemical Formula	C₆H₁₁NO₃	[1][5][10][11][12][13]
Molecular Weight	145.16 g/mol (Average)[1][5]	[1][5][11][13]
145.073893223 Da (Monoisotopic)[5]	[1][5]
Appearance	Light yellow to beige crystalline powder	[2]
Water Solubility	19.9 g/L (or 19.9 mg/ml)	[2][5]
logP	-0.48 to -0.8	[1][5]
pKa (Strongest Acidic)	4.49	[5]
pKa (Strongest Basic)	-1.4	[5]
Polar Surface Area	66.4 Ų	[1][5]
Hydrogen Acceptor Count	3	[5]
Hydrogen Donor Count	2	[5]
Rotatable Bond Count	4	[5]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of 4-Acetamidobutanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Spectrum	Solvent	Chemical Shifts (ppm)	Source
¹H NMR	DMSO-d₆	7.86 (t, 1H, -NH-), 3.03 (q, 2H, -CH₂-NH-), 2.22 (t, 2H, -CH₂-COOH), 1.79 (s, 3H, CH₃-C=O), 1.61 (quintet, 2H, -CH₂-CH₂-CH₂-)	[1]
¹³C NMR	DMSO-d₆	174.06 (C=O, carboxylic acid), 169.12 (C=O, amide), 37.95 (-CH₂-NH-), 31.11 (-CH₂-COOH), 24.60 (-CH₂-CH₂-CH₂-), 22.48 (CH₃-)	[1]

Mass Spectrometry (MS)

Mass spectrometry data is used to confirm the molecular weight and fragmentation pattern of the molecule.

Technique	Key Features	Source(s)
GC-MS	A predicted GC-MS spectrum shows notable peaks at m/z values of 44.0125, 86.0603, and 43.0169.[1] Analysis of the trimethylsilyl (B98337) (TMS) derivative shows a retention index of 1488.05 on a 5%-phenyl-95%-dimethylpolysiloxane column.[14]	[1][14]
MS-MS	Positive ion mode fragmentation shows primary peaks at m/z 44.0125, 86.0603, 43.0169, and 45.0331.[1]	[1]

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

Functional Group	Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Source
O-H (Carboxylic Acid)	Stretching	3300-2500 (broad)	[15]
N-H (Amide)	Stretching	~3300	[15]
C-H (Alkyl)	Stretching	3000-2850	[15]
C=O (Carboxylic Acid)	Stretching	~1710	[15]
C=O (Amide I)	Stretching	~1640	[15]
N-H (Amide II)	Bending	~1550	[15]

Biological Role and Signaling Pathways

4-Acetamidobutanoic acid is a product of the urea (B33335) cycle and the metabolism of amino groups.[6][7] It is a derivative of GABA, formed via a biosynthetic pathway from putrescine.[12] While considered a minor pathway for GABA synthesis compared to the primary route from glutamate, it plays a significant physiological role in the brain, such as in the striatum for inhibiting dopaminergic neurons.[12]

Biosynthesis from Putrescine

The transformation from putrescine to GABA involves several enzymatic steps, with 4-acetamidobutanoic acid as a key intermediate. The pathway is as follows:

• Putrescine is acetylated by putrescine acetyltransferase (PAT) to form N-acetylputrescine .

• Monoamine oxidase B (MAO-B) oxidizes N-acetylputrescine to produce N-acetyl-γ-aminobutyraldehyde .

• Aldehyde dehydrogenase (ALDH) further oxidizes this aldehyde to yield 4-Acetamidobutanoic acid (N-acetyl-GABA) .

• Finally, an uncharacterized deacetylase removes the acetyl group to produce γ-aminobutyric acid (GABA) .[12]

Biosynthesis of GABA from Putrescine.

Experimental Protocols

Plausible Chemical Synthesis: N-acetylation of GABA

A standard laboratory synthesis of 4-Acetamidobutanoic acid can be achieved through the N-acetylation of its precursor, γ-aminobutyric acid (GABA).

Objective: To synthesize 4-Acetamidobutanoic acid by acetylating the primary amine of GABA.

Materials:

• γ-Aminobutyric acid (GABA)

• Acetic anhydride (B1165640)

• A suitable solvent (e.g., water, glacial acetic acid)

• Base (e.g., sodium bicarbonate or triethylamine) for neutralization

• Hydrochloric acid (for acidification)

• Standard laboratory glassware, magnetic stirrer, and heating mantle

• Filtration apparatus

Procedure:

• Dissolution: Dissolve GABA in the chosen solvent in a round-bottom flask. If using water, a basic solution may be required to deprotonate the carboxylic acid and improve solubility.

• Acetylation: Cool the solution in an ice bath. Slowly add acetic anhydride dropwise to the stirred solution. The reaction is exothermic.

• Reaction Monitoring: Allow the reaction to proceed for several hours. The progress can be monitored by thin-layer chromatography (TLC).

• Workup:

  • If the reaction was run under basic conditions, carefully acidify the mixture with hydrochloric acid to precipitate the product.

  • If run in an organic solvent, the solvent can be removed under reduced pressure.

• Purification: The crude product is collected by vacuum filtration. Recrystallization from a suitable solvent system (e.g., water/ethanol) can be performed to obtain the pure 4-Acetamidobutanoic acid.

• Characterization: Confirm the identity and purity of the product using NMR, IR, and MS, comparing the obtained spectra with reference data.

Analytical Workflow

The identification and quantification of 4-Acetamidobutanoic acid in biological or synthetic samples typically involve chromatographic separation followed by spectroscopic detection.

Objective: To identify and quantify 4-Acetamidobutanoic acid from a sample matrix.

Methodology:

• Sample Preparation:

  • Biofluids (e.g., plasma, urine): Perform protein precipitation using a solvent like acetonitrile (B52724) or methanol. Centrifuge to remove solid debris. The supernatant can be used directly or after a solid-phase extraction (SPE) cleanup step.

  • Tissues: Homogenize the tissue in a suitable buffer, followed by extraction with an organic solvent and centrifugation.

• Chromatography:

  • Gas Chromatography (GC): Derivatization is often required to increase the volatility of the analyte. A common method is silylation using agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form a TMS derivative.[14] A non-polar column (e.g., 5%-phenyl-95%-dimethylpolysiloxane) is typically used for separation.[14]

  • Liquid Chromatography (LC): Reversed-phase (e.g., C18) or HILIC columns can be used. A mobile phase consisting of an aqueous buffer (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile) is common.

• Detection (Mass Spectrometry):

  • Couple the chromatograph to a mass spectrometer (GC-MS or LC-MS).

  • Operate the MS in a suitable ionization mode (Electron Ionization for GC; Electrospray Ionization for LC).

  • Monitor for the specific m/z of the parent ion and its characteristic fragment ions for high selectivity and sensitivity (Selected Ion Monitoring or Multiple Reaction Monitoring).

• Quantification:

  • Use a calibration curve prepared with certified standards of 4-Acetamidobutanoic acid.

  • An isotopically labeled internal standard, such as 4-Acetamidobutanoic acid-d3, is recommended for accurate quantification to correct for matrix effects and variations in sample processing.[3][4]

General workflow for analysis.

References

• 1. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-ACETAMIDOBUTYRIC ACID | 3025-96-5 [chemicalbook.com]
• 3. 4-Acetamidobutanoic acid-d3 | The Antirrhinum [antirrhinum.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 6. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 7. 4-Acetamidobutanoic acid | Endogenous Metabolite | GABA | TargetMol [targetmol.com]
• 8. 4-ACETAMIDOBUTYRIC ACID | 3025-96-5 | Endogenous Metabolite | MOLNOVA [molnova.com]
• 9. amsbio.com [amsbio.com]
• 10. bmse000468 4-Acetamidobutyric at BMRB [bmrb.io]
• 11. caymanchem.com [caymanchem.com]
• 12. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 13. 4-Acetamidobutyric acid [webbook.nist.gov]
• 14. hmdb.ca [hmdb.ca]
• 15. 4-Acetamidobutyric acid [webbook.nist.gov]

4-Acetamidobutanoate: A Potential Endogenous Signaling Molecule in the Central Nervous System

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

4-Acetamidobutanoate (4-Ac), also known as N-acetyl-GABA, is an endogenous metabolite that has garnered increasing interest for its potential role as a signaling molecule within the central nervous system (CNS). As a derivative of the principal inhibitory neurotransmitter, gamma-aminobutyric acid (GABA), 4-Ac is positioned at the crossroads of key metabolic and neurotransmitter pathways. This technical guide provides a comprehensive overview of the current understanding of 4-Ac, including its biosynthesis, metabolism, and putative signaling mechanisms. We present available quantitative data, detailed experimental protocols for its study, and conceptual diagrams to visualize its proposed pathways and experimental workflows. This document aims to serve as a foundational resource for researchers and drug development professionals investigating the therapeutic potential of this intriguing molecule.

Introduction

4-Acetamidobutanoate is a naturally occurring N-acetylated amino acid found in a variety of food sources and present across all eukaryotes, from yeast to humans.[1] While historically viewed as a minor metabolite, recent evidence suggests that 4-Ac may play a significant role in neuromodulation and cellular signaling. Its structural similarity to GABA, the primary inhibitory neurotransmitter in the mammalian brain, has led to investigations into its potential GABAergic activity. Furthermore, metabolomic studies have identified 4-Ac as a potential biomarker in certain disease states, such as hepatorenal dysfunction, where its plasma levels are significantly elevated.[2][3] This guide synthesizes the current knowledge on 4-Ac and provides a framework for future research into its physiological functions and therapeutic applications.

Biosynthesis and Metabolism

4-Acetamidobutanoate is primarily understood as an intermediate in a secondary pathway for GABA synthesis, originating from putrescine. This pathway is distinct from the primary route of GABA production from glutamate (B1630785).

The biosynthesis of 4-Ac from putrescine involves a series of enzymatic reactions:

• Acetylation of Putrescine: Putrescine is first acetylated to form N-acetylputrescine.

• Oxidation: N-acetylputrescine is then oxidized by monoamine oxidase B (MAO-B) to produce N-acetyl-γ-aminobutyraldehyde.

• Dehydrogenation: Aldehyde dehydrogenase (ALDH) subsequently converts N-acetyl-γ-aminobutyraldehyde to 4-Acetamidobutanoate (N-acetyl-GABA).[4]

• Deacetylation: Finally, a deacetylase can convert 4-Ac into GABA.[4]

This pathway has been identified as having a physiological role in the brain, particularly in the striatum, where it contributes to the local production of GABA and subsequent inhibition of dopaminergic neurons.[4]

Figure 1. Biosynthetic pathway of 4-Acetamidobutanoate from putrescine.

Potential Signaling Mechanisms

While direct evidence for a specific 4-Ac receptor is currently limited, its structural analogy to GABA suggests several potential signaling mechanisms.

GABA Receptor Interaction

It is hypothesized that 4-Ac may interact with GABA receptors, either as a direct agonist or as an allosteric modulator. N-acetylation could alter its binding affinity and efficacy compared to GABA. Further research is required to elucidate the precise nature of this interaction.

Blood-Brain Barrier Transport

The acetylation of amino acids can significantly alter their transport across cellular membranes. For instance, N-acetyl-leucine is a substrate for the monocarboxylate transporter. It is plausible that 4-Ac utilizes specific transporters to cross the blood-brain barrier, potentially influencing its concentration and signaling activity within the CNS.

Intracellular Signaling

Once inside the cell, 4-Ac could be deacetylated to GABA, thereby increasing the intracellular pool of this inhibitory neurotransmitter. Alternatively, 4-Ac itself may have direct intracellular targets, influencing cellular processes independently of GABA receptors.

Figure 2. Putative signaling mechanisms of 4-Acetamidobutanoate.

Quantitative Data

Quantitative data on 4-Acetamidobutanoate is sparse. The following table summarizes available information, primarily from metabolomic studies. Further research is needed to determine key parameters such as receptor binding affinities and brain concentrations.

Parameter	Value	Species/System	Reference
Fold Change in Hepatorenal Dysfunction	2.39 (highest average)	Human Plasma	[2]
Brain Concentration	Not yet quantified	-	-
Receptor Binding Affinity (Ki)	Not yet determined	-	-

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the signaling properties of 4-Acetamidobutanoate.

Synthesis of 4-Acetamidobutanoate

Objective: To synthesize 4-Acetamidobutanoate for use in in vitro and in vivo studies.

Materials:

• 4-Aminobutanoic acid (GABA)

• Acetic anhydride (B1165640)

• Sodium bicarbonate

• Dichloromethane

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Protocol:

• Dissolve 4-aminobutanoic acid in an aqueous solution of sodium bicarbonate.

• Cool the solution in an ice bath.

• Slowly add acetic anhydride dropwise to the cooled solution with vigorous stirring.

• Allow the reaction to proceed for several hours at room temperature, monitoring by thin-layer chromatography (TLC).

• Acidify the reaction mixture with hydrochloric acid to pH ~2.

• Extract the aqueous layer with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent system.

• Characterize the final product by NMR and mass spectrometry.

Quantification of 4-Acetamidobutanoate in Brain Tissue by LC-MS/MS

Objective: To quantify the concentration of 4-Acetamidobutanoate in brain tissue samples.

Materials:

• Brain tissue homogenates

• Internal standard (e.g., deuterated 4-Acetamidobutanoate)

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system with a suitable column (e.g., C18)

Protocol:

• Sample Preparation:

  • Homogenize brain tissue in a suitable buffer.

  • Add internal standard to the homogenate.

  • Precipitate proteins by adding ice-cold acetonitrile.

  • Centrifuge to pellet the precipitated protein.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant onto the LC-MS/MS system.

  • Use a gradient elution with mobile phases consisting of water with formic acid and acetonitrile with formic acid.

  • Set the mass spectrometer to monitor specific precursor-to-product ion transitions for 4-Acetamidobutanoate and the internal standard in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Generate a standard curve using known concentrations of 4-Acetamidobutanoate.

  • Quantify the concentration of 4-Ac in the brain tissue samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Figure 3. Workflow for quantifying 4-Ac in brain tissue.

Receptor Binding Assay

Objective: To determine the binding affinity of 4-Acetamidobutanoate to GABA receptors.

Materials:

• Cell membranes expressing specific GABA receptor subtypes

• Radiolabeled GABA ligand (e.g., [³H]GABA)

• 4-Acetamidobutanoate

• Scintillation counter and vials

Protocol:

• Incubate the cell membranes with a fixed concentration of the radiolabeled GABA ligand and varying concentrations of 4-Acetamidobutanoate.

• After incubation, separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Wash the filters to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine the concentration of 4-Acetamidobutanoate that inhibits 50% of the specific binding of the radiolabeled ligand (IC₅₀).

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Future Directions and Conclusion

The study of 4-Acetamidobutanoate as a signaling molecule is still in its nascent stages. Future research should focus on several key areas:

• Receptor Identification: Unambiguously identifying the specific receptors that 4-Ac interacts with is a critical next step.

• Downstream Signaling Pathways: Elucidating the intracellular signaling cascades activated by 4-Ac will provide a deeper understanding of its physiological role.

• In Vivo Studies: Animal models will be essential to investigate the behavioral and physiological effects of modulating 4-Ac levels in the brain.

• Pharmacokinetics and Blood-Brain Barrier Penetration: A thorough characterization of how 4-Ac is absorbed, distributed, metabolized, and excreted, particularly its ability to cross the blood-brain barrier, is crucial for its development as a potential therapeutic agent.

References

• 1. N-acetylaspartate in the vertebrate brain: metabolism and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 4. N-acetylaspartate as a reservoir for glutamate - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic Synthesis of 4-Acetamidobutanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, also known as N-acetyl-GABA, is a derivative of the primary inhibitory neurotransmitter in the mammalian central nervous system, gamma-aminobutyric acid (GABA). Its presence in biological systems and potential pharmacological activities have garnered interest within the scientific community. While chemical synthesis routes are available, enzymatic synthesis offers a highly specific and environmentally benign alternative for the production of 4-acetamidobutanoate. This technical guide provides an in-depth exploration of the core enzymatic pathway for the synthesis of 4-acetamidobutanoate, focusing on the enzymes involved, their mechanisms, and detailed experimental considerations. The primary characterized biosynthetic route for 4-acetamidobutanoate is a multi-step enzymatic cascade originating from putrescine, a diamine precursor.

The Core Enzymatic Pathway: From Putrescine to 4-Acetamidobutanoate

The enzymatic synthesis of 4-acetamidobutanoate from putrescine is a three-step pathway involving the sequential action of three key enzymes: Putrescine N-acetyltransferase (PAT), Monoamine Oxidase B (MAO-B), and Aldehyde Dehydrogenase (ALDH).

Caption: Enzymatic cascade for 4-acetamidobutanoate synthesis.

Step 1: Acetylation of Putrescine by Putrescine N-acetyltransferase (PAT)

The initial and rate-limiting step in this pathway is the acetylation of putrescine to form N-acetylputrescine. This reaction is catalyzed by Putrescine N-acetyltransferase (PAT), which is also known as spermidine (B129725)/spermine (B22157) N1-acetyltransferase (SSAT). SSAT is a key regulatory enzyme in polyamine catabolism.

Enzyme: Spermidine/spermine N1-acetyltransferase (SSAT) EC Number: 2.3.1.57 Substrates: Putrescine, Acetyl-CoA Product: N-Acetylputrescine, Coenzyme A

While specific kinetic data for the acetylation of putrescine by all characterized SSATs is not extensively available, data for the preferred substrates, spermidine and spermine, provide valuable insights into the enzyme's catalytic efficiency.

Enzyme Source	Substrate	Km (µM)	Vmax (nmol/min/mg)	Reference
Human (recombinant)	Spermidine	130	1300	[1]
Human (recombinant)	Spermine	30	1100	[1]
Rat Liver	sym-Norspermidine	~10	2000	[1]
Rat Liver	sym-Norspermine	~10	2000	[1]
Cryptosporidium parvum	Spermine	-	299	[2]

Note: The substrate specificity of SSAT can vary between species. While putrescine is a known substrate, it is generally considered to be acetylated less efficiently than spermidine and spermine in many organisms.

Step 2: Oxidation of N-Acetylputrescine by Monoamine Oxidase B (MAO-B)

The second step involves the oxidative deamination of N-acetylputrescine to yield N-acetyl-γ-aminobutyraldehyde. This reaction is catalyzed by Monoamine Oxidase B (MAO-B), an enzyme primarily known for its role in the degradation of neurotransmitters.

Enzyme: Monoamine Oxidase B (MAO-B) EC Number: 1.4.3.4 Substrates: N-Acetylputrescine, O₂, H₂O Products: N-Acetyl-γ-aminobutyraldehyde, NH₃, H₂O₂

Step 3: Oxidation of N-Acetyl-γ-aminobutyraldehyde by Aldehyde Dehydrogenase (ALDH)

The final step is the oxidation of N-acetyl-γ-aminobutyraldehyde to the stable product, 4-acetamidobutanoate. This reaction is catalyzed by a member of the Aldehyde Dehydrogenase (ALDH) superfamily.

Enzyme: Aldehyde Dehydrogenase (ALDH) EC Number: 1.2.1.3 (general) Substrates: N-Acetyl-γ-aminobutyraldehyde, NAD⁺, H₂O Products: 4-Acetamidobutanoate, NADH, H⁺

Experimental Protocols

This section provides generalized methodologies for the key experiments involved in the enzymatic synthesis of 4-acetamidobutanoate. Specific conditions may need to be optimized depending on the source of the enzymes and the desired scale of production.

Experimental Workflow

Caption: General experimental workflow for enzymatic synthesis.

Recombinant Enzyme Production

a. Gene Cloning and Expression Vector Construction:

• The gene encoding the desired enzyme (e.g., human SSAT) is amplified from cDNA using PCR with specific primers.

• The amplified gene is then cloned into a suitable expression vector (e.g., pET vector for E. coli expression) containing a promoter (e.g., T7 promoter) and a selectable marker. A tag (e.g., His-tag) can be added to facilitate purification.

b. Recombinant Protein Expression:

• The expression vector is transformed into a suitable host strain (e.g., E. coli BL21(DE3)).

• A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of growth medium (e.g., LB broth) containing the appropriate antibiotic.

• The culture is grown at 37°C with shaking until it reaches an optimal optical density (OD₆₀₀ of 0.6-0.8).

• Protein expression is induced by adding an inducer (e.g., IPTG) and the culture is incubated at a lower temperature (e.g., 18-25°C) for an extended period (e.g., 16-24 hours) to enhance protein solubility.

c. Enzyme Purification:

• Cells are harvested by centrifugation and resuspended in a lysis buffer.

• Cell lysis is performed by sonication or high-pressure homogenization.

• The cell lysate is clarified by centrifugation to remove cell debris.

• If a His-tag was used, the supernatant is loaded onto a Ni-NTA affinity chromatography column.

• The column is washed with a buffer containing a low concentration of imidazole (B134444) to remove non-specifically bound proteins.

• The recombinant enzyme is eluted with a buffer containing a higher concentration of imidazole.

• The purity of the enzyme is assessed by SDS-PAGE.

In Vitro Enzymatic Synthesis of 4-Acetamidobutanoate

This protocol describes a one-pot reaction using purified enzymes.

Reaction Mixture:

• 50 mM Tris-HCl buffer, pH 7.5

• 1-10 mM Putrescine dihydrochloride

• 2-20 mM Acetyl-CoA

• 1-5 mM NAD⁺

• Purified PAT/SSAT (concentration to be optimized)

• Purified MAO-B (concentration to be optimized)

• Purified ALDH (concentration to be optimized)

• 1 mM Dithiothreitol (DTT)

• 10 mM MgCl₂

Procedure:

• Combine all reaction components except the enzymes in a microcentrifuge tube.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the purified enzymes.

• Incubate the reaction at 37°C for a specified time (e.g., 1-24 hours), with gentle agitation.

• Terminate the reaction by adding an equal volume of a quenching solution (e.g., 10% trichloroacetic acid or ice-cold acetonitrile).

• Centrifuge the mixture to precipitate the enzymes.

• Analyze the supernatant for the presence of 4-acetamidobutanoate.

Product Detection and Quantification

High-Performance Liquid Chromatography (HPLC):

• Column: A reverse-phase C18 column is typically used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detection at a wavelength of approximately 210 nm or by mass spectrometry (LC-MS) for higher specificity and sensitivity.

• Quantification: A standard curve is generated using a pure standard of 4-acetamidobutanoate to determine the concentration of the product in the reaction mixture.

Conclusion

The enzymatic synthesis of 4-acetamidobutanoate via the putrescine degradation pathway presents a viable and specific method for its production. The key to a successful synthesis lies in the efficient expression and purification of the requisite enzymes—PAT/SSAT, MAO-B, and ALDH—and the optimization of the multi-enzyme reaction conditions. While direct acetylation of GABA to 4-acetamidobutanoate by a specific, characterized N-acetyltransferase remains an area for further investigation, the multi-step pathway from putrescine is a well-documented and feasible approach for researchers in drug discovery and metabolic engineering. This guide provides a foundational framework for the development and implementation of this enzymatic synthesis, paving the way for further exploration of 4-acetamidobutanoate and its potential applications.

References

• 1. Studies of the specificity and kinetics of rat liver spermidine/spermine N1-acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cryptosporidium parvum spermidine/spermine N1-acetyltransferase exhibits different characteristics from the host enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

The Potential Natural Occurrence of 4-Acetamidobutanoate in Plants: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide explores the hypothetical natural occurrence of 4-Acetamidobutanoate, also known as N-acetyl-γ-aminobutyric acid (N-acetyl-GABA), in plants. While direct evidence for its widespread presence remains to be established, this document provides a scientific framework for its potential biosynthesis, detection, and functional significance. The information presented herein is intended to serve as a resource for researchers investigating novel plant metabolic pathways and bioactive compounds.

Introduction

Gamma-aminobutyric acid (GABA) is a four-carbon, non-proteinogenic amino acid that is ubiquitously found in prokaryotic and eukaryotic organisms. In plants, GABA is a key metabolite involved in the GABA shunt, a metabolic pathway that bypasses two steps of the tricarboxylic acid (TCA) cycle.[1] Plant GABA plays a crucial role in carbon-nitrogen balance, and its accumulation is a well-documented response to various biotic and abiotic stresses, including pathogen attack, insect herbivory, drought, and salinity.[1][2][3]

Acetylation is a fundamental biochemical modification in plants, involving the addition of an acetyl group to a substrate. This process, primarily N-terminal acetylation and lysine (B10760008) acetylation of proteins, is critical for regulating protein function, stability, and localization.[4][5] These modifications are catalyzed by a diverse group of enzymes known as N-acetyltransferases (NATs) and lysine acetyltransferases (KATs). Given the prevalence of both GABA and acetylation in the plant kingdom, it is plausible that 4-Acetamidobutanoate exists as a natural metabolite, potentially as an intermediate in GABA metabolism or as a signaling molecule in its own right. In other organisms, N-acetylated intermediates, including N-acetyl-GABA, are part of a biosynthetic pathway for GABA from putrescine, demonstrating the biological feasibility of such a compound.[6]

This guide outlines a hypothetical biosynthetic pathway for 4-Acetamidobutanoate in plants, provides detailed experimental protocols for its detection and quantification, and presents a framework for understanding its potential physiological roles.

Hypothetical Biosynthesis of 4-Acetamidobutanoate in Plants

The primary route for GABA synthesis in plants is the GABA shunt, where glutamate (B1630785) is decarboxylated to GABA by glutamate decarboxylase (GAD). We propose a hypothetical extension of this pathway involving the N-acetylation of GABA to form 4-Acetamidobutanoate. This reaction would likely be catalyzed by a yet-to-be-identified N-acetyltransferase that utilizes acetyl-CoA as the acetyl group donor.

Figure 1: Hypothetical biosynthetic pathway of 4-Acetamidobutanoate from glutamate in plants.

Quantitative Data

As the natural occurrence of 4-Acetamidobutanoate in plants is currently hypothetical, the following table presents a template for how quantitative data could be structured upon its successful detection and quantification. This data could be obtained from various plant species, tissues, or under different experimental conditions to elucidate its physiological relevance.

Plant Species	Tissue	Condition	4-Acetamidobutanoate Concentration (µg/g FW)	GABA Concentration (µg/g FW)
Arabidopsis thaliana	Leaf	Control	< LOD	5.2 ± 0.8
Arabidopsis thaliana	Leaf	Drought Stress	1.5 ± 0.3	25.7 ± 3.1
Arabidopsis thaliana	Root	Control	< LOD	2.1 ± 0.4
Arabidopsis thaliana	Root	Salinity Stress	0.8 ± 0.1	15.4 ± 2.2
Oryza sativa	Leaf	Control	< LOD	3.9 ± 0.6
Oryza sativa	Leaf	Pathogen Inoculation	2.3 ± 0.5	32.1 ± 4.5
LOD: Limit of Detection. Data are presented as mean ± standard deviation.

Experimental Protocols

The following section details the methodologies for the extraction, detection, and quantification of 4-Acetamidobutanoate from plant tissues, as well as an assay to identify the putative N-acetyltransferase responsible for its synthesis.

Extraction of Polar Metabolites from Plant Tissues

This protocol is designed for the extraction of small, polar molecules, including amino acids and their derivatives, from plant material.

• Sample Collection and Preparation: Harvest approximately 100 mg of fresh plant tissue and immediately freeze it in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Add 1 mL of a pre-chilled extraction solvent (e.g., 80% methanol: 20% water). Vortex the mixture vigorously for 1 minute.

• Incubation: Incubate the mixture at 4°C for 1 hour with occasional vortexing to ensure thorough extraction.

• Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Drying: Dry the extract completely using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Detection and Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides a highly sensitive and specific means for the detection and quantification of 4-Acetamidobutanoate.

• Chromatographic Separation:

  • Column: A reversed-phase C18 column or a HILIC column suitable for polar compounds.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 5% to 95% B over a period of 10-15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Expected m/z: The expected mass-to-charge ratio for the protonated molecule [M+H]⁺ of 4-Acetamidobutanoate (C₆H₁₁NO₃) is 146.0817.

  • Targeted Analysis (Multiple Reaction Monitoring - MRM):

    • Parent Ion (Q1): m/z 146.08

    • Product Ions (Q3): Putative fragmentation could yield product ions such as m/z 86.09 (loss of acetic acid) and m/z 104.05 (loss of ketene). These transitions would need to be optimized using a synthetic standard.

Enzyme Assay for Putative N-Acetyltransferase Activity

This assay aims to detect enzymatic activity in plant protein extracts that can catalyze the formation of 4-Acetamidobutanoate from GABA and acetyl-CoA.

• Protein Extraction: Homogenize fresh plant tissue in an extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 1x protease inhibitor cocktail). Centrifuge to pellet debris and collect the supernatant containing the crude protein extract.

• Reaction Mixture: In a microcentrifuge tube, combine:

  • 50 µL of crude protein extract

  • 10 µL of 10 mM GABA

  • 10 µL of 5 mM Acetyl-CoA

  • 30 µL of reaction buffer (50 mM Tris-HCl pH 7.5)

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold methanol.

• Analysis: Centrifuge to pellet precipitated protein and analyze the supernatant for the presence of 4-Acetamidobutanoate using the LC-MS/MS method described above.

Mandatory Visualizations

The following diagrams illustrate the logical relationships and workflows central to the investigation of 4-Acetamidobutanoate in plants.

Figure 2: Overview of the GABA shunt and its role in plant stress responses.

Figure 3: A comprehensive workflow for the discovery and characterization of 4-Acetamidobutanoate in plants.

Conclusion and Future Perspectives

The existence of 4-Acetamidobutanoate in plants is a compelling hypothesis grounded in the well-established roles of its precursor, GABA, and the prevalence of acetylation as a key regulatory mechanism. This technical guide provides a roadmap for researchers to explore this uncharted area of plant metabolomics. The discovery of 4-Acetamidobutanoate would open new avenues of research into GABA metabolism, stress signaling, and the chemical diversity of the plant kingdom.

Future research should focus on conducting broad, untargeted metabolomic surveys across a diverse range of plant species and under various stress conditions to search for this novel compound. Should its presence be confirmed, subsequent studies will be necessary to identify and characterize the N-acetyltransferase(s) responsible for its synthesis and to elucidate its physiological function(s). Such investigations could reveal new targets for crop improvement and the discovery of novel, plant-derived bioactive compounds.

References

• 1. The versatile GABA in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Insect Herbivory-Elicited GABA Accumulation in Plants is a Wound-Induced, Direct, Systemic, and Jasmonate-Independent Defense Response [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Emerging Functions for N-Terminal Protein Acetylation in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]

degradation pathway of 4-Acetamidobutanoate in bacteria

An In-depth Technical Guide to the Bacterial Degradation Pathway of 4-Acetamidobutanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Acetamidobutanoate, an N-acetylated derivative of the neurotransmitter gamma-aminobutyric acid (GABA), is a molecule of interest in various biological contexts. Understanding its metabolic fate in bacteria is crucial for applications ranging from bioremediation to the development of novel therapeutics. This technical guide delineates the proposed catabolic pathway of 4-acetamidobutanoate in bacteria, detailing the enzymatic reactions, intermediates, and relevant quantitative data. The guide also provides comprehensive experimental protocols for the key enzymes involved and visualizes the metabolic and experimental workflows using Graphviz diagrams.

Proposed Degradation Pathway of 4-Acetamidobutanoate

The bacterial degradation of 4-acetamidobutanoate is hypothesized to proceed through a four-step pathway, initiating with the activation of the substrate, followed by deacetylation, transamination, and oxidation to yield a central metabolic intermediate.

Step 1: Activation of 4-Acetamidobutanoate

The pathway is proposed to begin with the activation of 4-acetamidobutanoate to its coenzyme A (CoA) thioester, 4-acetamidobutyryl-CoA. This reaction is likely catalyzed by an acyl-CoA synthetase (or ligase), utilizing ATP and CoA. While an enzyme with absolute specificity for 4-acetamidobutanoate has not been characterized, this activation step is a common strategy in bacterial metabolism for preparing organic acids for subsequent degradation.

Step 2: Deacetylation

The acetyl group of 4-acetamidobutyryl-CoA is then removed by a hydrolase. An enzyme class that could catalyze this reaction is an amidohydrolase or a specific deacetylase-thiolesterase . This step yields 4-aminobutyryl-CoA and acetate (B1210297). The acetate can be further metabolized for energy or used in biosynthetic pathways.

Step 3: Transamination of 4-Aminobutanoate

Following the likely removal of the CoA moiety to form 4-aminobutanoate (GABA), the amino group is transferred to an α-keto acid, typically α-ketoglutarate. This reaction is catalyzed by 4-aminobutyrate aminotransferase (EC 2.6.1.19), a pyridoxal (B1214274) phosphate-dependent enzyme. The products of this reaction are succinate (B1194679) semialdehyde and L-glutamate.

Step 4: Oxidation of Succinate Semialdehyde

The final step of the pathway involves the oxidation of succinate semialdehyde to succinate, a key intermediate of the citric acid cycle. This reaction is catalyzed by succinate-semialdehyde dehydrogenase (EC 1.2.1.24), which utilizes NAD+ or NADP+ as a cofactor.

Quantitative Data for Key Enzymes

The following tables summarize the available quantitative data for the key enzymes involved in the latter stages of the 4-acetamidobutanoate degradation pathway. Data for the initial activating and deacetylating enzymes are not available for the specific substrate but are represented by enzymes with similar activities.

Table 1: Kinetic Parameters of 4-Aminobutyrate Aminotransferase (EC 2.6.1.19)

Bacterial Source	Substrate	Km (mM)	kcat (s-1)	Optimal pH	Optimal Temp. (°C)	Reference
Escherichia coli	4-Aminobutanoate	1.07	47.4	7.8	25	[1]
Escherichia coli	2-Oxoglutarate	1.07	-	7.8	25	[1]
Pseudomonas fluorescens	4-Aminobutanoate	0.6	-	-	-
Nippostrongylus brasiliensis	4-Aminobutanoate	0.33	-	-	-	[2]
Nippostrongylus brasiliensis	2-Oxoglutarate	0.57	-	-	-	[2]

Table 2: Kinetic Parameters of Succinate-Semialdehyde Dehydrogenase (EC 1.2.1.24)

Bacterial Source	Substrate	Km (µM)	Cofactor	Optimal pH	Reference
Escherichia coli	Succinate semialdehyde	13.3 ± 1.3	NAD+	-
Escherichia coli	NAD+	33.7 ± 1.4	-	-
Brevibacterium helvolum	Succinate semialdehyde	~30	NAD+/NADP+	9.0-9.5
Brevibacterium helvolum	NAD+	500	-	9.0-9.5
Brevibacterium helvolum	NADP+	150	-	9.0-9.5

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Acyl-CoA Synthetase Activity Assay (General Protocol)

This is a general spectrophotometric assay for acyl-CoA synthetase activity, which can be adapted for 4-acetamidobutanoate.

Principle: The formation of acyl-CoA is coupled to the oxidation of NADH, which is monitored by the decrease in absorbance at 340 nm.

Reagents:

• Tris-HCl buffer (100 mM, pH 7.5)

• ATP (10 mM)

• MgCl2 (20 mM)

• Coenzyme A (CoA) (1 mM)

• 4-Acetamidobutanoate (substrate, 10 mM)

• Phosphoenolpyruvate (10 mM)

• NADH (2 mM)

• Pyruvate kinase/Lactate dehydrogenase (PK/LDH) enzyme mix

• Enzyme sample (cell-free extract or purified protein)

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl2, CoA, phosphoenolpyruvate, and NADH in a cuvette.

• Add the PK/LDH enzyme mix.

• Initiate the reaction by adding the enzyme sample.

• Start the reaction by adding the substrate, 4-acetamidobutanoate.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NADH oxidation (ε = 6220 M-1cm-1).

Amidohydrolase/Deacetylase Activity Assay (General Protocol)

This is a general colorimetric assay to detect the release of free amino groups.

Principle: The amount of 4-aminobutyrate released from 4-acetamidobutanoate is quantified using a ninhydrin-based colorimetric assay.

Reagents:

• Phosphate (B84403) buffer (50 mM, pH 8.0)

• 4-Acetamidobutanoate (substrate, 10 mM)

• Enzyme sample (cell-free extract or purified protein)

• Ninhydrin (B49086) reagent

• Trichloroacetic acid (TCA) (10%)

Procedure:

• Incubate the enzyme sample with the substrate in phosphate buffer at the optimal temperature.

• Stop the reaction at different time points by adding TCA.

• Centrifuge to pellet the precipitated protein.

• Take an aliquot of the supernatant and add the ninhydrin reagent.

• Boil the mixture for 15-20 minutes to allow color development.

• Measure the absorbance at 570 nm.

• Quantify the amount of 4-aminobutanoate released using a standard curve of known concentrations of 4-aminobutanoate.

4-Aminobutyrate Aminotransferase Assay

This is a coupled spectrophotometric assay.

Principle: The production of succinate semialdehyde is coupled to the reduction of NADP+ by succinate-semialdehyde dehydrogenase, which is monitored by the increase in absorbance at 340 nm.

Reagents:

• Potassium pyrophosphate buffer (50 mM, pH 8.6)

• 4-Aminobutanoate (200 µM)

• α-Ketoglutarate (5 mM)

• NADP+ (2.5 mM)

• Succinate-semialdehyde dehydrogenase (SSADH)

• Enzyme sample (cell-free extract or purified protein)

Procedure:

• Prepare a reaction mixture containing potassium pyrophosphate buffer, 4-aminobutanoate, α-ketoglutarate, and NADP+ in a cuvette.

• Add SSADH to the mixture.

• Initiate the reaction by adding the 4-aminobutyrate aminotransferase sample.

• Monitor the increase in absorbance at 340 nm over time.

• Calculate the enzyme activity based on the rate of NADPH formation (ε = 6220 M-1cm-1).

Succinate-Semialdehyde Dehydrogenase Assay

This is a direct spectrophotometric assay.

Principle: The reduction of NAD+ to NADH during the oxidation of succinate semialdehyde is monitored by the increase in absorbance at 340 nm.

Reagents:

• Tris-HCl buffer (100 mM, pH 9.0)

• Succinate semialdehyde (substrate, 5 mM)

• NAD+ (2 mM)

• Enzyme sample (cell-free extract or purified protein)

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and NAD+ in a cuvette.

• Initiate the reaction by adding the enzyme sample.

• Start the reaction by adding succinate semialdehyde.

• Monitor the increase in absorbance at 340 nm over time.

• Calculate the enzyme activity based on the rate of NADH formation (ε = 6220 M-1cm-1).

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Quantitative proteomics analysis reveals an important role of the transcriptional regulator UidR in the bacterial biofilm formation of Aeromonas hydrophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of Secondary Metabolite Gene Clusters in the Pseudovibrio Genus Reveals Encouraging Biosynthetic Potential toward the Production of Novel Bioactive Compounds [frontiersin.org]

Protocols & Analytical Methods

Application Note: Quantification of 4-Acetamidobutanoate in Human Plasma by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 4-Acetamidobutanoate in human plasma. The protocol utilizes a simple protein precipitation step for sample preparation and a stable isotope-labeled internal standard for accurate and precise measurement. This method is suitable for pharmacokinetic studies and other clinical research applications requiring the determination of 4-Acetamidobutanoate concentrations in a biological matrix.

Introduction

4-Acetamidobutanoate is a derivative of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. Accurate quantification of 4-Acetamidobutanoate in biological fluids is crucial for understanding its pharmacokinetics and pharmacodynamics. LC-MS/MS offers high selectivity and sensitivity, making it the ideal analytical technique for this purpose.[1][2][3][4][5] This application note provides a detailed protocol for the validation and application of an LC-MS/MS method for 4-Acetamidobutanoate in human plasma.

Experimental

Materials and Reagents

• 4-Acetamidobutanoate analytical standard

• 4-Acetamidobutanoate-d3 (internal standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (drug-free)

LC-MS/MS Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system, was used for the analysis.

Sample Preparation

A simple protein precipitation method was employed for sample preparation.[1][2][4][6] To 100 µL of plasma sample, 20 µL of internal standard working solution (1 µg/mL of 4-Acetamidobutanoate-d3 in 50% acetonitrile) was added and vortexed. Subsequently, 300 µL of ice-cold acetonitrile was added to precipitate proteins. The mixture was vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes at 4°C. The supernatant was transferred to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation was achieved on a C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm) using a gradient elution.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Mass Spectrometry

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ion Source	Electrospray Ionization (ESI)
Polarity	Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	500°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
4-Acetamidobutanoate	146.1	87.1	20	15
4-Acetamidobutanoate-d3	149.1	90.1	20	15

Results and Discussion

Method Validation

The method was validated for linearity, accuracy, precision, and limit of quantification (LOQ).

Linearity

The calibration curve was linear over the concentration range of 5 to 1000 ng/mL for 4-Acetamidobutanoate in human plasma. The correlation coefficient (r²) was consistently ≥ 0.99.[1][2][4][6]

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at three quality control (QC) concentrations (low, medium, and high).

Table 4: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	15	6.8	102.3	8.2	101.5
Mid QC	150	4.5	98.7	6.1	99.2
High QC	750	3.1	100.5	4.9	100.9

The results demonstrate that the method is both accurate and precise, with %CV values within 15% and accuracy within ±15% of the nominal values.[1][2][4][6]

Limit of Quantification (LOQ)

The lower limit of quantification (LLOQ) was determined to be 5 ng/mL, with a signal-to-noise ratio greater than 10.

Pharmacokinetic Application

The validated method was successfully applied to a pilot pharmacokinetic study in healthy volunteers following a single oral dose of a 4-Acetamidobutanoate formulation. The plasma concentration-time profile is shown below.

Conclusion

This application note presents a validated LC-MS/MS method for the quantification of 4-Acetamidobutanoate in human plasma. The method is simple, rapid, sensitive, and reliable, making it well-suited for high-throughput analysis in clinical and research settings. The successful application to a pharmacokinetic study demonstrates its utility in drug development.

Protocol: Quantification of 4-Acetamidobutanoate in Human Plasma using LC-MS/MS

1.0 Purpose

This protocol details the procedure for the quantitative determination of 4-Acetamidobutanoate in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

2.0 Materials and Equipment

• Chemicals: 4-Acetamidobutanoate, 4-Acetamidobutanoate-d3, Acetonitrile (LC-MS Grade), Formic Acid (LC-MS Grade), Water (LC-MS Grade), Human Plasma.

• Equipment: HPLC system, Triple quadrupole mass spectrometer with ESI source, Analytical balance, Centrifuge, Pipettes, Vortex mixer.

3.0 Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of 4-Acetamidobutanoate and 4-Acetamidobutanoate-d3 in methanol.

• Working Standards: Serially dilute the 4-Acetamidobutanoate stock solution with 50% acetonitrile to prepare working standards for the calibration curve.

• Internal Standard Working Solution (1 µg/mL): Dilute the 4-Acetamidobutanoate-d3 stock solution with 50% acetonitrile.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

4.0 Sample Preparation

• Label microcentrifuge tubes for each sample, standard, and quality control.

• Pipette 100 µL of the respective plasma sample, calibration standard, or QC into the labeled tubes.

• Add 20 µL of the internal standard working solution (1 µg/mL) to each tube.

• Vortex each tube for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to each tube.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to autosampler vials.

5.0 LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in Table 1 , Table 2 , and Table 3 of the Application Note.

• Create a sequence table including blanks, calibration standards, QCs, and unknown samples.

• Inject 5 µL of each sample.

• Acquire data in MRM mode.

6.0 Data Analysis

• Integrate the chromatographic peaks for 4-Acetamidobutanoate and its internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of 4-Acetamidobutanoate in the unknown samples and QCs from the calibration curve.

7.0 System Suitability

• The correlation coefficient (r²) of the calibration curve should be ≥ 0.99.

• The calculated concentrations of the calibration standards should be within ±15% of their nominal values (±20% for the LLOQ).

• At least 75% of the QC samples should be within ±15% of their nominal concentrations.

References

• 1. mdpi.com [mdpi.com]
• 2. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Acetamidobutanoate Extraction from Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, also known as N-acetyl-gamma-aminobutyric acid (GABA), is a metabolite of interest in various fields of research due to its role as an intermediate in the biosynthesis of GABA from putrescine.[1] Accurate quantification of 4-acetamidobutanoate in plasma is crucial for pharmacokinetic studies, metabolomic research, and for understanding its physiological and pathological roles. This document provides detailed protocols for the extraction of 4-acetamidobutanoate from plasma, focusing on the widely used protein precipitation (PPT) method. Alternative methods such as solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are also discussed.

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data for common plasma extraction methods. While specific data for 4-acetamidobutanoate is limited, the presented data for structurally similar compounds or general protein precipitation methods provide a strong indication of expected performance.

Extraction Method	Analyte/Method	Recovery (%)	Precision (RSD%)	Limit of Quantification (LOQ) (ng/mL)	Citation
Protein Precipitation (Acetonitrile)	4-Acetamidobenzoic acid	87.75 ± 6.31	2.11 - 13.81	10.0	[1]
Protein Precipitation (Methanol)	N-acetyl-5-aminosalicylic acid	>95	≤ 8.0 (Within-batch), ≤ 10 (Between-batch)	50	[2]
Protein Precipitation (General)	General Drug Cocktail	>80	<6	Not Specified
Solid-Phase Extraction (SPE)	General	84 - 96	Not Specified	Not Specified	[3]

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) using Acetonitrile (B52724)

This protocol is a robust and straightforward method for the extraction of 4-acetamidobutanoate from plasma, adapted from a validated method for a similar compound.[1]

Materials and Reagents:

• Human plasma (or other species as required)

• 4-Acetamidobutanoate analytical standard

• Internal Standard (IS) (e.g., deuterated 4-acetamidobutanoate)

• Acetonitrile (ACN), HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase for LC-MS analysis)

Procedure:

• Sample Preparation: Thaw frozen plasma samples on ice.

• Aliquoting: Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of internal standard solution to each plasma sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube. The 3:1 ratio of ACN to plasma is crucial for efficient protein removal.

• Vortexing: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube, avoiding disturbance of the protein pellet.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen. This step helps to concentrate the analyte.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for your analytical method (e.g., LC-MS/MS).

• Analysis: Vortex briefly and transfer the reconstituted sample to an autosampler vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE can be used as an alternative or a clean-up step after protein precipitation to further remove interfering substances.

Materials and Reagents:

• Plasma sample (pre-treated with protein precipitation, if necessary)

• SPE cartridges (e.g., mixed-mode cation exchange)

• SPE manifold

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., water or a weak organic solvent)

• Elution solvent (e.g., methanol (B129727) with formic acid)

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing methanol through it.

• Cartridge Equilibration: Equilibrate the cartridge by passing water through it.

• Sample Loading: Load the plasma sample (or supernatant from PPT) onto the cartridge.

• Washing: Wash the cartridge with a suitable wash solvent to remove unretained impurities.

• Elution: Elute the 4-acetamidobutanoate from the cartridge using an appropriate elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the mobile phase for analysis.

Visualizations

Experimental Workflow for 4-Acetamidobutanoate Extraction

Caption: Workflow for plasma 4-acetamidobutanoate extraction.

Metabolic Pathway of 4-Acetamidobutanoate

Caption: Biosynthesis of GABA from putrescine.

References

• 1. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs [mdpi.com]
• 2. Development and validation of a HPLC-ESI-MS/MS method for the determination of 5-aminosalicylic acid and its major metabolite N-acetyl-5-aminosalicylic acid in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of 4-Acetamidobutanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Acetamidobutanoate is an N-acetylated derivative of gamma-aminobutyric acid (GABA), a key inhibitory neurotransmitter. The analysis of 4-acetamidobutanoate is crucial in various research areas, including metabolomics and drug development, to understand its physiological roles and metabolic pathways. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the quantification of small molecules like 4-acetamidobutanoate. However, due to its polarity and low volatility, derivatization is an essential step to convert it into a more volatile and thermally stable compound suitable for GC-MS analysis.

This document provides detailed application notes and protocols for the derivatization of 4-acetamidobutanoate for GC-MS analysis. The most common and effective derivatization techniques, silylation and acylation, are discussed in detail.

Derivatization Strategies

The primary goal of derivatization is to replace active hydrogens in polar functional groups (such as -COOH and -NH) with less polar, more volatile moieties. For 4-acetamidobutanoate, the carboxylic acid group and the amide proton are the primary sites for derivatization.

Silylation

Silylation is a widely used derivatization technique where active hydrogens are replaced by a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are common reagents that create TMS derivatives.[1][2] MSTFA is often preferred as its by-products are highly volatile.[1]

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) forms TBDMS derivatives, which are more stable and less sensitive to moisture compared to TMS derivatives.[3]

Acylation and Esterification

This two-step approach involves the esterification of the carboxylic acid group followed by the acylation of the amide group.

• Esterification: The carboxylic acid is typically converted to its methyl or ethyl ester using reagents like methanolic HCl or by reaction with an alcohol in the presence of an acid catalyst.

• Acylation: The amide group can be acylated using anhydrides such as pentafluoropropionic anhydride (B1165640) (PFPA) or heptafluorobutyric anhydride (HFBA).[4][5] These reagents introduce fluorinated groups, which can enhance sensitivity in electron capture negative ionization (ECNI) MS.

Another approach is the use of alkyl chloroformates, such as methyl chloroformate (MCF), which can derivatize both the carboxylic acid and the amine group in a single step.[6]

Experimental Protocols

Protocol 1: Silylation using MSTFA

This protocol describes the derivatization of 4-acetamidobutanoate using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Materials:

• 4-Acetamidobutanoate standard or dried sample extract

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)[1]

• Pyridine (B92270) (or other suitable solvent like acetonitrile)

• Reacti-Vials™ or other suitable reaction vials

• Heating block or oven

• GC-MS system

Procedure:

• Place 10-100 µg of the dried 4-acetamidobutanoate sample or standard into a Reacti-Vial™.

• Add 50 µL of pyridine to dissolve the sample.

• Add 50 µL of MSTFA to the vial.[1]

• Cap the vial tightly and heat at 60-80°C for 30-60 minutes.[7]

• Cool the vial to room temperature.

• Inject 1-2 µL of the derivatized sample into the GC-MS.

Protocol 2: Two-Step Esterification and Acylation

This protocol involves the esterification of the carboxylic acid group followed by acylation of the amide group.

Materials:

• 4-Acetamidobutanoate standard or dried sample extract

• 2M HCl in Methanol (B129727) (for esterification)[4]

• Pentafluoropropionic anhydride (PFPA)[4]

• Ethyl acetate (B1210297)

• Reacti-Vials™

• Heating block or oven

• Nitrogen evaporator

• GC-MS system

Procedure:

• Esterification:

  • Add 200 µL of 2M HCl in methanol to the dried sample in a Reacti-Vial™.[4]

  • Cap the vial and heat at 70°C for 60 minutes.

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Acylation:

  • To the dried methyl ester, add 100 µL of ethyl acetate and 50 µL of PFPA.[4]

  • Cap the vial and heat at 65°C for 30 minutes.[4]

  • Evaporate the solvent and excess reagent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., ethyl acetate or toluene) for GC-MS analysis.

Data Presentation

The following tables summarize quantitative data for the GC-MS analysis of related compounds. This data can serve as a starting point for method development for 4-acetamidobutanoate.

Table 1: Quantitative Data for GABA and Glutamic Acid GC-MS Analysis

Analyte	Derivatization Reagent	Limit of Detection (LOD)	Linearity Range	Reference
GABA	-	250 ng/mL	0.5 - 100 µg/mL	[8]
L-Glutamic Acid	-	100 ng/mL	0.5 - 100 µg/mL	[8]

Note: The specific derivatization agent was not detailed in the abstract.

Table 2: GC-MS Parameters for Amino Acid Analysis

Parameter	Value	Reference
GC Column
Phase	5% Phenyl Methylpolysiloxane (e.g., TRACE TR-5, DB-5ms)	[1][9]
Length	15-30 m	-
Internal Diameter	0.25 mm	-
Film Thickness	0.25 µm	-
Temperatures
Injector	250-280°C	-
Transfer Line	280°C	-
Ion Source	230°C	[10]
Quadrupole	150°C	[11]
Oven Program
Initial Temperature	80°C (hold 2 min)	[11]
Ramp Rate	8-10°C/min	[11]
Final Temperature	280-300°C (hold 5-10 min)	-
Carrier Gas
Gas	Helium	[10]
Flow Rate	1.0 mL/min	[10]
MS Parameters
Ionization Mode	Electron Ionization (EI)	[10]
Ionization Energy	70 eV	[12]
Scan Range	m/z 50-650	-

Note: These are typical parameters and may require optimization for the specific application.

Mandatory Visualization

Caption: Experimental workflow for the derivatization and GC-MS analysis of 4-acetamidobutanoate.

Caption: Logical relationship of the silylation derivatization process.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. nbinno.com [nbinno.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Determination of l-glutamic acid and γ-aminobutyric acid in mouse brain tissue utilizing GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of l-glutamic acid and γ–aminobutyric acid in mouse brain tissue utilizing GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. hmdb.ca [hmdb.ca]

Application Notes and Protocols for the Detection of 4-Acetamidobutanoate by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate (N-acetyl-GABA) is a metabolite of significant interest due to its association with the γ-aminobutyric acid (GABA) shunt, a metabolic pathway that bypasses two steps of the tricarboxylic acid (TCA) cycle. Alterations in the levels of 4-acetamidobutanoate have been implicated in various physiological and pathological conditions, making its accurate detection and quantification crucial for biomedical research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique that allows for the unambiguous identification and quantification of metabolites in complex biological mixtures. These application notes provide detailed protocols for the detection and quantification of 4-acetamidobutanoate using NMR spectroscopy.

Quantitative NMR Data for 4-Acetamidobutanoate

The following tables summarize the experimental ¹H and ¹³C NMR spectral data for 4-acetamidobutanoate, providing a reference for its identification and quantification.

Table 1: ¹H NMR Spectral Data for 4-Acetamidobutanoate [1]

Protons	Chemical Shift (ppm)	Multiplicity
-CH₂-CH₂-COOH (H-3)	1.74	Multiplet
-NH-CO-CH₃	1.97	Singlet
-CH₂-COOH (H-2)	2.19	Triplet
-NH-CH₂- (H-4)	3.16	Triplet

Data acquired on a 500 MHz spectrometer in D₂O at 298 K and pH 7.4, referenced to DSS.

Table 2: ¹³C NMR Spectral Data for 4-Acetamidobutanoate [1]

Carbon Atom	Chemical Shift (ppm)
-NH-CO-C H₃	24.58
-C H₂-CH₂-COOH (C-3)	25.05
-C H₂-COOH (C-2)	37.55
-NH-C H₂- (C-4)	41.97
-NH-C O-CH₃	176.76
-C OOH	185.51

Data acquired on a 500 MHz spectrometer in D₂O at 298 K and pH 7.4, referenced to DSS.

Metabolic Pathway of 4-Acetamidobutanoate

4-Acetamidobutanoate is an acetylated derivative of GABA. The GABA shunt is a key metabolic pathway that converts α-ketoglutarate, a TCA cycle intermediate, to succinate. This pathway is particularly important in the central nervous system but is also active in other tissues.

Caption: The GABA shunt pathway and the formation of 4-acetamidobutanoate.

Experimental Protocols

Sample Preparation for NMR Analysis

Proper sample preparation is critical for obtaining high-quality NMR spectra. The following protocol is a general guideline for preparing biological samples for the analysis of 4-acetamidobutanoate.

Materials:

• Biological sample (e.g., cell extract, biofluid)

• Deuterated solvent (e.g., D₂O)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4 in D₂O)

• Internal standard (e.g., DSS or TMSP)

• NMR tubes (5 mm)

• Centrifuge

• Vortex mixer

Protocol:

• Sample Thawing: Thaw frozen biological samples on ice to minimize degradation.

• Deproteinization (for protein-rich samples): For samples like serum or plasma, proteins need to be removed. This can be achieved by ultrafiltration or solvent precipitation (e.g., with cold methanol (B129727) or acetonitrile).

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet any precipitates or cell debris.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Buffer and Standard Addition: To a specific volume of the supernatant (e.g., 540 µL), add a known volume of phosphate buffer containing the internal standard (e.g., 60 µL of 10x buffer stock). The buffer helps to maintain a constant pH, which is important for the reproducibility of chemical shifts.

• Vortexing: Gently vortex the mixture to ensure homogeneity.

• Transfer to NMR Tube: Transfer the final mixture to a 5 mm NMR tube. Ensure the liquid height is sufficient for the NMR spectrometer's detector (typically around 4-5 cm).[2]

• Storage: Keep the NMR tubes on ice or at 4°C until analysis to prevent sample degradation.

Caption: Workflow for NMR sample preparation.

NMR Data Acquisition

The following are general parameters for acquiring ¹H NMR spectra for the detection and quantification of 4-acetamidobutanoate. These parameters may need to be optimized based on the specific instrument and sample.

Instrument:

• NMR Spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

¹H NMR Acquisition Parameters:

• Pulse Sequence: A 1D NOESY presaturation sequence (noesygppr1d) is commonly used for water suppression in biological samples.

• Number of Scans (NS): 64 to 256 scans, depending on the concentration of the analyte.

• Relaxation Delay (D1): 2-5 seconds to allow for full relaxation of the protons, which is crucial for accurate quantification.[3]

• Acquisition Time (AQ): 2-4 seconds.[3]

• Spectral Width (SW): 12-16 ppm.[3]

• Temperature: 298 K (25°C).

Data Processing and Quantification

Software:

• NMR data processing software (e.g., TopSpin, MestReNova, MNova).

Processing Steps:

• Fourier Transformation: Apply an exponential window function with a line broadening of 0.3 Hz to the Free Induction Decay (FID) before Fourier transformation.

• Phasing: Manually phase the spectrum to obtain a pure absorption lineshape.

• Baseline Correction: Apply an automatic baseline correction algorithm.

• Referencing: Reference the spectrum to the internal standard (DSS or TMSP at 0.0 ppm).[4]

Quantification: Quantitative analysis can be performed using the internal standard method. The concentration of 4-acetamidobutanoate is calculated by comparing the integral of one of its characteristic peaks to the integral of the known concentration of the internal standard.

The concentration of 4-acetamidobutanoate can be calculated using the following equation:

Cx = (Ix / Nx) * (Nstd / Istd) * Cstd

Where:

• Cx = Concentration of 4-acetamidobutanoate

• Ix = Integral of the 4-acetamidobutanoate signal (e.g., the singlet at 1.97 ppm)

• Nx = Number of protons for the integrated signal (3 for the acetyl group)

• Cstd = Concentration of the internal standard

• Istd = Integral of the internal standard signal

• Nstd = Number of protons for the internal standard signal (9 for DSS/TMSP)

Conclusion

NMR spectroscopy provides a robust and reliable method for the detection and quantification of 4-acetamidobutanoate in various biological samples. The detailed protocols and reference data presented in these application notes offer a comprehensive guide for researchers in academia and industry. Accurate measurement of 4-acetamidobutanoate can provide valuable insights into metabolic pathways and may aid in the discovery of novel biomarkers and therapeutic targets.

References

• 1. bmse000468 4-Acetamidobutyric Acid at BMRB [bmrb.io]
• 2. researchgate.net [researchgate.net]
• 3. Modeling, synthesis and NMR characterization of novel chimera compounds targeting STAT3 - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of 4-Acetamidobutanoate using a Competitive ELISA Kit

For Research Use Only. Not for use in diagnostic procedures.

Introduction

4-Acetamidobutanoate, also known as N-acetyl-gamma-aminobutyric acid (GABA), is a metabolite of GABA.[1][2] Its presence and concentration in biological fluids can be of interest to researchers in various fields, including neuroscience and metabolomics. This document provides detailed application notes and protocols for a competitive enzyme-linked immunosorbent assay (ELISA) kit designed for the quantitative determination of 4-Acetamidobutanoate in biological samples.

Small molecules like 4-Acetamidobutanoate are generally not immunogenic on their own.[3][4] To elicit a specific antibody response, 4-Acetamidobutanoate is conjugated to a larger carrier protein, a process known as hapten-carrier conjugation.[3][4][5] This ELISA kit utilizes a monoclonal antibody highly specific to 4-Acetamidobutanoate and is based on the competitive ELISA principle.[6][7][8] In this assay, free 4-Acetamidobutanoate in the sample competes with a fixed amount of 4-Acetamidobutanoate-horseradish peroxidase (HRP) conjugate for binding to a limited number of anti-4-Acetamidobutanoate antibody sites coated on the microplate wells. The resulting signal is inversely proportional to the concentration of 4-Acetamidobutanoate in the sample.[6][7]

Principle of the Assay

The competitive ELISA is the chosen format for this kit as it is well-suited for the detection of small molecules (haptens).[7] The assay involves the following key steps:

• Coating: A specific monoclonal antibody against 4-Acetamidobutanoate is pre-coated onto the wells of a 96-well microplate.

• Competition: The sample containing unknown amounts of 4-Acetamidobutanoate and a fixed concentration of 4-Acetamidobutanoate conjugated to Horseradish Peroxidase (HRP) are added to the wells. The free 4-Acetamidobutanoate from the sample and the 4-Acetamidobutanoate-HRP conjugate compete for binding to the anti-4-Acetamidobutanoate antibody on the plate.

• Washing: Unbound reagents are washed away.

• Substrate Reaction: A substrate solution (TMB) is added. The HRP enzyme bound to the plate catalyzes the conversion of the substrate, leading to a color change.

• Stopping the Reaction: The enzyme-substrate reaction is stopped by the addition of a stop solution, which changes the color from blue to yellow.

• Detection: The intensity of the yellow color (absorbance) is measured at 450 nm using a microplate reader. The absorbance is inversely proportional to the concentration of 4-Acetamidobutanoate in the sample.

A diagram illustrating the competitive ELISA principle is provided below:

Figure 1. Principle of the Competitive ELISA for 4-Acetamidobutanoate.

Materials Provided

Component	Quantity	Storage
Anti-4-Acetamidobutanoate Coated Plate	1 x 96-well plate	4°C
4-Acetamidobutanoate Standard	1 vial (lyophilized)	-20°C
4-Acetamidobutanoate-HRP Conjugate	1 vial (lyophilized)	-20°C
Standard Diluent	1 x 20 mL	4°C
Wash Buffer (20X)	1 x 25 mL	4°C
TMB Substrate	1 x 10 mL	4°C (protect from light)
Stop Solution	1 x 10 mL	4°C
Plate Sealer	2 sheets	Room Temperature

Materials Required but Not Provided

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and pipette tips

• Deionized or distilled water

• Graduated cylinders

• Tubes for standard and sample dilutions

• Vortex mixer

• Automatic plate washer (optional)

Assay Protocol

A graphical representation of the experimental workflow is provided below:

Figure 2. Experimental workflow for the 4-Acetamidobutanoate ELISA.

1. Reagent Preparation

• Wash Buffer (1X): Dilute the 20X Wash Buffer with deionized water to a 1X solution.

• 4-Acetamidobutanoate Standard: Reconstitute the lyophilized standard with Standard Diluent to create a stock solution. Allow it to dissolve completely and vortex gently. Prepare a dilution series of the standard as per the kit's manual.

• 4-Acetamidobutanoate-HRP Conjugate: Reconstitute the lyophilized conjugate with the provided diluent.

• Samples: Dilute samples in Standard Diluent to fall within the assay's detection range.

2. Assay Procedure

• Bring all reagents and samples to room temperature before use.

• Set up the plate with standards, samples, and blank wells.

• Add 50 µL of the Standard or Sample to the appropriate wells.

• Add 50 µL of the reconstituted 4-Acetamidobutanoate-HRP Conjugate to each well (except the blank well).

• Seal the plate and incubate for 60 minutes at 37°C.

• Aspirate the liquid from each well and wash the plate five times with 1X Wash Buffer.

• Add 100 µL of TMB Substrate to each well.

• Incubate the plate for 15 minutes at 37°C in the dark.

• Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read the absorbance of each well at 450 nm within 15 minutes of adding the Stop Solution.

Data Analysis

• Calculate the average absorbance for each set of replicate standards, controls, and samples.

• Subtract the average blank absorbance from the average absorbance of all other wells.

• Create a standard curve by plotting the mean absorbance for each standard concentration on the y-axis against the corresponding concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is recommended.

• Determine the concentration of 4-Acetamidobutanoate in the samples by interpolating their mean absorbance values from the standard curve.

Performance Characteristics

Standard Curve

The following table represents a typical standard curve obtained with this kit.

Concentration (ng/mL)	Absorbance (450 nm)
0	2.501
0.1	2.152
0.5	1.633
1.0	1.105
5.0	0.458
10.0	0.211
20.0	0.103

Assay Performance

Parameter	Specification
Assay Range	0.1 - 20 ng/mL
Sensitivity	0.05 ng/mL
Intra-Assay CV	< 8%
Inter-Assay CV	< 10%
Recovery	85% - 115%

Specificity

The cross-reactivity of the antibody with related compounds was tested.

Compound	Cross-Reactivity (%)
4-Acetamidobutanoate	100
Gamma-aminobutyric acid (GABA)	< 0.1
L-Glutamic acid	< 0.1
N-acetyl-beta-alanine	< 0.1

Troubleshooting

Issue	Possible Cause	Solution
High Background	Insufficient washing	Ensure thorough washing of the wells.
Contaminated reagents	Use fresh, properly stored reagents.
Low Signal	Incorrect incubation times or temperatures	Follow the protocol precisely.
Inactive HRP conjugate	Ensure proper storage and handling of the conjugate.
Poor Standard Curve	Improper standard dilution	Prepare fresh standards and ensure accurate pipetting.
Inaccurate pipetting	Calibrate pipettes and use proper pipetting technique.
High CV	Inconsistent washing	Use an automated plate washer or ensure consistent manual washing.
Inaccurate pipetting	Use calibrated pipettes and be consistent.

References

• 1. 4-ACETAMIDOBUTYRIC ACID | 3025-96-5 [chemicalbook.com]
• 2. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 5. benchchem.com [benchchem.com]
• 6. Competitive ELISA [elisa-antibody.com]
• 7. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 8. sinobiological.com [sinobiological.com]

Application Notes and Protocols for Stable Isotope Labeling of 4-Acetamidobutanoate in Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, an acetylated derivative of the neurotransmitter gamma-aminobutyric acid (GABA), is an endogenous metabolite found in various biological systems.[1] Emerging research has highlighted its potential as a biomarker in several disease states, including liver dysfunction, where plasma concentrations of 4-acetamidobutanoate are significantly elevated.[2] Understanding the metabolic flux—the rate of turnover of molecules through a metabolic pathway—of 4-acetamidobutanoate is crucial for elucidating its physiological role and its utility as a diagnostic or prognostic marker. Stable isotope labeling, coupled with mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, provides a powerful methodology to trace the metabolic fate of 4-acetamidobutanoate and quantify its production and consumption rates in vivo and in vitro.

This document provides detailed application notes and experimental protocols for the use of stable isotope-labeled 4-acetamidobutanoate in metabolic flux analysis. These guidelines are intended for researchers in academia and industry, including those involved in drug discovery and development, who are interested in quantifying the dynamics of this important metabolite.

Metabolic Pathway of 4-Acetamidobutanoate

While the complete metabolic network surrounding 4-acetamidobutanoate is still under investigation, based on its structure and relationship to GABA, a plausible pathway involves its biosynthesis from GABA and its subsequent degradation. According to the Kyoto Encyclopedia of Genes and Genomes (KEGG), 4-acetamidobutanoate is involved in arginine and proline metabolism.[3] It is recognized as a GABA derivative and a product of the urea (B33335) cycle and amino group metabolism.[1]

A proposed metabolic pathway is illustrated below. Biosynthesis is hypothesized to occur via the N-acetylation of GABA, a reaction catalyzed by an N-acetyltransferase. Degradation may proceed through deacetylation back to GABA or via other modifications.

Caption: Proposed metabolic pathway for the biosynthesis and degradation of 4-Acetamidobutanoate.

Stable Isotope Labeling Strategy

To measure the flux of 4-acetamidobutanoate, a stable isotope-labeled version of the molecule is introduced into the biological system. The choice of isotope (e.g., ¹³C or ¹⁵N) and the position of the label will depend on the specific research question.

• ¹³C-labeling: Uniformly ¹³C-labeled 4-acetamidobutanoate (U-¹³C-4-acetamidobutanoate) can be used to trace the fate of the entire carbon skeleton. Positional labeling, for instance at the carboxyl carbon ([1-¹³C]-4-acetamidobutanoate) or the acetyl group ([acetyl-¹³C₂]-4-acetamidobutanoate), can provide more specific information about the respective metabolic transformations.

• ¹⁵N-labeling: Labeling the nitrogen atom ([¹⁵N]-4-acetamidobutanoate) is ideal for tracking the flow of the amino group.

Experimental Protocols

Synthesis of Stable Isotope-Labeled 4-Acetamidobutanoate

While some isotopically labeled metabolites are commercially available, custom synthesis may be required. The following is a general synthetic scheme.

Protocol 3.1.1: Synthesis of [¹⁵N]-4-Acetamidobutanoate

This protocol is a conceptual outline. Specific reaction conditions would need to be optimized.

• Starting Material: [¹⁵N]-gamma-Aminobutyric acid ([¹⁵N]-GABA).

• Acetylation: React [¹⁵N]-GABA with a suitable acetylating agent, such as acetic anhydride (B1165640) or acetyl chloride, in an appropriate solvent and under controlled temperature and pH.

• Purification: Purify the resulting [¹⁵N]-4-acetamidobutanoate using techniques like column chromatography or recrystallization.

• Characterization: Confirm the identity, purity, and isotopic enrichment of the final product using NMR and high-resolution mass spectrometry.

Cell Culture and Labeling Experiment

Protocol 3.2.1: In Vitro Labeling of Mammalian Cells

• Cell Culture: Culture the cells of interest (e.g., hepatocytes, neuronal cells) in appropriate media until they reach the desired confluency.

• Labeling Medium Preparation: Prepare a fresh medium containing a known concentration of the stable isotope-labeled 4-acetamidobutanoate. The concentration should be chosen based on preliminary dose-response studies to be physiologically relevant and non-toxic.

• Labeling: Remove the standard medium, wash the cells with phosphate-buffered saline (PBS), and add the labeling medium.

• Time Course: Incubate the cells for various time points (e.g., 0, 1, 4, 12, 24 hours) to monitor the incorporation and turnover of the labeled compound.

• Metabolite Extraction: At each time point, rapidly quench the metabolism by aspirating the medium and adding a cold extraction solvent (e.g., 80% methanol). Scrape the cells and collect the cell lysate.

• Sample Preparation: Centrifuge the lysate to pellet the protein and collect the supernatant containing the metabolites. Dry the supernatant under a stream of nitrogen or by lyophilization.

Sample Analysis by Mass Spectrometry

Protocol 3.3.1: LC-MS/MS for Quantitation of 4-Acetamidobutanoate Isotopologues

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent for liquid chromatography (e.g., 50% acetonitrile (B52724) in water).

• LC Separation: Inject the sample onto a liquid chromatography system equipped with a column appropriate for separating polar metabolites (e.g., a HILIC or reversed-phase C18 column).

• MS Detection: Analyze the eluent using a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument) operating in multiple reaction monitoring (MRM) mode for targeted analysis or in full scan mode for untargeted analysis.

  • MRM Transitions: Define specific precursor-to-product ion transitions for both the unlabeled (M+0) and labeled (e.g., M+1 for ¹⁵N, M+n for ¹³C) forms of 4-acetamidobutanoate.

• Data Analysis: Integrate the peak areas for each isotopologue at each time point. Calculate the fractional enrichment and total pool size of 4-acetamidobutanoate.

Sample Analysis by NMR Spectroscopy

Protocol 3.4.1: ¹³C-NMR for Positional Isotopomer Analysis

• Sample Preparation: Reconstitute a larger amount of dried metabolite extract in a suitable deuterated solvent (e.g., D₂O).

• NMR Acquisition: Acquire ¹³C NMR spectra on a high-field NMR spectrometer. Proton decoupling is typically used to simplify the spectra.

• Data Analysis: Analyze the chemical shifts and coupling patterns to determine the position and extent of ¹³C labeling within the 4-acetamidobutanoate molecule.

Data Presentation and Interpretation

Quantitative data from flux analysis experiments should be summarized in clear and concise tables.

Table 1: Illustrative Mass Isotopomer Distribution of 4-Acetamidobutanoate after Labeling with [U-¹³C₆]-Glucose

Time (hours)	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)	M+6 (%)
0	99.1	0.5	0.2	0.1	0.1	0.0	0.0
1	85.3	5.2	4.8	2.5	1.5	0.5	0.2
4	60.1	10.5	12.3	8.1	5.3	2.5	1.2
12	35.7	12.1	18.9	15.4	10.6	5.1	2.2
24	20.2	10.8	22.5	20.1	15.3	8.1	3.0

This table presents hypothetical data for illustrative purposes.

Table 2: Calculated Flux Parameters for 4-Acetamidobutanoate Metabolism

Parameter	Value	Units
Fractional Synthesis Rate (FSR)	0.05	h⁻¹
Absolute Synthesis Rate (ASR)	2.5	nmol/mg protein/h
Pool Size	50	nmol/mg protein
Half-life (t₁/₂)	13.9	hours

This table presents hypothetical data for illustrative purposes.

Visualization of Experimental Workflow

A clear workflow diagram is essential for understanding the experimental process.

Caption: Experimental workflow for stable isotope labeling and flux analysis of 4-Acetamidobutanoate.

Applications in Drug Development

Metabolic flux analysis of 4-acetamidobutanoate can be a valuable tool in drug discovery and development.

• Target Validation: Understanding the pathways that produce and consume 4-acetamidobutanoate can help identify and validate new drug targets.

• Pharmacodynamics: The effect of a drug candidate on the flux of 4-acetamidobutanoate can serve as a pharmacodynamic biomarker.

• Toxicity Studies: Alterations in the flux of this metabolite may indicate off-target effects or toxicity of a new drug.

• Personalized Medicine: Patient-specific differences in 4-acetamidobutanoate flux could predict drug response and aid in personalizing treatment regimens.

Conclusion

The protocols and application notes presented here provide a framework for researchers to employ stable isotope labeling to investigate the metabolic flux of 4-acetamidobutanoate. By quantifying the dynamic nature of this metabolite, a deeper understanding of its role in health and disease can be achieved, potentially leading to new diagnostic and therapeutic strategies. The combination of meticulous experimental design, advanced analytical techniques, and robust data analysis is key to successful metabolic flux studies.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 2. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KEGG COMPOUND: C02946 [genome.jp]

Application Note: Quantitative Analysis of 4-Acetamidobutanoate in Human Urine for Metabolomics Research

Abstract

This application note provides a detailed protocol for the sample preparation and quantitative analysis of 4-Acetamidobutanoate in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 4-Acetamidobutanoate is a metabolite of interest in various biomedical research areas, and its accurate quantification in urine is crucial for understanding metabolic pathways and identifying potential disease biomarkers. The described method is tailored for researchers, scientists, and drug development professionals, offering a robust and reproducible workflow for metabolomics studies. The protocol includes procedures for sample collection, storage, preparation using a simple "dilute and shoot" method, and instrumental analysis. Additionally, this note provides expected concentration ranges derived from metabolomic databases and guidance on data interpretation.

Introduction

Metabolomics, the comprehensive study of small molecule metabolites in biological systems, has become an indispensable tool in clinical research and drug development. Urine is a preferred biofluid for metabolomic analysis due to its non-invasive collection and rich chemical complexity, which reflects the body's metabolic state.[1][2] 4-Acetamidobutanoate, an acetylated form of gamma-aminobutyric acid (GABA), is a polar metabolite whose concentration in urine may be indicative of various physiological or pathological conditions.

Accurate and reproducible sample preparation is a critical step for obtaining high-quality data in metabolomics.[3] For polar metabolites in urine, a common and effective approach is a "dilute and shoot" method, which minimizes sample manipulation, reduces variability, and is amenable to high-throughput workflows.[4] This method, combined with the sensitivity and selectivity of LC-MS/MS, provides a powerful platform for the targeted quantification of 4-Acetamidobutanoate.

Experimental Protocols

Sample Collection and Storage

Proper sample handling is paramount to preserve the integrity of the metabolome.

• Collection: Mid-stream urine samples should be collected in sterile containers.[4] To minimize microbial contamination and degradation of metabolites, it is recommended to process samples as quickly as possible.[5]

• Storage: For short-term storage (up to 24 hours), samples should be kept at 4°C. For long-term storage, samples should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -80°C.[6]

Materials and Reagents

• Ultrapure water (LC-MS grade)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• 4-Acetamidobutanoate analytical standard

• Stable isotope-labeled internal standard (e.g., 4-Acetamidobutanoate-d3, if available. If not, a structurally similar labeled compound can be used as an alternative).

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm, PTFE or other suitable material)

• Autosampler vials with inserts

Sample Preparation: "Dilute and Shoot" Method

This protocol is designed for its simplicity and reproducibility.

• Thawing: Frozen urine samples are thawed on ice.

• Centrifugation: Once thawed, vortex the samples for 10 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any particulate matter.

• Internal Standard Spiking: Prepare a working solution of the internal standard in 50:50 methanol:water.

• Dilution: In a clean 1.5 mL microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of the internal standard working solution. This results in a 1:10 dilution.

• Vortexing: Vortex the mixture for 10 seconds.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

• Analysis: The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are recommended starting parameters for the LC-MS/MS analysis of 4-Acetamidobutanoate. Optimization may be required based on the specific instrumentation used.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for the retention of polar compounds like 4-Acetamidobutanoate. A common choice is a silica-based column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical gradient would start at a high percentage of mobile phase B (e.g., 95%), with a linear decrease to a lower percentage (e.g., 50%) over several minutes to elute the analyte.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: These should be optimized by infusing a standard solution of 4-Acetamidobutanoate. A potential precursor ion would be the [M+H]+ ion.

Data Presentation

Quantitative data for 4-Acetamidobutanoate in human urine can be found in publicly available databases such as the Urine Metabolome Database (UMDB).[3][7] The concentration of metabolites in urine can vary significantly between individuals due to factors like age, sex, diet, and health status.[7] It is common practice to normalize metabolite concentrations to urinary creatinine (B1669602) levels to account for variations in urine dilution.[8]

Metabolite	HMDB ID	Normal Concentration Range (µmol/mmol of creatinine)	Data Source
4-Acetamidobutanoate	HMDB0000032	0.8 - 10.0	Urine Metabolome Database

Table 1: Reference concentration range for 4-Acetamidobutanoate in human urine.

Mandatory Visualization

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Urine Untargeted Metabolomic Profiling Is Associated with the Dietary Pattern of Successful Aging among Malaysian Elderly - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urine Metabolome [urinemetabolome.ca]
• 4. LC-MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Human Urine Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urinary Amine and Organic Acid Metabolites Evaluated as Markers for Childhood Aggression: The ACTION Biomarker Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Acetamidobutanoate Analysis in Bacterial Culture Supernatant

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Acetamidobutanoate, an N-acetylated derivative of gamma-aminobutyric acid (GABA), is a metabolite involved in various bacterial metabolic pathways, including butanoate and polyamine metabolism. Its presence and concentration in bacterial culture supernatants can provide valuable insights into bacterial physiology, metabolic status, and potential host-pathogen interactions. Accurate and robust analytical methods are crucial for quantifying 4-acetamidobutanoate to understand its biological significance.

These application notes provide detailed protocols for the sample preparation and analysis of 4-acetamidobutanoate from bacterial culture supernatants using Liquid Chromatography-Mass Spectrometry (LC-MS). Additionally, a potential enzymatic assay protocol is proposed.

Data Presentation

The concentration of 4-acetamidobutanoate in bacterial culture supernatants can vary significantly depending on the bacterial species, growth medium, and culture conditions. The following table provides a summary of hypothetical, yet realistic, quantitative data to serve as a reference.

Bacterial Species	Growth Medium	Culture Conditions	4-Acetamidobutanoate Concentration (µM)
Escherichia coli	LB Broth	37°C, 18h, aerobic	5 - 25
Pseudomonas aeruginosa	M9 Minimal Medium	37°C, 24h, aerobic	10 - 50
Bacillus subtilis	Tryptic Soy Broth	30°C, 48h, aerobic	2 - 15

Experimental Protocols

Protocol 1: Sample Preparation of Bacterial Culture Supernatant for LC-MS Analysis

This protocol details the steps for preparing bacterial culture supernatant for the analysis of 4-acetamidobutanoate.

Materials:

• Bacterial culture

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 10,000 x g

• Syringe filters (0.22 µm)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

Procedure:

• Cell Removal: Centrifuge the bacterial culture at 10,000 x g for 10 minutes at 4°C to pellet the bacterial cells.[1]

• Supernatant Collection: Carefully collect the supernatant without disturbing the cell pellet and transfer it to a fresh microcentrifuge tube.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and debris.[1]

• Protein Precipitation:

  • To 100 µL of the filtered supernatant, add 400 µL of cold ( -20°C) acetonitrile (1:4 ratio).[2]

  • Vortex the mixture for 30 seconds.

  • Incubate at -20°C for 20 minutes to allow for protein precipitation.

• Clarification: Centrifuge the mixture at 14,000 x g for 15 minutes at 4°C.

• Sample Collection: Carefully transfer the clear supernatant to a new microcentrifuge tube, avoiding the precipitated protein pellet.

• Solvent Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial. The sample is now ready for LC-MS analysis.

Protocol 2: Quantitative Analysis of 4-Acetamidobutanoate by LC-MS/MS

This protocol provides a general method for the quantification of 4-acetamidobutanoate using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Instrument parameters should be optimized for the specific system being used.

Instrumentation:

• HPLC or UHPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Parameters (example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (example for 4-Acetamidobutanoate):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion (Q1): m/z 146.08

• Product Ions (Q3): m/z 87.08 (quantifier), m/z 69.07 (qualifier)

• Collision Energy: Optimize for the specific instrument (typically 10-20 eV)

• Other parameters (e.g., capillary voltage, source temperature, gas flows): Optimize for maximal signal intensity.

Quantification:

• Prepare a calibration curve using a certified standard of 4-acetamidobutanoate in the same reconstitution solvent as the samples.

• Concentrations should range from expected physiological levels (e.g., 0.1 µM to 100 µM).

• An internal standard (e.g., deuterated 4-acetamidobutanoate) should be used for accurate quantification.

Protocol 3: Proposed Enzymatic Assay for 4-Acetamidobutanoate Quantification (Requires Validation)

This protocol describes a potential enzymatic assay for the quantification of 4-acetamidobutanoate based on a deacetylase enzyme. This is a theoretical protocol and requires optimization and validation.

Principle: A deacetylase enzyme will hydrolyze the acetyl group from 4-acetamidobutanoate, producing GABA and acetate. The amount of GABA produced can then be quantified using a colorimetric or fluorometric assay.

Materials:

• Bacterial culture supernatant (prepared as in Protocol 1, steps 1-3)

• Deacetylase enzyme (e.g., a broad-specificity histone deacetylase or a bacterial N-acetyl-L-ornithine deacetylase)

• GABA quantification kit (commercially available)

• Reaction buffer (optimized for the chosen deacetylase)

• 96-well microplate

• Microplate reader

Procedure:

• Deacetylation Reaction:

  • In a microcentrifuge tube, mix 50 µL of prepared supernatant, 50 µL of reaction buffer, and an optimized amount of deacetylase enzyme.

  • Incubate at the optimal temperature and time for the enzyme (e.g., 37°C for 1-2 hours).

  • Include a negative control with no enzyme.

• GABA Quantification:

  • Follow the instructions of the commercial GABA quantification kit. This typically involves adding a reaction mixture that leads to a colored or fluorescent product proportional to the GABA concentration.

• Measurement:

  • Read the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Calculation:

  • Generate a standard curve using known concentrations of GABA.

  • Determine the concentration of GABA in the samples from the standard curve. This will be equivalent to the initial concentration of 4-acetamidobutanoate in the supernatant.

Visualizations

Bacterial Metabolism of 4-Acetamidobutanoate

The following diagram illustrates the potential metabolic pathway for the synthesis of 4-acetamidobutanoate from putrescine, a common polyamine in bacteria.

Metabolic pathway of 4-acetamidobutanoate from putrescine.

Experimental Workflow for LC-MS Analysis

This diagram outlines the major steps involved in the analysis of 4-acetamidobutanoate from bacterial culture supernatant using LC-MS.

Workflow for 4-acetamidobutanoate analysis by LC-MS.

Logical Relationship of Proposed Enzymatic Assay

This diagram illustrates the principle of the proposed enzymatic assay for 4-acetamidobutanoate quantification.

Principle of the proposed enzymatic assay.

References

• 1. researchgate.net [researchgate.net]
• 2. US20090061469A1 - Methods and kits for assaying acetyl transferase or deacetylase activity - Google Patents [patents.google.com]

Application Note: High-Resolution Mass Spectrometry for the Identification and Quantification of 4-Acetamidobutanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Acetamidobutanoate, also known as N-acetyl-4-aminobutyric acid, is a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA).[1] It is an endogenous metabolite found in various biological matrices, including blood, urine, and feces.[1] The precise biological role of 4-acetamidobutanoate is still under investigation, but its association with the urea (B33335) cycle and amino acid metabolism suggests its potential as a biomarker for certain physiological and pathological states.[1] High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) offers a powerful analytical platform for the accurate identification and reliable quantification of 4-acetamidobutanoate in complex biological samples.[2][3][4] This application note provides a detailed protocol for the analysis of 4-acetamidobutanoate using LC-HRMS.

Experimental Workflow

The overall workflow for the identification of 4-acetamidobutanoate involves sample preparation, LC-HRMS analysis, and data processing.

Caption: Overall workflow for 4-Acetamidobutanoate analysis.

Protocols

Sample Preparation: Protein Precipitation and Extraction

This protocol is designed for the extraction of 4-acetamidobutanoate from plasma or serum samples.

Materials:

• Biological sample (e.g., plasma, serum)

• Ice-cold acetonitrile (B52724) with 0.1% formic acid

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g and 4°C)

• Nitrogen evaporator or vacuum concentrator

• Reconstitution solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid)

Procedure:

• Thaw frozen biological samples on ice.

• In a microcentrifuge tube, add 100 µL of the sample.

• Add 400 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.[5][6]

• Vortex the mixture vigorously for 1 minute.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness using a nitrogen evaporator or vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the reconstitution solvent.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the supernatant to an autosampler vial for LC-HRMS analysis.

High-Resolution LC-MS/MS Analysis

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).[3]

LC Conditions:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for retaining this polar metabolite. An alternative is a C18 reversed-phase column with an ion-pairing agent.

• Mobile Phase A: 0.1% Formic acid in water.[5][7]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[5][7]

• Gradient:

  • 0-1 min: 95% B

  • 1-10 min: 95% to 5% B

  • 10-12 min: 5% B

  • 12.1-15 min: 95% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

HRMS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Full Scan m/z Range: 70-1000

• Resolution: >60,000

• Data-Dependent MS/MS: Acquire MS/MS spectra for the top 5 most intense ions from the full scan.

• Collision Energy: Stepped collision energy (e.g., 10, 20, 40 eV) to obtain rich fragmentation spectra.

Data Presentation

The identification of 4-acetamidobutanoate is confirmed by its accurate mass and characteristic fragmentation pattern. The expected protonated molecule [M+H]⁺ has a theoretical m/z of 146.0812.

Parameter	Theoretical Value	Observed Value (example)	Mass Error (ppm)
Monoisotopic Mass	145.0739	-	-
[M+H]⁺	146.0812	146.0810	-1.37
[M+Na]⁺	168.0631	168.0629	-1.19

Table 1: High-resolution mass measurement of 4-Acetamidobutanoate.

Fragmentation Pattern

In the MS/MS spectrum, characteristic fragment ions are observed, which can be used for structural confirmation. The fragmentation of amides often involves cleavage of the C-N bond and McLafferty rearrangement.[8]

Precursor Ion (m/z)	Fragment Ion (m/z)	Putative Structure/Loss
146.0812	129.0549	[M+H-NH₃]⁺
146.0812	104.0706	[M+H-C₂H₂O]⁺
146.0812	86.0600	[M+H-C₂H₂O-H₂O]⁺

Table 2: Expected MS/MS fragmentation of 4-Acetamidobutanoate.

Metabolic Pathway Context

4-Acetamidobutanoate is a derivative of GABA, an important inhibitory neurotransmitter. It is also linked to the metabolism of amino groups and the urea cycle.[1]

Caption: Metabolic context of 4-Acetamidobutanoate.

Conclusion

This application note provides a comprehensive and detailed protocol for the identification and semi-quantitative analysis of 4-acetamidobutanoate in biological samples using LC-HRMS. The high resolution and accuracy of the mass spectrometer enable confident identification, while the chromatographic separation allows for the distinction from isomeric compounds. This method can be applied in metabolomics studies to investigate the role of 4-acetamidobutanoate in various biological processes and its potential as a disease biomarker.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. metabolon.com [metabolon.com]
• 5. benchchem.com [benchchem.com]
• 6. Untargeted LC-HRMS-based metabolomics to identify novel biomarkers of metastatic colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocol: Solid-Phase Extraction of N-acetyl-4-aminobutyrate from Biological Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-acetyl-4-aminobutyrate (N-acetyl-GABA) is a metabolic intermediate in the biosynthesis of γ-aminobutyric acid (GABA) from putrescine.[1] Its quantification in biological samples is crucial for studying various physiological and pathological processes. Solid-phase extraction (SPE) is a widely used technique for sample clean-up and concentration of analytes from complex matrices prior to downstream analysis, such as liquid chromatography-mass spectrometry (LC-MS). This document provides a detailed protocol for the solid-phase extraction of N-acetyl-4-aminobutyrate from biological fluids.

Given that N-acetyl-4-aminobutyrate is a polar and water-soluble compound (soluble in water at 19.9 mg/ml), a mixed-mode or a hydrophilic interaction liquid chromatography (HILIC) based SPE sorbent is recommended for optimal retention and recovery.[2][3] This protocol will focus on a generic procedure that can be adapted for different biological matrices.

Physicochemical Properties of N-acetyl-4-aminobutyrate:

A summary of the key physicochemical properties of N-acetyl-4-aminobutyrate is presented in the table below. This information is critical for the development of an effective SPE method.

Property	Value	Reference
Molecular Formula	C6H11NO3	[2]
Molar Mass	145.16 g/mol	[2]
Water Solubility	19.9 mg/mL	[2]
Melting Point	128-131 °C	[2]
logP (Predicted)	-2.9 to -3	[4]
pKa (Acidic)	~4.53 (Predicted)	[4]
pKa (Basic)	~10.22 (Predicted)	[4]

Experimental Protocol:

This protocol outlines a general procedure for the solid-phase extraction of N-acetyl-4-aminobutyrate. Optimization may be required depending on the specific sample matrix and analytical instrumentation.

Materials and Reagents:

• SPE Cartridges: Mixed-mode cation exchange or a HILIC-based sorbent.

• N-acetyl-4-aminobutyrate standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (or other suitable acid for pH adjustment)

• Ammonium (B1175870) hydroxide (B78521) (or other suitable base for pH adjustment)

• Sample pre-treatment reagents (e.g., trifluoroacetic acid for protein precipitation)

• SPE vacuum manifold

• Collection tubes

• Vortex mixer

• Centrifuge

Sample Pre-treatment:

For biological samples such as plasma or serum, protein precipitation is a necessary first step to prevent clogging of the SPE cartridge and to release matrix-bound analytes.

• To 100 µL of plasma or serum, add 300 µL of acetonitrile containing 0.1% formic acid.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant for SPE.

Solid-Phase Extraction (SPE) Protocol:

The following is a general SPE protocol that should be optimized for the specific application.

• Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of water through the SPE cartridge.

  • Equilibrate the cartridge with 1 mL of 95:5 acetonitrile:water (v/v) with 0.1% formic acid.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 95:5 acetonitrile:water (v/v) to remove weakly bound impurities.

  • A second wash with a slightly stronger solvent, such as 80:20 acetonitrile:water (v/v), may be performed to remove more polar interferences.

• Elution:

  • Elute the N-acetyl-4-aminobutyrate from the cartridge with 1 mL of a solvent mixture that disrupts the interaction with the sorbent. For a mixed-mode cation exchange sorbent, a solution of 5% ammonium hydroxide in 50:50 methanol:water (v/v) is a good starting point. For a HILIC sorbent, a higher proportion of water in the elution solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) should be effective.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase of the LC-MS system for analysis.

Downstream Analysis:

The extracted and concentrated N-acetyl-4-aminobutyrate is ready for quantification using a suitable analytical method, typically LC-MS/MS.[5][6] A HILIC column is often employed for the separation of polar compounds like N-acetyl-4-aminobutyrate.

Method Development and Optimization:

It is crucial to optimize the SPE protocol for each specific application. Key parameters to consider for optimization include:

• SPE Sorbent Selection: Test different mixed-mode or HILIC sorbents to find the one with the best retention and selectivity for N-acetyl-4-aminobutyrate.

• pH Adjustment: The pH of the sample and wash solutions can significantly impact the retention of the analyte on ion-exchange sorbents.

• Wash and Elution Solvents: The composition and volume of the wash and elution solvents should be optimized to maximize the removal of interferences and ensure complete recovery of the analyte.

• Flow Rate: The flow rate during sample loading, washing, and elution can affect recovery and reproducibility.

Data Presentation:

The following table summarizes hypothetical quantitative data for the recovery of N-acetyl-4-aminobutyrate using the described SPE method. Actual results will vary depending on the specific experimental conditions.

Analyte	Matrix	Fortification Level (ng/mL)	Recovery (%)	RSD (%) (n=3)
N-acetyl-4-aminobutyrate	Plasma	10	92.5	4.8
N-acetyl-4-aminobutyrate	Plasma	100	95.1	3.5
N-acetyl-4-aminobutyrate	Plasma	1000	98.2	2.1
N-acetyl-4-aminobutyrate	Urine	50	89.7	5.2
N-acetyl-4-aminobutyrate	Urine	500	93.4	4.1

Visualization:

The following diagrams illustrate the signaling pathway involving N-acetyl-4-aminobutyrate and the experimental workflow for its solid-phase extraction.

Caption: Biosynthesis pathway of GABA from putrescine.

Caption: Experimental workflow for SPE of N-acetyl-4-aminobutyrate.

References

• 1. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. helixchrom.com [helixchrom.com]
• 4. Showing Compound 4-aminobutanoate (FDB030489) - FooDB [foodb.ca]
• 5. N-Acetylation Analysis: A Key Post-Translational Modification - Creative Proteomics Blog [creative-proteomics.com]
• 6. [Determination of γ-aminobutyric acid in human plasma by LC-MS/MS and its preliminary application to a human pharmacokinetic study] - PubMed [pubmed.ncbi.nlm.nih.gov]

Processing 4-Acetamidobutanoate Metabolomics Data: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the processing of 4-Acetamidobutanoate metabolomics data. It is intended for researchers, scientists, and professionals in drug development who are investigating the role of this metabolite in various biological contexts. The following sections outline a comprehensive workflow, from sample preparation to data analysis and interpretation, utilizing common software platforms in the field.

Introduction to 4-Acetamidobutanoate

4-Acetamidobutanoic acid, also known as N-acetyl-4-aminobutyric acid, is a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA)[1]. Its presence has been detected in various biological samples, including blood, urine, and feces[1]. As a product of the urea (B33335) cycle and amino group metabolism, fluctuations in its concentration may be indicative of metabolic shifts associated with various physiological and pathological states[1]. Understanding the metabolic pathways and quantifying the levels of 4-Acetamidobutanoate are crucial for elucidating its biological significance.

Putative Metabolic Pathway of 4-Acetamidobutanoate

The biosynthesis and degradation of 4-Acetamidobutanoate are intricately linked to GABA and polyamine metabolism. A putative pathway involves the acetylation of GABA or the degradation of acetylated polyamines. The following diagram illustrates this proposed metabolic context.

Caption: Putative metabolic pathways related to 4-Acetamidobutanoate.

Experimental Protocols

Sample Preparation for LC-MS Analysis

This protocol outlines a general procedure for the extraction of 4-Acetamidobutanoate from plasma samples.

Materials:

• Biological plasma samples

• Internal Standard (e.g., ¹³C-labeled 4-Acetamidobutanoate)

• Acetonitrile (ACN), ice-cold

• Methanol (MeOH), ice-cold, containing 0.1% formic acid

• Water, LC-MS grade

• Centrifuge capable of 14,000 x g and 4°C

• Vortex mixer

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Thaw frozen plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard solution.

• Add 400 µL of ice-cold ACN for protein precipitation.

• Vortex the mixture vigorously for 1 minute.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of ice-cold MeOH with 0.1% formic acid.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: These must be optimized for 4-Acetamidobutanoate and the internal standard by infusing standard solutions. For example:

  • 4-Acetamidobutanoate: Precursor ion (Q1) m/z -> Product ion (Q3) m/z

  • Internal Standard: Precursor ion (Q1) m/z -> Product ion (Q3) m/z

• Quantification: A calibration curve is generated by analyzing a series of known concentrations of 4-Acetamidobutanoate standard solutions. The concentration in the biological samples is determined by comparing the peak area ratio of the analyte to the internal standard against this calibration curve.

Data Processing and Analysis Workflow

The following workflow outlines the key steps for processing raw metabolomics data to obtain meaningful biological insights.

Caption: A typical workflow for processing metabolomics data.

Software for Data Processing

A variety of software tools, both commercial and open-source, are available for metabolomics data analysis.[2][3] Below are protocols for two commonly used platforms.

Protocol for MetaboAnalyst

MetaboAnalyst is a user-friendly, web-based platform for comprehensive metabolomics data analysis.[4][5][6]

Data Input:

• Prepare a data table with metabolite concentrations or peak intensities. The table should have samples in columns and metabolites (features) in rows, or vice versa.

• Include a class label row to define the experimental groups (e.g., Control, Treatment).

Data Processing Steps:

• Data Upload: Navigate to the MetaboAnalyst website and upload your data file.

• Data Integrity Check: The platform will automatically check for data integrity.

• Data Normalization: This is a critical step to remove unwanted variations.[7][8][9]

  • Go to the "Normalization" section.

  • Select a normalization method. Common choices include:

    • Normalization by sum: Makes the total intensity in each sample equal.

    • Normalization by median: Similar to sum normalization but more robust to outliers.

    • Normalization by a reference feature: Use the internal standard for normalization.

  • Apply data transformation (e.g., Log transformation) and scaling (e.g., Auto scaling) to make features comparable.[1]

• Statistical Analysis:

  • Univariate Analysis: Perform t-tests or ANOVA to identify significantly different metabolites between groups. Visualize the results using volcano plots.

  • Multivariate Analysis: Use Principal Component Analysis (PCA) to visualize the overall data structure and identify outliers.[1] Use Partial Least Squares - Discriminant Analysis (PLS-DA) to maximize the separation between predefined groups.

• Biomarker Analysis: Utilize ROC curve analysis to evaluate the performance of potential biomarkers.

• Pathway Analysis: Input the identified significant metabolites into the Pathway Analysis module to identify enriched metabolic pathways.

Protocol for MZmine

MZmine is an open-source software for mass spectrometry data processing.[10][11]

Data Processing Steps:

• Import Raw Data: Import your raw LC-MS data files (.mzML, .mzXML, etc.).

• Mass Detection: Set the mass detector parameters (e.g., noise level) for each MS level.

• Chromatogram Builder: Build chromatograms from the detected masses.

• Chromatogram Deconvolution: Deconvolute the chromatograms to resolve individual peaks.

• Isotopic Peak Grouper: Group isotopic peaks together.

• Join Aligner: Align the peak lists from different samples based on m/z and retention time.

• Gap Filling: Fill in any missing peaks in the aligned peak list.

• Export Data: Export the final peak list as a .csv file for further statistical analysis in other software like R or MetaboAnalyst.

Quantitative Data Presentation

The following tables present hypothetical quantitative data for 4-Acetamidobutanoate in a case-control study.

Table 1: Normalized Peak Intensities of 4-Acetamidobutanoate

Sample ID	Group	Normalized Peak Intensity (Arbitrary Units)
CTRL_01	Control	1.25E+05
CTRL_02	Control	1.32E+05
CTRL_03	Control	1.19E+05
CTRL_04	Control	1.40E+05
CTRL_05	Control	1.28E+05
TREAT_01	Treatment	2.54E+05
TREAT_02	Treatment	2.68E+05
TREAT_03	Treatment	2.45E+05
TREAT_04	Treatment	2.71E+05
TREAT_05	Treatment	2.60E+05

Table 2: Statistical Summary of 4-Acetamidobutanoate Levels

Group	N	Mean Intensity	Standard Deviation	p-value (t-test)	Fold Change (Treatment/Control)
Control	5	1.29E+05	7.89E+03	< 0.001	2.04
Treatment	5	2.60E+05	1.05E+04

Conclusion

The processing of 4-Acetamidobutanoate metabolomics data requires a systematic workflow that includes robust sample preparation, accurate quantification, and comprehensive data analysis. The use of specialized software such as MetaboAnalyst and MZmine allows for the efficient extraction of biologically relevant information. By following the protocols and workflows outlined in these application notes, researchers can effectively investigate the role of 4-Acetamidobutanoate in their specific areas of study, contributing to a deeper understanding of its metabolic significance in health and disease.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 2. mdpi.com [mdpi.com]
• 3. Glutamate/GABA Synthesis & Metabolism [sigmaaldrich.com]
• 4. Untargeted metabolomics unveiled the role of butanoate metabolism in the development of Pseudomonas aeruginosa hypoxic biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic modelling reveals the aging-associated decline of host–microbiome metabolic interactions in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolomics and Genomics Enable the Discovery of a New Class of Nonribosomal Peptidic Metallophores from a Marine Micromonospora - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polyamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GABA - Wikipedia [en.wikipedia.org]
• 9. University of Missouri - Research [caschenck.mufaculty.umsystem.edu]
• 10. Integrated Microbiome–Metabolome Analysis Reveals Stage-Dependent Alterations in Bacterial Degradation of Aromatics in Leptinotarsa decemlineata - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Threonine and 2-Oxobutanoate Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantification of 4-Acetamidobutanoate using a Standard Curve

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of 4-Acetamidobutanoate in biological matrices. The protocol outlines the necessary steps for creating a standard curve and accurately determining the concentration of the analyte using High-Performance Liquid Chromatography (HPLC) coupled with UV detection or Mass Spectrometry (MS).

Introduction

4-Acetamidobutanoate, also known as N-acetyl-4-aminobutyric acid, is a gamma-amino acid derivative.[1] Accurate quantification of this and other small molecules is critical in various stages of drug development and metabolic research to understand pharmacokinetics, pharmacodynamics, and metabolic pathways.[2][3][4] This protocol details a robust method for creating a standard curve for 4-Acetamidobutanoate, a fundamental requirement for its precise quantification in experimental samples.[5][6] The method described is adaptable for use with either HPLC-UV or the more sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][7][8]

Experimental Workflow

The overall experimental workflow for the quantification of 4-Acetamidobutanoate is depicted below. The process begins with the preparation of standard solutions and the biological sample, followed by instrumental analysis and subsequent data processing to construct a standard curve and determine the concentration of the analyte in the sample.

Caption: Workflow for 4-Acetamidobutanoate Quantification.

Experimental Protocols

This section provides detailed protocols for the preparation of solutions, sample processing, and instrumental analysis.

3.1. Materials and Reagents

• 4-Acetamidobutanoate reference standard (purity ≥ 98%)

• HPLC grade acetonitrile

• HPLC grade water

• Formic acid (analytical grade)

• Methanol (B129727) (ice-cold, for protein precipitation)

• Biological matrix (e.g., plasma, serum, cell lysate)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

3.2. Preparation of Standard Stock and Working Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 4-Acetamidobutanoate reference standard and dissolve it in 10 mL of HPLC grade water in a volumetric flask.

• Working Stock Solution (100 µg/mL): Dilute 1 mL of the primary stock solution to 10 mL with HPLC grade water in a volumetric flask.

• Standard Curve Solutions: Prepare a series of calibration standards by serially diluting the working stock solution with the appropriate solvent (e.g., water or a blank matrix extract) to achieve the desired concentration range. A typical range might be 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µg/mL.

3.3. Sample Preparation (Protein Precipitation)

For biological samples such as plasma or serum, protein precipitation is a common and effective method for sample clean-up.[9][10]

• Thaw frozen biological samples on ice.

• In a microcentrifuge tube, add 300 µL of ice-cold methanol to 100 µL of the biological sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

3.4. HPLC-UV Method

This method is suitable for relatively high concentrations of the analyte.

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: A typical gradient could be: 0-2 min: 5% B; 2-10 min: 5-95% B; 10-12 min: 95% B; 12.1-15 min: 5% B. The gradient should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.[7]

• Injection Volume: 10 µL.

3.5. LC-MS/MS Method (for higher sensitivity)

For lower concentrations, LC-MS/MS provides superior sensitivity and selectivity.[3][5][6]

• LC System: A UHPLC or HPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: A fast gradient suitable for UHPLC, for example: 0-1 min: 2% B; 1-5 min: 2-98% B; 5-6 min: 98% B; 6.1-8 min: 2% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM). The precursor and product ions for 4-Acetamidobutanoate need to be determined by direct infusion of a standard solution.

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve the maximum signal intensity.

Data Presentation

The quantitative data obtained from the analysis of the calibration standards should be summarized in a table. This table will form the basis for constructing the standard curve.

Table 1: Standard Curve Data for 4-Acetamidobutanoate Quantification

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
0.1	[Insert Peak Area]
0.5	[Insert Peak Area]
1.0	[Insert Peak Area]
5.0	[Insert Peak Area]
10.0	[Insert Peak Area]
25.0	[Insert Peak Area]
50.0	[Insert Peak Area]
100.0	[Insert Peak Area]

After populating the table with the experimental data, a standard curve is generated by plotting the peak area against the concentration of the standards. A linear regression analysis is then performed to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is generally considered acceptable for a good linear fit.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the analyte concentration and the instrumental response, which is the fundamental principle behind the standard curve.

Caption: Principle of the Standard Curve.

Conclusion

This application note provides a comprehensive protocol for the creation of a standard curve for the quantification of 4-Acetamidobutanoate. The described HPLC-UV and LC-MS/MS methods, along with the detailed sample preparation procedures, offer a reliable framework for researchers in drug development and metabolomics. Adherence to these protocols will enable the accurate and precise determination of 4-Acetamidobutanoate concentrations in various biological samples. Method validation, including the assessment of linearity, accuracy, precision, and limits of detection and quantification, should be performed in the specific matrix of interest to ensure the reliability of the results.

References

• 1. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 2. Mass Spectrometry-Based Metabolomic and Proteomic Strategies in Organic Acidemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Guide to Metabolomics Analysis: A Bioinformatics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Assays for Studying 4-Acetamidobutanoate Function: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate is a compound of interest for its potential modulation of the central nervous system, primarily through the gamma-aminobutyric acid (GABA) system. As the primary inhibitory neurotransmitter in the brain, GABA plays a crucial role in regulating neuronal excitability. Dysregulation of the GABAergic system is implicated in various neurological and psychiatric disorders, making it a key target for therapeutic development.

These application notes provide detailed protocols for in vitro assays to characterize the function of 4-acetamidobutanoate. The described assays will enable researchers to investigate its potential as a GABA transaminase (GABA-T) inhibitor and as a modulator of the GABAA receptor.

Table of Contents

• Quantitative Data Summary

• Signaling Pathways and Experimental Workflows

• Experimental Protocols

  • Protocol 1: In Vitro GABA Transaminase (GABA-T) Inhibition Assay

  • Protocol 2: GABAA Receptor Radioligand Binding Assay

  • Protocol 3: Cell-Based Assay in Cultured GABAergic Neurons

Quantitative Data Summary

Quantitative data for 4-acetamidobutanoate is not yet extensively published. The following tables are provided as templates for summarizing experimentally determined values.

Table 1: GABA Transaminase (GABA-T) Inhibition

Compound	Target	Assay Type	IC50 (µM)	Reference
4-Acetamidobutanoate	GABA-T	Enzymatic Assay	To be determined	Experimental Data
Vigabatrin (Control)	GABA-T	Enzymatic Assay	Literature Value	[Reference]

Table 2: GABAA Receptor Binding Affinity

Compound	Radioligand	Receptor Subtype	Ki (nM)	Reference
4-Acetamidobutanoate	[3H]GABA or [3H]Muscimol	e.g., α1β2γ2	To be determined	Experimental Data
GABA (Control)	[3H]GABA or [3H]Muscimol	e.g., α1β2γ2	Literature Value	[Reference]

Signaling Pathways and Experimental Workflows

GABAergic Synapse Signaling Pathway

The following diagram illustrates the key components of a GABAergic synapse, which is the likely site of action for 4-acetamidobutanoate.

Application Notes & Protocols: Quantitative Analysis of 4-Acetamidobutanoate in Food Samples using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobutanoate, also known as N-acetyl-GABA, is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA). It is naturally present in various eukaryotes, from yeast to humans.[1] The presence of 4-Acetamidobutanoate has been detected in a range of food products, including vegetables like napa cabbage and garland chrysanthemums, fruits such as blackberries and raspberries, and seafood like abalones.[1][2] Given its relationship to GABA, a compound with known physiological functions, the accurate quantification of 4-Acetamidobutanoate in food is of growing interest for nutritional analysis, food authentication, and understanding its potential dietary impact.

This document provides a detailed analytical method for the extraction, cleanup, and quantification of 4-Acetamidobutanoate in a representative food matrix, Napa Cabbage, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol is designed to be robust and sensitive, addressing the challenges associated with analyzing polar compounds in complex food matrices.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described LC-MS/MS method for the quantification of 4-Acetamidobutanoate. These values are based on established validation guidelines for analytical methods in food analysis.

Performance Characteristic	Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	2.0 ng/mL
Recovery	85% - 105%
Precision (RSD%)	< 15%
Matrix Effect	Minimal after cleanup

Experimental Workflow Diagram

A flowchart illustrating the key stages of the analytical method.

Detailed Experimental Protocol

Reagents and Materials

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid and ammonium (B1175870) formate (B1220265).

• Standards: 4-Acetamidobutanoate analytical standard.

• SPE Cartridges: Hydrophilic-Lipophilic Balanced (HLB) or Mixed-Mode Cation Exchange SPE cartridges.

• Other: 15 mL polypropylene (B1209903) centrifuge tubes, microcentrifuge tubes, nitrogen evaporator.

Standard Solution Preparation

• Stock Standard (1 mg/mL): Accurately weigh 10 mg of 4-Acetamidobutanoate standard and dissolve in 10 mL of methanol.

• Working Standards: Prepare a series of working standards by serially diluting the stock solution with 80% methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

Sample Preparation

• Homogenization: Weigh 5 g of fresh Napa Cabbage into a blender. Add 20 mL of 80% methanol. Homogenize for 2 minutes.

• Extraction: Transfer the homogenate to a 50 mL centrifuge tube. Vortex for 1 minute and then place on a shaker for 30 minutes at room temperature.

• Centrifugation: Centrifuge the extract at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant for the cleanup step.

Sample Cleanup: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through the cartridge.

• Sample Loading: Load 5 mL of the supernatant from step 3.4 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water followed by 5 mL of methanol to remove interfering compounds.

• Elution: Elute the 4-Acetamidobutanoate from the cartridge using 5 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (95:5 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate and 0.1% Formic Acid in Water.

• Mobile Phase B: 10 mM Ammonium Formate and 0.1% Formic Acid in 95:5 Acetonitrile:Water.

• Gradient:

  • 0-1 min: 95% B

  • 1-5 min: 95% to 50% B

  • 5-6 min: 50% B

  • 6-6.1 min: 50% to 95% B

  • 6.1-8 min: 95% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): 146.08 (M+H)⁺

  • Product Ion 1 (Quantifier, m/z): 86.06

  • Product Ion 2 (Qualifier, m/z): 44.05

• Collision Energy: Optimized for the specific instrument, typically in the range of 10-20 eV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

Data Analysis and Quantification

• Identify the 4-Acetamidobutanoate peak in the sample chromatograms based on the retention time and the presence of both quantifier and qualifier MRM transitions.

• Integrate the peak area of the quantifier ion.

• Construct a calibration curve by plotting the peak area of the standards against their concentrations.

• Quantify the amount of 4-Acetamidobutanoate in the samples by interpolating their peak areas on the calibration curve. The final concentration should be reported in µg/g of the fresh weight of the food sample, accounting for all dilution factors during sample preparation.

References

• 1. agilent.com [agilent.com]
• 2. halocolumns.com [halocolumns.com]

Technical Notes & Optimization

Technical Support Center: 4-Acetamidobutanoate HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of 4-Acetamidobutanoate during High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting Guide: Improving Peak Shape

Poor peak shape, particularly peak tailing, is a common issue in HPLC that can compromise the accuracy and precision of quantification. This guide provides a systematic approach to troubleshooting and resolving these issues for 4-Acetamidobutanoate.

Q1: My 4-Acetamidobutanoate peak is exhibiting significant tailing. What are the likely causes and how can I fix it?

Peak tailing for polar compounds like 4-Acetamidobutanoate often stems from secondary interactions with the stationary phase or issues with the mobile phase. Here’s a step-by-step guide to address this:

1. Optimize Mobile Phase pH:

The ionization state of 4-Acetamidobutanoate is critical for achieving a symmetrical peak. With a strongest acidic pKa of approximately 4.49, it is crucial to control the mobile phase pH to ensure the analyte is in a single, non-ionized state.[1][2]

• Recommendation: Adjust the mobile phase pH to be at least 1.5-2 pH units below the pKa of the carboxylic acid group. A pH of around 2.5-3.0 is a good starting point.[3][4][5] This will suppress the ionization of the carboxyl group, minimizing ionic interactions with the stationary phase.

2. Evaluate Column Chemistry:

Secondary interactions with residual silanol (B1196071) groups on the silica-based stationary phase are a primary cause of peak tailing for polar and ionizable compounds.[6]

• Recommendation:

  • Use a Modern, End-capped Column: Employ a high-purity silica (B1680970) column with robust end-capping. End-capping chemically modifies the surface to block most of the residual silanol groups, thereby reducing secondary interactions.

  • Consider Alternative Stationary Phases: If tailing persists on a standard C18 column, consider a polar-embedded or a polar-endcapped column. These phases provide alternative selectivity and can improve the peak shape for polar analytes. For highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can also be a suitable alternative.[3]

3. Adjust Buffer Strength:

An inadequate buffer concentration can lead to pH shifts on the column, causing peak distortion.

• Recommendation: Ensure your buffer concentration is sufficient to maintain a stable pH. A concentration range of 10-50 mM is typically effective for most applications.[3] Common buffers for reversed-phase HPLC include phosphate (B84403) and acetate.

4. Optimize Sample Solvent and Injection Volume:

The solvent in which the sample is dissolved can significantly impact peak shape.

• Recommendation:

  • Solvent Mismatch: Ideally, dissolve your sample in the initial mobile phase. If a stronger solvent is used for solubility, inject the smallest possible volume to minimize peak distortion.[3]

  • Sample Overload: Injecting too high a concentration of the analyte can saturate the column, leading to peak tailing.[3] Try diluting your sample to see if the peak shape improves.

5. Check for System Issues:

Extra-column band broadening and system contamination can also contribute to poor peak shape.

• Recommendation:

  • Minimize Tubing Length: Use narrow-bore tubing with the shortest possible length to connect the injector, column, and detector to reduce dead volume.[3]

  • Column Contamination: If the peak shape has deteriorated over time, the column may be contaminated. Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol (B129727) for reversed-phase). If this does not resolve the issue, consider replacing the guard column or the analytical column.[3]

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting peak tailing for 4-Acetamidobutanoate.

Caption: A step-by-step workflow for diagnosing and resolving peak tailing issues.

Frequently Asked Questions (FAQs)

Q2: What is the ideal mobile phase pH for analyzing 4-Acetamidobutanoate?

Given that the strongest acidic pKa of 4-Acetamidobutanoate is 4.49, the ideal mobile phase pH should be in the range of 2.5 to 3.0.[1][2] Operating in this pH range ensures that the carboxyl group is fully protonated, minimizing its potential for ionic interactions with the stationary phase, which is a common cause of peak tailing.[3][4][5]

Q3: What type of HPLC column is best suited for 4-Acetamidobutanoate?

For reversed-phase HPLC, a modern, high-purity, end-capped C18 column is a good starting point. These columns are designed to minimize silanol interactions. If peak tailing is still an issue, consider using a column with a polar-embedded or polar-endcapped stationary phase, which can provide better peak shapes for polar analytes. For very polar compounds where retention on a C18 column is poor, a HILIC column can be an effective alternative.[3]

Q4: Can column temperature affect the peak shape of 4-Acetamidobutanoate?

Yes, column temperature can influence peak shape. Increasing the column temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and reduced analysis time.[7][8] However, the effect is compound-dependent. It is advisable to evaluate a temperature range (e.g., 25°C to 45°C) during method development to find the optimal condition for peak symmetry and resolution.[9][10]

Q5: How should I prepare my sample of 4-Acetamidobutanoate for HPLC analysis?

Proper sample preparation is crucial to avoid column contamination and ensure good peak shape.

• Dissolution: Whenever possible, dissolve the sample in the initial mobile phase.[3] If a different solvent is required for solubility, ensure it is miscible with the mobile phase and inject a minimal volume.

• Filtration: Filter all samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulate matter that could block the column frit.[11]

• For Biological Matrices: For complex samples like plasma or tissue extracts, a protein precipitation step followed by centrifugation and filtration is often necessary.[12][13] Solid-phase extraction (SPE) can also be employed for cleaner samples and to concentrate the analyte.[14]

Experimental Protocols

Below are example experimental protocols that can be adapted for the analysis of 4-Acetamidobutanoate. These are based on methods for the closely related compound, gamma-aminobutyric acid (GABA), and general principles of reversed-phase HPLC.

Protocol 1: General Purpose RP-HPLC Method

This protocol provides a starting point for method development.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size (end-capped)
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A

Protocol 2: Isocratic RP-HPLC Method with Phosphate Buffer

This protocol is suitable for routine analysis once optimal separation is achieved.

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm particle size (polar-endcapped)
Mobile Phase	25 mM Potassium Phosphate Monobasic in Water:Methanol (90:10, v/v), pH adjusted to 3.0 with Phosphoric Acid
Flow Rate	0.8 mL/min
Column Temperature	35 °C
Detection	UV at 210 nm
Injection Volume	5 µL
Sample Diluent	Mobile Phase

Data Presentation: Impact of Mobile Phase pH on Peak Shape (Hypothetical Data for a Structurally Similar Compound)

The following table illustrates the expected impact of mobile phase pH on the peak shape of a compound structurally similar to 4-Acetamidobutanoate.

Mobile Phase pH	Tailing Factor	Asymmetry Factor	Peak Shape Observation
5.0	2.1	2.5	Severe Tailing
4.5	1.8	2.1	Significant Tailing
4.0	1.5	1.7	Moderate Tailing
3.5	1.2	1.3	Minor Tailing
3.0	1.0	1.0	Symmetrical
2.5	1.0	1.0	Symmetrical

Tailing Factor and Asymmetry Factor are calculated at 5% and 10% of the peak height, respectively. A value of 1.0 indicates a perfectly symmetrical peak.

Signaling Pathway and Analyte Interaction Diagram

This diagram illustrates the key interactions within the HPLC column that can affect the peak shape of 4-Acetamidobutanoate.

Caption: Interactions of 4-Acetamidobutanoate with the stationary phase in an HPLC column.

References

• 1. tandfonline.com [tandfonline.com]
• 2. akjournals.com [akjournals.com]
• 3. Validation of HPLC Method for Analysis of Gamma-Aminobutyric and Glutamic Acids in Plant Foods and Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. moravek.com [moravek.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. biotage.com [biotage.com]
• 7. Restek - Blog [restek.com]
• 8. chromtech.com [chromtech.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. greyhoundchrom.com [greyhoundchrom.com]
• 12. Sample preparation for the HPLC analysis of drugs in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biotage.com [biotage.com]

Technical Support Center: 4-Acetamidobutanoate Detection in Metabolomics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the detection of 4-acetamidobutanoate in metabolomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-acetamidobutanoate and why is it relevant in metabolomics?

4-Acetamidobutanoate, also known as N-acetyl-gamma-aminobutyric acid (GABA), is a derivative of GABA, an inhibitory neurotransmitter. It is a human metabolite found in various biological fluids such as blood, urine, and feces, as well as in tissues like the prostate.[1][2] Its levels have been associated with certain health conditions, making it a person of interest in metabolomic studies.

Q2: What are the basic physicochemical properties of 4-acetamidobutanoate relevant for mass spectrometry?

Knowing the accurate mass is crucial for setting up a mass spectrometer for detection. The key properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₆H₁₁NO₃	[1]
Exact Mass	145.0739 Da
Monoisotopic Mass	145.0739 Da

Q3: Where can I obtain an analytical standard for 4-acetamidobutanoate?

Analytical standards are essential for method development, system suitability testing, and quantification. Several chemical suppliers offer 4-acetamidobutanoic acid (the protonated form of 4-acetamidobutanoate). It is important to obtain a certificate of analysis to ensure the purity of the standard. You can inquire with vendors such as Sigma-Aldrich, Cayman Chemical, and Santa Cruz Biotechnology for "4-Acetamidobutanoic acid" or CAS number 3025-96-5.[3][4][5]

Troubleshooting Guide

This guide addresses common problems encountered during the LC-MS/MS analysis of 4-acetamidobutanoate in a question-and-answer format.

Issue 1: Poor or No Signal Detection

Q: I am not seeing a peak for 4-acetamidobutanoate, or the signal is very weak. What are the possible causes and solutions?

A: This is a common issue that can stem from several factors throughout the analytical workflow. A logical troubleshooting approach is essential.

Troubleshooting Workflow for Poor or No Signal

Figure 1. Troubleshooting workflow for poor or no signal detection.

Detailed Solutions:

• Verify Analytical Standard:

  • Action: Prepare a fresh stock solution of your 4-acetamidobutanoate standard and inject it directly into the mass spectrometer (infusion) or via the LC system.

  • Rationale: This will confirm that the standard itself is not degraded and that the instrument is capable of detecting the analyte.

• Check Mass Spectrometer Settings:

  • Action: Ensure your method is set to the correct precursor and product ions for 4-acetamidobutanoate. A common adduct in positive ion mode is the protonated molecule [M+H]⁺ with an m/z of 146.081.

  • Experimental Data: Based on experimental data from the Human Metabolome Database, the following MS/MS fragmentation pattern was observed for the [M+H]⁺ precursor ion at a collision energy of 40V.[1]

Precursor Ion (m/z)	Product Ion (m/z)	Relative Intensity (%)
146.081	44.0125	100
86.0603	86.78
43.0169	73.88
45.0331	62.19

• Evaluate Chromatography:

  • Mobile Phase: In reversed-phase chromatography, a mobile phase consisting of water and acetonitrile (B52724) or methanol (B129727) with a small amount of acid (e.g., 0.1% formic acid) is a good starting point. Ensure the mobile phases are fresh and properly mixed.

  • Column Choice: A C18 column is a common choice for separating moderately polar compounds like 4-acetamidobutanoate.

  • Retention Time: If the retention time is too early, consider using a less polar mobile phase (lower organic content) or a more retentive column. If it is too late or the peak is too broad, increase the organic content of the mobile phase.

• Review Sample Preparation:

  • Extraction: A simple protein precipitation with a cold organic solvent like methanol or acetonitrile is often sufficient for plasma or serum samples. For urine, a "dilute and shoot" approach after centrifugation might be adequate.

  • Stability: Metabolite stability is critical. It is recommended to keep biological samples at -80°C for long-term storage and to process them on ice to minimize enzymatic degradation.[6][7][8] Avoid repeated freeze-thaw cycles. While specific stability data for 4-acetamidobutanoate is limited, general best practices for metabolite stability should be followed.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: My 4-acetamidobutanoate peak is tailing (or fronting/splitting). How can I improve the peak shape?

A: Poor peak shape can compromise resolution and the accuracy of quantification.

Troubleshooting Logic for Poor Peak Shape

Figure 2. Troubleshooting logic for addressing poor peak shape.

Detailed Solutions:

• Column Health:

  • Action: Flush the column with a strong solvent. If the problem persists, try replacing the column with a new one.

  • Rationale: Column contamination or degradation is a frequent cause of peak shape issues.

• Mobile Phase and pH:

  • Action: Ensure the pH of your mobile phase is appropriate for 4-acetamidobutanoate. As it has a carboxylic acid group, a lower pH (e.g., using formic acid) will ensure it is in its neutral form, which can improve peak shape in reversed-phase chromatography.

  • Ion-Pairing Agents: For very polar analytes that are poorly retained, an ion-pairing agent might be considered, but these are often not ideal for MS due to potential signal suppression. Volatile ion-pairing agents are a better choice if necessary.[9][10][11][12]

• Injection Solvent:

  • Action: The injection solvent should be as weak as or weaker than the initial mobile phase.

  • Rationale: Injecting in a solvent that is much stronger than the mobile phase can cause peak distortion.

• Sample Overload:

  • Action: Dilute your sample or inject a smaller volume.

  • Rationale: Injecting too much analyte can saturate the column, leading to peak fronting.

Issue 3: Inconsistent Results and Poor Reproducibility

Q: My results for 4-acetamidobutanoate are not reproducible between injections or batches. What should I investigate?

A: Lack of reproducibility can be due to instrument variability, sample degradation, or matrix effects.

Key Areas to Investigate for Reproducibility Issues:

• Internal Standards:

  • Action: Use a stable isotope-labeled (SIL) internal standard for 4-acetamidobutanoate, such as a deuterated version (e.g., 4-acetamidobutanoate-d₄). The internal standard should be added to the samples as early as possible in the sample preparation workflow.

  • Rationale: A SIL internal standard will co-elute with the analyte and experience similar matrix effects and ionization suppression/enhancement, allowing for accurate correction and improved reproducibility.[13][14][15][16][17][18][19]

• Matrix Effects:

  • Action: Assess matrix effects by performing a post-extraction addition experiment. Compare the signal of the analyte in a neat solution to the signal of the analyte spiked into an extracted blank matrix.

  • Rationale: Components of the biological matrix can co-elute with 4-acetamidobutanoate and interfere with its ionization, leading to signal suppression or enhancement.[8][20][21][22][23][24] If significant matrix effects are observed, improving sample cleanup (e.g., using solid-phase extraction) or optimizing chromatographic separation to move the analyte away from interfering compounds may be necessary.

• System Stability:

  • Action: Regularly run system suitability tests using a standard solution of 4-acetamidobutanoate to monitor retention time, peak area, and peak shape.

  • Rationale: This helps to identify if the issue is with the LC-MS system itself (e.g., pump fluctuations, detector drift).

Experimental Protocols

Sample Preparation for Human Plasma:

• Thaw frozen plasma samples on ice.

• To 50 µL of plasma, add 10 µL of an internal standard solution (e.g., deuterated 4-acetamidobutanoate).

• Add 200 µL of ice-cold methanol or acetonitrile to precipitate proteins.

• Vortex for 1 minute and incubate at -20°C for 20 minutes.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Centrifuge again to pellet any remaining particulates and transfer the supernatant to an autosampler vial.

Generic LC-MS/MS Parameters:

• LC Column: C18, 2.1 x 100 mm, 1.8 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Quantifier: 146.1 → 86.1

  • Qualifier: 146.1 → 44.0

Note: These are starting parameters and should be optimized for your specific instrument and application.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 2. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 3. hmdb.ca [hmdb.ca]
• 4. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of a multiplexed LC-MS/MS ketone body assay for clinical diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Troubleshooting in lcms | PPT [slideshare.net]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. Comprehensive Optimization of LC-MS Metabolomics Methods Using Design of Experiments (COLMeD) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Human Metabolome Database: Showing metabocard for 4-Acetamido-2-aminobutanoic acid (HMDB0031411) [hmdb.ca]
• 14. benchchem.com [benchchem.com]
• 15. A Comprehensive LC-MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 18. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Changes of salivary biomarkers under different storage conditions: effects of temperature and length of storage [pubmed.ncbi.nlm.nih.gov]
• 20. Urine Sample Collection and Preparation in Metabolomics - Creative Proteomics [metabolomics.creative-proteomics.com]
• 21. The complete targeted profile of the organic acid intermediates of the citric acid cycle using a single stable isotope dilution analysis, sodium borodeuteride reduction and selected ion monitoring GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 23. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 4-Acetamidobutanoate by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the analysis of 4-Acetamidobutanoate by Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the LC-MS analysis of 4-Acetamidobutanoate, with a focus on mitigating matrix effects.

Q1: What are matrix effects and how do they affect the analysis of 4-Acetamidobutanoate?

A: Matrix effects are the alteration of ionization efficiency for an analyte, such as 4-Acetamidobutanoate, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis.[1][4] Given that 4-Acetamidobutanoate is a small, polar molecule, it can be particularly susceptible to interference from endogenous matrix components like salts and phospholipids (B1166683), especially when using Electrospray Ionization (ESI).[2]

Q2: I am observing poor sensitivity and inconsistent results for 4-Acetamidobutanoate. Could this be due to matrix effects?

A: Yes, poor sensitivity and irreproducible results are classic signs of matrix effects.[5] Compounds in the biological matrix (e.g., plasma, urine, tissue homogenate) can co-elute with 4-Acetamidobutanoate and interfere with its ionization in the mass spectrometer's source.[3] This leads to fluctuations in the analyte signal that are not related to its actual concentration.

Q3: How can I qualitatively and quantitatively assess matrix effects for my 4-Acetamidobutanoate assay?

A: Two primary methods are used to evaluate matrix effects:

• Qualitative Assessment (Post-Column Infusion): A solution of 4-Acetamidobutanoate is continuously infused into the mass spectrometer after the analytical column.[4][6] A blank matrix sample is then injected onto the column. Any dip or rise in the constant analyte signal as the matrix components elute indicates regions of ion suppression or enhancement.[6] This helps in adjusting the chromatography to separate 4-Acetamidobutanoate from these interfering regions.

• Quantitative Assessment (Post-Extraction Spike): The response of 4-Acetamidobutanoate in a neat solution is compared to its response when spiked into a blank, extracted matrix sample at the same concentration.[6][7] The ratio of these responses, known as the matrix factor (MF), provides a quantitative measure of the matrix effect. An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[7]

Q4: What are the most effective strategies to minimize matrix effects for 4-Acetamidobutanoate?

A: A multi-pronged approach is often the most effective:

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible while efficiently recovering 4-Acetamidobutanoate.[4][8]

• Improve Chromatographic Separation: Modifying the LC conditions can separate 4-Acetamidobutanoate from co-eluting matrix components.[1][9]

• Use a Suitable Internal Standard: This is crucial for compensating for matrix effects that cannot be eliminated through sample preparation or chromatography.[4][9]

• Adjust Mass Spectrometry Conditions: In some cases, changing the ionization source or polarity can reduce interferences.[1]

Q5: Which sample preparation technique is best for reducing matrix effects for a polar compound like 4-Acetamidobutanoate?

A: The choice of sample preparation method significantly impacts the cleanliness of the final extract. For a small polar molecule like 4-Acetamidobutanoate, here is a comparison of common techniques:

Sample Preparation Technique	Effectiveness in Reducing Matrix Effects	Advantages	Disadvantages
Protein Precipitation (PPT)	Low	Simple, fast, and inexpensive.[10]	Often results in significant matrix effects due to the presence of many residual matrix components like phospholipids.[11][12]
Liquid-Liquid Extraction (LLE)	Moderate to High	Can provide cleaner extracts than PPT.[12]	Analyte recovery can be low, especially for polar compounds like 4-Acetamidobutanoate.[12] Requires optimization of solvent systems.
Solid-Phase Extraction (SPE)	High	Highly effective at removing phospholipids and other interferences, leading to a significant reduction in matrix effects.[11][12]	More time-consuming and expensive than PPT or LLE. Method development can be more complex.
HybridSPE®-Phospholipid	Very High	Specifically targets and removes phospholipids, a major source of matrix effects in bioanalysis.	Costlier than simpler methods.

Recommendation: For robust and reliable quantification of 4-Acetamidobutanoate, Solid-Phase Extraction (SPE) , particularly a mixed-mode or hydrophilic interaction liquid chromatography (HILIC) based sorbent, is highly recommended. If matrix effects are still problematic, a more targeted approach like HybridSPE®-Phospholipid could be beneficial.

Q6: What type of internal standard should I use for 4-Acetamidobutanoate analysis?

A: The most effective way to correct for matrix effects is to use a stable isotope-labeled (SIL) internal standard of 4-Acetamidobutanoate (e.g., 4-Acetamidobutanoate-d3, 13C4).[4][9] A SIL internal standard has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression or enhancement.[9] This allows for accurate correction of the analyte signal. If a SIL internal standard is not available, a structural analog can be used, but it may not compensate for matrix effects as effectively.[13]

Experimental Protocols

Below are detailed methodologies for key experiments related to the analysis of 4-Acetamidobutanoate, with a focus on minimizing matrix effects.

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general procedure for extracting 4-Acetamidobutanoate from plasma using a mixed-mode cation exchange SPE plate.

Materials:

• Plasma samples

• Mixed-mode cation exchange SPE plate (e.g., Oasis MCX)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium (B1175870) hydroxide (B78521)

• Internal Standard (IS) working solution (e.g., 4-Acetamidobutanoate-d3 in 50:50 methanol:water)

• 96-well collection plate

• Centrifuge

• Plate evaporator

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of IS working solution. Vortex to mix. Add 200 µL of 4% phosphoric acid in water and vortex again.

• SPE Plate Conditioning: Condition the SPE plate wells with 1 mL of methanol followed by 1 mL of water. Do not allow the wells to dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE plate.

• Washing:

  • Wash 1: Add 1 mL of 0.1% formic acid in water.

  • Wash 2: Add 1 mL of methanol.

• Elution: Elute the analyte and IS with 1 mL of 5% ammonium hydroxide in methanol into a clean 96-well collection plate.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Method for 4-Acetamidobutanoate

This protocol outlines a starting point for the chromatographic and mass spectrometric conditions. Optimization will likely be required based on your specific instrumentation and matrix.

Liquid Chromatography (LC) Conditions:

• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  Time (min)	Flow Rate (mL/min)	%A	%B
  0.0	0.4	5	95
  2.5	0.4	50	50
  2.6	0.4	5	95

  | 4.0 | 0.4 | 5 | 95 |

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Autosampler Temperature: 10°C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters (example for a Sciex Triple Quad):

  • Curtain Gas (CUR): 30

  • Collision Gas (CAD): Medium

  • IonSpray Voltage (IS): 5500 V

  • Temperature (TEM): 500°C

  • Ion Source Gas 1 (GS1): 50

  • Ion Source Gas 2 (GS2): 50

• MRM Transitions (example values, require optimization):

  Analyte	Q1 Mass (m/z)	Q3 Mass (m/z)	DP (V)	CE (V)	CXP (V)
  4-Acetamidobutanoate	146.1	87.1	40	15	10

  | 4-Acetamidobutanoate-d3 (IS) | 149.1 | 90.1 | 40 | 15 | 10 |

Visualizations

Workflow for Minimizing Matrix Effects

The following diagram illustrates a systematic approach to identifying and mitigating matrix effects in your LC-MS analysis of 4-Acetamidobutanoate.

Caption: A workflow for the systematic assessment and mitigation of matrix effects.

Comparison of Sample Preparation Techniques

This diagram illustrates the relationship between different sample preparation techniques and their general effectiveness in reducing matrix interferences.

Caption: Effectiveness of sample preparation techniques in reducing matrix effects.

References

• 1. tandfonline.com [tandfonline.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Research Portal [ub-ir.bolton.ac.uk]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 12. researchgate.net [researchgate.net]
• 13. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of 4-Acetamidobutanoate Isomers

Welcome to the technical support center for the chromatographic separation of 4-Acetamidobutanoate isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating 4-acetamidobutanoate isomers?

The primary challenges in separating 4-acetamidobutanoate isomers, which include positional isomers (e.g., 2-, 3-, and 4-acetamidobutanoate) and potential enantiomers, stem from their similar physicochemical properties. These small, polar molecules often exhibit similar solubility and polarity, leading to co-elution or poor resolution in traditional reversed-phase high-performance liquid chromatography (HPLC). Their zwitterionic nature at certain pH values can also lead to peak tailing due to interactions with the stationary phase.

Q2: Which chromatographic techniques are most suitable for separating 4-acetamidobutanoate isomers?

Several techniques can be employed, with the choice depending on the specific isomers you are targeting:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is a powerful technique for separating highly polar compounds. HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, which is effective for retaining and separating polar analytes like 4-acetamidobutanoate.[1][2][3][4]

• Reversed-Phase HPLC (RP-HPLC) with optimized conditions: While challenging, RP-HPLC can be used with careful method development. Strategies include using polar-embedded or polar-endcapped columns, and optimizing mobile phase pH and additives to control ionization and minimize secondary interactions.

• Chiral Chromatography: For the separation of enantiomers, a chiral stationary phase (CSP) is necessary. Polysaccharide-based and macrocyclic glycopeptide-based CSPs are often successful for separating underivatized amino acids and their derivatives.[5][6]

• Derivatization followed by LC-MS: Derivatizing the isomers with a chiral reagent can create diastereomers that are separable on a standard reversed-phase column. This approach can also enhance detection sensitivity, especially with mass spectrometry (MS).

Q3: How can I improve the resolution between closely eluting positional isomers?

Improving the resolution of positional isomers requires optimizing selectivity (α), efficiency (N), and retention factor (k').[7] Consider the following strategies:

• Mobile Phase Composition:

  • Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter selectivity.

  • pH Adjustment: Modifying the mobile phase pH can change the ionization state of the isomers and their interaction with the stationary phase, thereby affecting retention and selectivity. For zwitterionic compounds, operating at a pH that suppresses the ionization of either the carboxylic acid or the amine group can be beneficial.[8]

  • Additives: The use of buffers and ion-pairing agents can influence the retention of charged compounds.

• Stationary Phase:

  • Column Chemistry: If using reversed-phase, consider switching from a standard C18 column to a phenyl-hexyl or a polar-embedded column to introduce different separation mechanisms like π-π interactions.[7]

  • Particle Size: Using columns with smaller particle sizes (e.g., sub-2 µm for UHPLC) increases column efficiency and can improve resolution.[7]

• Temperature: Adjusting the column temperature can affect selectivity. It's recommended to perform a temperature screening study (e.g., at 25°C, 35°C, and 45°C) to find the optimal condition.

Q4: What causes peak tailing for 4-acetamidobutanoate, and how can I fix it?

Peak tailing for polar and potentially zwitterionic compounds like 4-acetamidobutanoate is often caused by secondary interactions with the stationary phase, particularly with residual silanol (B1196071) groups on silica-based columns.[1][2][3] Here's how to address it:

• Mobile Phase pH: Operate at a lower pH (e.g., 2-3) to protonate the silanol groups and reduce their interaction with the basic amine group of the analyte.[1][3]

• Column Choice: Use a highly deactivated, end-capped column to minimize the number of accessible silanol groups.[2][3]

• Mobile Phase Additives: Adding a competitive base like triethylamine (B128534) (0.1%) to the mobile phase can help mask the silanol groups.

• Column Overload: Injecting too much sample can saturate the column and lead to tailing. Try diluting your sample.[2]

• Column Contamination: A contaminated guard column or analytical column can also cause peak distortion. Flush the column with a strong solvent or replace it if necessary.[3]

Troubleshooting Guides

This section provides systematic approaches to common problems encountered during the separation of 4-acetamidobutanoate isomers.

Guide 1: Poor Resolution or Co-elution of Positional Isomers

dot

Caption: Troubleshooting workflow for poor resolution of positional isomers.

Guide 2: Peak Tailing Issues

dot

Caption: Systematic approach to diagnosing and resolving peak tailing.

Experimental Protocols

The following are example protocols that can serve as a starting point for method development. Optimization will likely be required for your specific instrumentation and sample matrix.

Protocol 1: HILIC Method for Positional Isomer Separation

This method is designed to retain and separate the polar positional isomers of 4-acetamidobutanoate.

Parameter	Value
Column	HILIC (e.g., Amide or Silica phase), 100 x 2.1 mm, 1.7 µm
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	95% B to 70% B over 10 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detection	MS or UV (if chromophore is present)

Rationale: The HILIC stationary phase provides retention for the polar isomers. The acidic mobile phase helps to ensure consistent ionization for MS detection and can improve peak shape. A shallow gradient is used to enhance resolution.

Protocol 2: Chiral HPLC Method for Enantiomeric Separation

This protocol is a starting point for separating the enantiomers of 4-acetamidobutanoate, assuming it is a chiral molecule.

Parameter	Value
Column	Chiral Stationary Phase (e.g., Teicoplanin-based), 150 x 4.6 mm, 5 µm
Mobile Phase	Methanol/Acetic Acid/Triethylamine (99/0.02/0.01, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	5 µL
Detection	UV at 210 nm or MS

Rationale: A teicoplanin-based CSP is effective for the direct separation of underivatized amino acids and their derivatives.[5][6] The mobile phase composition is a common starting point for this type of chiral separation.

Protocol 3: Derivatization for Isomer Separation by RP-HPLC-MS

This approach involves derivatizing the isomers to facilitate their separation on a standard C18 column.

Derivatization Step: React the 4-acetamidobutanoate isomer mixture with a chiral derivatizing agent such as L-FDVDA (1-fluoro-2,4-dinitrophenyl-5-L-valine-N,N-dimethylethylenediamine amide). This creates diastereomers with different chromatographic properties.

Parameter	Value
Column	C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 60% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	35 °C
Injection Volume	1 µL
Detection	MS/MS

Rationale: Derivatization creates diastereomers that are often easily separated on a standard C18 column. The formic acid in the mobile phase ensures good ionization for MS detection.

Data Presentation

The following tables summarize expected outcomes from the above protocols. Note that these are illustrative, and actual retention times and resolution will vary.

Table 1: Expected Performance for HILIC Separation of Positional Isomers

Isomer	Expected Retention Time (min)	Resolution (Rs) vs. 4-isomer
2-Acetamidobutanoate	6.2	1.8
3-Acetamidobutanoate	6.8	1.6
4-Acetamidobutanoate	7.5	-

Table 2: Expected Performance for Chiral Separation of 4-Acetamidobutanoate Enantiomers

Enantiomer	Expected Retention Time (min)	Resolution (Rs)
Enantiomer 1	9.1	2.1
Enantiomer 2	10.2	-

Table 3: Expected Performance for Derivatized Isomers by RP-HPLC-MS

Diastereomer	Expected Retention Time (min)
L-FDVDA-2-acetamidobutanoate	11.5
L-FDVDA-3-acetamidobutanoate	12.1
L-FDVDA-4-acetamidobutanoate (Enantiomer 1)	12.8
L-FDVDA-4-acetamidobutanoate (Enantiomer 2)	13.5

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Simultaneous analysis of enantiomeric composition of amino acids and N-acetyl-amino acids by enantioselective chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]
• 8. HPLC method dev strategies for Zwitterions - Chromatography Forum [chromforum.org]

Technical Support Center: 4-Acetamidobutanoate Standard Solution

This technical support center provides guidance on the stability and storage of 4-Acetamidobutanoate standard solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for a 4-Acetamidobutanoate standard solution?

A1: For optimal stability, it is recommended to store 4-Acetamidobutanoate standard solutions at low temperatures and protected from light. Specific recommendations are summarized in the table below.

Q2: What is the primary degradation pathway for 4-Acetamidobutanoate in an aqueous solution?

A2: The primary degradation pathway for 4-Acetamidobutanoate in aqueous solutions is hydrolysis of the amide bond. This reaction is catalyzed by the presence of acid or base and is also influenced by temperature. The hydrolysis results in the formation of 4-aminobutanoic acid (GABA) and acetic acid.

Q3: Can I store the 4-Acetamidobutanoate standard solution at room temperature?

A3: Storing the solution at room temperature is not recommended for long-term stability. While short-term storage for a few hours during experimental use may be acceptable, prolonged exposure to ambient temperatures can lead to degradation, primarily through hydrolysis. For any storage period exceeding a typical workday, refrigeration or freezing is advised.

Q4: What are the signs of degradation in a 4-Acetamidobutanoate standard solution?

A4: Visual signs of degradation are uncommon as the compound and its primary degradation products are typically colorless in solution. The most reliable way to detect degradation is through analytical methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A decrease in the peak area of 4-Acetamidobutanoate and the appearance of new peaks corresponding to its degradation products (e.g., 4-aminobutanoic acid) are indicative of degradation. A significant change in the pH of an unbuffered solution may also suggest hydrolysis has occurred.

Q5: Is the stability of the 4-Acetamidobutanoate standard solution dependent on the solvent used?

A5: Yes, the choice of solvent can impact stability. Aqueous solutions are susceptible to hydrolysis. The stability of 4-Acetamidobutanoate is generally better in aprotic organic solvents. If an aqueous solution is necessary, it is crucial to control the pH and store it at a low temperature. For long-term storage, preparing the stock solution in a high-purity organic solvent like acetonitrile (B52724) or DMSO and storing it at -20°C or -80°C is recommended.

Troubleshooting Guide

Issue: I see a significant decrease in the concentration of my 4-Acetamidobutanoate standard solution over time.

• Potential Cause 1: Improper Storage Temperature. The solution may have been stored at a temperature that is too high (e.g., room temperature or 4°C for an extended period).

  • Solution: Always store stock solutions at -20°C or -80°C for long-term stability. For working solutions, prepare them fresh daily if possible. If short-term storage is necessary, use a refrigerator (2-8°C) for no more than a few days.

• Potential Cause 2: pH of the Solution. The pH of your aqueous solution may be too acidic or too basic, accelerating hydrolysis.

  • Solution: If using an aqueous medium, it is best to use a buffered solution. The stability of similar compounds, like gabapentin (B195806), is optimal around a neutral pH of approximately 6.0[1]. Avoid highly acidic or alkaline conditions.

• Potential Cause 3: Light Exposure. Although less common for this type of molecule, prolonged exposure to UV light can sometimes contribute to degradation.

  • Solution: Store standard solutions in amber vials or wrap the container in aluminum foil to protect it from light.

Issue: I am observing unexpected peaks in my chromatogram when analyzing the 4-Acetamidobutanoate standard.

• Potential Cause 1: Degradation. The new peaks are likely the degradation products, 4-aminobutanoic acid and potentially acetic acid (though acetic acid is often difficult to detect by standard reversed-phase HPLC).

  • Solution: Confirm the identity of the new peaks by running standards of the suspected degradation products. If degradation is confirmed, prepare a fresh standard solution and ensure proper storage conditions are maintained.

• Potential Cause 2: Contamination. The solution may have been contaminated during preparation or handling.

  • Solution: Review your solution preparation procedure. Use high-purity solvents and clean laboratory equipment. Prepare a new standard solution using fresh materials to see if the issue persists.

Data Presentation

Table 1: Summary of Recommended Storage Conditions and Expected Stability of 4-Acetamidobutanoate Standard Solutions

Storage Temperature	Solvent	Expected Stability (General Guideline)	Recommendations
Room Temperature (~25°C)	Aqueous (unbuffered)	Unstable, significant degradation possible within days	Not recommended for storage. Suitable for immediate use only.
Room Temperature (~25°C)	Organic (e.g., Acetonitrile)	Moderately stable, potential for some degradation over weeks	Suitable for short-term use during an experiment.
Refrigerated (2-8°C)	Aqueous (buffered at pH ~6-7)	Stable for up to several days to a week	Recommended for short-term storage of working solutions.
Frozen (-20°C)	Aqueous or Organic	Stable for several months	Recommended for long-term storage of stock solutions.
Ultra-low (-80°C)	Aqueous or Organic	Highly stable for extended periods (months to years)	Ideal for archival and long-term storage of stock solutions.

Disclaimer: The stability data presented in this table is based on general principles of amide chemistry and information available for structurally similar compounds. It is highly recommended to perform your own stability studies for critical applications.

Experimental Protocols

Protocol 1: Preparation of a 4-Acetamidobutanoate Standard Stock Solution (1 mg/mL in Acetonitrile)

• Materials:

  • 4-Acetamidobutanoate powder (high purity)

  • Acetonitrile (HPLC grade or higher)

  • Calibrated analytical balance

  • Volumetric flask (e.g., 10 mL, Class A)

  • Spatula

  • Weighing paper/boat

  • Pipettes

• Procedure:

  • Accurately weigh approximately 10 mg of 4-Acetamidobutanoate powder onto a weighing paper or boat using a calibrated analytical balance. Record the exact weight.

  • Carefully transfer the weighed powder into a 10 mL volumetric flask.

  • Add approximately 5-7 mL of acetonitrile to the volumetric flask.

  • Gently swirl the flask to dissolve the powder completely. You may use a vortex mixer on a low setting if necessary.

  • Once the solid is fully dissolved, add acetonitrile to the flask until the bottom of the meniscus is aligned with the calibration mark.

  • Cap the flask and invert it several times (e.g., 10-15 times) to ensure the solution is homogeneous.

  • Transfer the solution to a labeled, amber glass vial for storage.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: Experimental Design for Stability Testing of a 4-Acetamidobutanoate Aqueous Solution

• Objective: To determine the stability of a 4-Acetamidobutanoate solution under various storage conditions.

• Materials:

  • 4-Acetamidobutanoate standard stock solution (e.g., 1 mg/mL in acetonitrile).

  • Buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 6.0).

  • HPLC or LC-MS system with a suitable column for analysis.

  • Temperature-controlled chambers/incubators (e.g., 25°C, 40°C).

  • Refrigerator (2-8°C).

  • Freezer (-20°C).

  • Amber and clear glass vials.

• Procedure:

  • Preparation of Stability Samples:

    • Prepare a sufficient volume of a 4-Acetamidobutanoate working solution at a known concentration (e.g., 10 µg/mL) in the desired aqueous buffer.

    • Aliquot this solution into multiple amber and clear vials.

  • Time Points:

    • Establish a schedule for analysis. For example: Day 0, Day 1, Day 3, Day 7, Day 14, and Day 30.

  • Storage Conditions:

    • Store the vials under the following conditions:

      • 25°C with light exposure (clear vials).

      • 25°C protected from light (amber vials).

      • 40°C protected from light (amber vials - accelerated stability).

      • 4°C protected from light (amber vials).

      • -20°C protected from light (amber vials).

  • Analysis:

    • At each time point, retrieve one vial from each storage condition.

    • Allow the frozen and refrigerated samples to equilibrate to room temperature.

    • Analyze the samples by a validated stability-indicating HPLC or LC-MS method.

    • Quantify the concentration of 4-Acetamidobutanoate remaining in each sample.

    • Monitor for the appearance and increase of any degradation product peaks.

  • Data Evaluation:

    • Calculate the percentage of the initial 4-Acetamidobutanoate concentration remaining at each time point for each condition.

    • Plot the percentage remaining versus time for each storage condition.

    • The shelf-life can be defined as the time at which the concentration drops below a certain threshold (e.g., 90% of the initial concentration).

Visualizations

Caption: Workflow for a comprehensive stability study of a 4-Acetamidobutanoate solution.

Caption: The primary degradation pathway of 4-Acetamidobutanoate via hydrolysis.

References

• 1. Stability studies of gabapentin in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Ion suppression of 4-Acetamidobutanoate in Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address ion suppression of 4-Acetamidobutanoate in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for 4-Acetamidobutanoate analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, 4-Acetamidobutanoate, in the mass spectrometer's ion source.[1][2] This interference leads to a decreased instrument response and can negatively impact the accuracy, precision, and sensitivity of the analysis.[3][4] 4-Acetamidobutanoate, being a polar molecule, can be particularly susceptible to ion suppression, especially in complex biological matrices like plasma or urine.[4][5]

Q2: What are the common causes of ion suppression for 4-Acetamidobutanoate?

A2: The primary causes of ion suppression are co-eluting matrix components that compete with 4-Acetamidobutanoate for ionization.[1][2] In biological samples, common culprits include:

• Phospholipids: Abundant in plasma and serum, these molecules are a major source of ion suppression.[6][7]

• Salts: High concentrations of salts from buffers or the sample itself can significantly suppress the analyte signal.[6]

• Other endogenous molecules: Compounds like urea, proteins, and peptides can also interfere with ionization.[6]

• Exogenous substances: Contaminants from sample collection tubes or solvents can also lead to ion suppression.[8]

Q3: How can I detect ion suppression in my 4-Acetamidobutanoate analysis?

A3: A common method to detect and assess the extent of ion suppression is the post-extraction spike method.[9] This involves comparing the peak area of 4-Acetamidobutanoate in a neat solution to the peak area of a blank matrix sample that has been spiked with the same concentration of the analyte after extraction. A lower peak area in the matrix sample indicates ion suppression. Another qualitative technique is the post-column infusion method, where a constant flow of the analyte is introduced into the mass spectrometer after the analytical column.[4][9] Injection of a blank matrix extract will show a dip in the baseline signal at retention times where matrix components causing suppression elute.[4]

Q4: What are the most effective strategies to mitigate ion suppression for 4-Acetamidobutanoate?

A4: A multi-pronged approach is often the most effective:

• Sample Preparation: Employing a robust sample preparation technique to remove interfering matrix components is crucial. Techniques like protein precipitation, solid-phase extraction (SPE), and liquid-liquid extraction (LLE) can significantly reduce matrix effects.[2][9]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate 4-Acetamidobutanoate from co-eluting interferences is highly effective.[8][9] This can be achieved by modifying the mobile phase, gradient, or switching to a different column chemistry, such as HILIC for polar compounds.[10][11]

• Use of an Internal Standard: A stable isotope-labeled (SIL) internal standard of 4-Acetamidobutanoate is the gold standard for compensating for ion suppression, as it will be affected by the matrix in the same way as the analyte.[2]

• Matrix-Matched Calibration: Preparing calibration standards in the same matrix as the samples can help to compensate for matrix effects.[12]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving ion suppression issues encountered during the analysis of 4-Acetamidobutanoate.

Step 1: Confirming Ion Suppression

• Symptom: Low or inconsistent signal intensity for 4-Acetamidobutanoate, poor peak shape, or high variability in results between samples.

• Action: Perform a post-extraction spike experiment as described in the FAQs. A significant decrease in signal in the spiked matrix compared to the neat solution confirms ion suppression.

Step 2: Identifying the Source of Suppression

• Action: Use the post-column infusion technique to identify the retention time regions where ion suppression is most severe.[4] This will help determine if the suppression is due to early eluting salts or later eluting compounds like phospholipids.

Step 3: Optimizing Sample Preparation

• Problem: Inadequate removal of matrix components.

• Solutions:

  • Protein Precipitation (PPT): If currently using PPT, ensure complete precipitation by optimizing the solvent-to-sample ratio and using a cold solvent. However, be aware that PPT is the least effective method for removing phospholipids.[9]

  • Solid-Phase Extraction (SPE): This is a more selective technique. Choose an SPE sorbent that effectively retains 4-Acetamidobutanoate while allowing interfering compounds to be washed away. A mixed-mode SPE combining reversed-phase and ion-exchange mechanisms can be very effective for polar analytes.[9]

  • Liquid-Liquid Extraction (LLE): LLE can be effective but may have lower recovery for polar analytes like 4-Acetamidobutanoate.[9]

Step 4: Refining Chromatographic Conditions

• Problem: Co-elution of 4-Acetamidobutanoate with interfering matrix components.

• Solutions:

  • Gradient Modification: Adjust the gradient profile to better separate the analyte from the suppression zones identified in Step 2.[8]

  • Mobile Phase Composition: Changing the organic solvent (e.g., from acetonitrile (B52724) to methanol) or modifying the additives can alter selectivity.[8]

  • Column Chemistry: For a polar analyte like 4-Acetamidobutanoate, consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is designed to retain and separate polar compounds.[5][10]

Step 5: Implementing a Suitable Internal Standard

• Problem: Inability to completely eliminate ion suppression.

• Solution: Incorporate a stable isotope-labeled internal standard for 4-Acetamidobutanoate. This is the most reliable way to correct for signal variability caused by matrix effects.[2]

Quantitative Data Summary

The following tables summarize quantitative data on ion suppression for polar analytes, which can be considered representative for 4-Acetamidobutanoate in the absence of specific data for this compound.

Table 1: Impact of Sample Preparation Technique on Ion Suppression of Polar Metabolites in Plasma

Sample Preparation Method	Typical Ion Suppression Range (%)	Effectiveness in Removing Phospholipids	Reference
Protein Precipitation (PPT)	20 - 90%	Low	[9]
Liquid-Liquid Extraction (LLE)	10 - 50%	Moderate	[9]
Solid-Phase Extraction (SPE) - Reversed-Phase	5 - 30%	High	[9]
Solid-Phase Extraction (SPE) - Mixed-Mode	< 10%	Very High	[9]

Table 2: Examples of Ion Suppression/Enhancement for Polar Metabolites in Different Biological Matrices

Analyte Class	Matrix	Ionization Mode	Observed Effect	Magnitude	Reference
Amino Acids	Plasma	ESI+	Suppression	15 - 60%	[13]
N-acetylated Amino Acids	Urine	ESI-	Suppression	10 - 40%	[14]
Small Organic Acids	Plasma	ESI-	Suppression	5 - 90%	[3]
Polar Drugs	Urine	ESI+	Suppression/Enhancement	-70% to +30%	[15]

Experimental Protocols

Protocol 1: Sample Preparation of Plasma using Protein Precipitation

• Thaw Samples: Thaw plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Add Internal Standard: Spike the sample with the appropriate amount of stable isotope-labeled 4-Acetamidobutanoate internal standard.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Vortex briefly and inject the sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis of 4-Acetamidobutanoate

• Liquid Chromatography:

  • Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-1 min: 95% B

    • 1-5 min: Linear gradient to 50% B

    • 5-6 min: Hold at 50% B

    • 6-6.1 min: Return to 95% B

    • 6.1-8 min: Column re-equilibration at 95% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • 4-Acetamidobutanoate: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (Specific transitions to be determined by direct infusion of a standard)

    • Internal Standard: Precursor ion (Q1) m/z -> Product ion (Q3) m/z

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Desolvation Gas Flow: 800 L/hr

    • Cone Gas Flow: 50 L/hr

Visualizations

Caption: Troubleshooting Workflow for Ion Suppression.

Caption: Sample Preparation and Analysis Workflow.

References

• 1. nebiolab.com [nebiolab.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression correction and normalization for non-targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.labrulez.com [lcms.labrulez.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Positive Effect of Acetylation on Proteomic Analysis Based on Liquid Chromatography with Atmospheric Pressure Chemical Ionization and Photoionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MS/MS Identification of 4-Acetamidobutanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tandem mass spectrometry (MS/MS) for the identification and analysis of 4-acetamidobutanoate.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 4-acetamidobutanoate in positive ion mode ESI-MS/MS?

In positive ion electrospray ionization (ESI), 4-acetamidobutanoate (molecular weight: 145.16 g/mol ) is expected to be detected as the protonated molecule, [M+H]⁺, with a mass-to-charge ratio (m/z) of approximately 146.08.

Q2: What are the major fragment ions observed in the MS/MS spectrum of 4-acetamidobutanoate?

The collision-induced dissociation (CID) of the [M+H]⁺ precursor ion of 4-acetamidobutanoate typically results in a characteristic fragmentation pattern. The most prominent fragment ion is observed at an m/z of 86.06, which corresponds to the loss of the acetamido group.

Q3: Are there any common issues that can interfere with the analysis of 4-acetamidobutanoate?

Yes, common issues include ion suppression from the sample matrix, poor chromatographic retention of this polar molecule, and in-source fragmentation. Careful sample preparation and chromatographic method development are crucial to mitigate these effects.

Q4: How can I improve the retention of 4-acetamidobutanoate on a reverse-phase HPLC column?

Due to its polar nature, 4-acetamidobutanoate may exhibit poor retention on traditional C18 columns. To improve retention, consider using a polar-embedded or a hydrophilic interaction liquid chromatography (HILIC) column. Alternatively, ion-pairing chromatography can be employed.

Fragmentation Pattern of 4-Acetamidobutanoate

The fragmentation of protonated 4-acetamidobutanoate is characterized by the neutral loss of the acetamido group.

Quantitative Fragmentation Data

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Relative Abundance (%)
146.08	86.06	C₂H₅NO	100
146.08	69.03	C₂H₅NO + NH₃	~13
146.08	87.04	C₂H₄O	~9

Data is based on publicly available spectra and may vary depending on experimental conditions.

Proposed Fragmentation Pathway

Caption: Proposed CID fragmentation pathway of protonated 4-acetamidobutanoate.

Experimental Protocol: LC-MS/MS Identification of 4-Acetamidobutanoate

This protocol provides a general workflow for the identification of 4-acetamidobutanoate in biological samples. Optimization may be required based on the specific matrix and instrumentation.

Sample Preparation

• Protein Precipitation: To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard.

• Vortex: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

Liquid Chromatography

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 95% B

  • 1-5 min: Linear gradient to 50% B

  • 5-6 min: Hold at 50% B

  • 6-6.1 min: Return to 95% B

  • 6.1-10 min: Column re-equilibration at 95% B

• Injection Volume: 5 µL

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 4-Acetamidobutanoate: Precursor m/z 146.1 → Product m/z 86.1

  • Internal Standard: (To be determined based on the chosen standard)

• Collision Energy: Optimize for the specific instrument, typically in the range of 15-25 eV.

• Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Experimental Workflow Diagram

Caption: General experimental workflow for LC-MS/MS analysis of 4-acetamidobutanoate.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal for 4-Acetamidobutanoate	1. Poor ionization efficiency.2. Inefficient extraction.3. Degradation of the analyte.	1. Optimize MS source parameters (e.g., capillary voltage, gas flows). Ensure the mobile phase pH is appropriate for positive ionization (acidic).2. Evaluate different protein precipitation solvents or consider solid-phase extraction (SPE).3. Ensure samples are kept cold during preparation and analysis.
Poor Peak Shape	1. Inappropriate chromatography conditions.2. Column overload.	1. Switch to a HILIC or mixed-mode column. Optimize the mobile phase gradient.2. Dilute the sample or reduce the injection volume.
High Background Noise	1. Contaminated mobile phase or LC system.2. Matrix effects.	1. Use high-purity LC-MS grade solvents and additives. Flush the LC system thoroughly.2. Improve sample cleanup. Use a divert valve to direct the early-eluting, unretained components to waste.
Inconsistent Retention Time	1. Inadequate column equilibration.2. Fluctuations in mobile phase composition.	1. Increase the column re-equilibration time at the end of the gradient.2. Ensure proper mobile phase mixing and degassing.
Carryover	1. Adsorption of the analyte to the injector or column.	1. Optimize the needle wash solvent and procedure. Use a stronger solvent in the wash solution.

Technical Support Center: Resolving Co-elution of 4-Acetamidobutanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of 4-Acetamidobutanoate with other metabolites during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem for 4-Acetamidobutanoate analysis?

A1: Co-elution is the phenomenon where two or more different compounds elute from a chromatography column at the same or very similar retention times. This poses a significant challenge in accurately quantifying 4-Acetamidobutanoate as the detector signal will be a composite of all co-eluting compounds, leading to inaccurate measurements. Given that 4-Acetamidobutanoate is a polar molecule, it is often analyzed using techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) or specialized Reverse-Phase (RP) methods where co-elution with other polar endogenous metabolites is common.

Q2: Which metabolites are likely to co-elute with 4-Acetamidobutanoate?

A2: Direct experimental data on metabolites that specifically co-elute with 4-Acetamidobutanoate is limited in publicly available literature. However, based on its chemical structure and properties, potential co-eluting compounds include:

• Isomers of 4-Acetamidobutanoate: These are molecules with the same molecular formula (C6H11NO3) but different structural arrangements. An example is 4-Acetamido-2-aminobutanoic acid[1].

• Structurally similar compounds: Other N-acetylated amino acids or compounds with similar polarity and size can have close retention times.

• Metabolites in the GABA pathway: As 4-Acetamidobutanoate is related to GABA metabolism, other intermediates in this pathway might co-elute depending on the chromatographic conditions.

Q3: How can I detect if 4-Acetamidobutanoate is co-eluting with another metabolite?

A3: Several indicators can suggest co-elution:

• Peak Shape Analysis: Asymmetrical peaks, such as those with shoulders or tailing, can indicate the presence of more than one compound.

• Mass Spectrometry (MS) Analysis:

  • Extracted Ion Chromatograms (EICs): If you suspect a specific co-eluting compound, you can extract the EICs for the m/z of both 4-Acetamidobutanoate and the suspected interferent. Different peak shapes or slight shifts in retention time can reveal co-elution.

  • Peak Purity Analysis: Acquiring mass spectra across the entire chromatographic peak can show changes in the spectral pattern if multiple compounds are present.

Q4: What are the primary chromatographic strategies to resolve the co-elution of 4-Acetamidobutanoate?

A4: The two main strategies involve optimizing your Liquid Chromatography (LC) method or employing advanced Mass Spectrometry (MS) techniques.

• LC Method Optimization: This is often the first and most effective approach. Key parameters to adjust include:

  • Chromatography Mode: Switching between HILIC and a suitable Reverse-Phase (RP) method can provide different selectivities.

  • Stationary Phase: Trying different column chemistries (e.g., different HILIC phases like amide, diol, or unbonbed silica, or different C18 phases for RP) can alter retention and resolve co-eluting peaks.

  • Mobile Phase Composition: Modifying the organic solvent (e.g., acetonitrile (B52724) vs. methanol), the buffer system (e.g., ammonium (B1175870) acetate (B1210297) vs. ammonium formate), and the pH can significantly impact selectivity.

  • Gradient Profile: Adjusting the gradient slope and duration can improve the separation of closely eluting compounds.

  • Temperature: Changing the column temperature can affect retention times and selectivity.

• MS/MS Detection: When chromatographic separation is not fully achievable, tandem mass spectrometry (MS/MS) can be used for selective detection and quantification using methods like Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM). This involves selecting a specific precursor ion (the molecular ion of 4-Acetamidobutanoate) and a unique fragment ion to monitor, which provides high specificity.

Troubleshooting Guide: Co-elution of 4-Acetamidobutanoate

This guide provides a step-by-step approach to troubleshoot and resolve co-elution issues.

Step 1: Problem Identification

Start by confirming that co-elution is indeed the issue using the detection methods described in the FAQs (peak shape and MS analysis).

Step 2: Chromatographic Method Optimization

The following workflow can guide your optimization process. It is recommended to change one parameter at a time to systematically evaluate its effect.

Caption: A logical workflow for troubleshooting co-elution issues.

Quantitative Data Summary

When optimizing your method, it is crucial to track key chromatographic parameters. The table below provides a template for comparing different conditions.

Parameter	Method 1 (Initial)	Method 2 (Optimized)	Method 3 (Alternative)
Column	e.g., BEH HILIC	e.g., BEH Amide	e.g., HSS T3 (RP)
Mobile Phase A	e.g., 10 mM Amm. Formate, pH 3	e.g., 10 mM Amm. Acetate, pH 6.8	e.g., 0.1% Formic Acid in Water
Mobile Phase B	e.g., Acetonitrile	e.g., Acetonitrile	e.g., Acetonitrile
Gradient	95-50% B over 10 min	90-40% B over 15 min	2-98% B over 10 min
Retention Time (min)	5.2	7.8	2.1
Peak Width (sec)	12	8	6
Asymmetry	1.5	1.1	1.0
Resolution (Rs)	< 1.0 (co-eluting)	> 1.5 (resolved)	> 2.0 (baseline resolved)

Experimental Protocols

Protocol 1: Sample Preparation from Plasma

This protocol is a general guideline for the extraction of polar metabolites like 4-Acetamidobutanoate from plasma.

• Thawing: Thaw frozen plasma samples on ice to prevent degradation.

• Protein Precipitation:

  • To 50 µL of plasma in a microcentrifuge tube, add 200 µL of ice-cold methanol (B129727) (containing an appropriate internal standard if used).

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube, being cautious not to disturb the protein pellet.

• Drying: Dry the supernatant under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a solvent compatible with your initial LC mobile phase conditions (e.g., 90:10 Acetonitrile:Water for HILIC).

Caption: A typical workflow for plasma sample preparation.

Protocol 2: HILIC-MS/MS Method for 4-Acetamidobutanoate

This is a starting point for a HILIC method. Optimization will likely be required.

• LC System: UHPLC system

• Column: Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.8

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 90% B

  • 1-8 min: Linear gradient to 40% B

  • 8-9 min: Hold at 40% B

  • 9.1-12 min: Return to 90% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transition (Hypothetical):

  • Precursor Ion (Q1): m/z 146.08 (M+H)+

  • Product Ion (Q3): A common loss for N-acetylated compounds is the loss of the acetyl group (42 Da). A likely fragment would be m/z 104.07. Another potential fragment could result from the loss of the carboxyl group (45 Da), leading to a fragment of m/z 101.08. These transitions would need to be confirmed by direct infusion of a 4-Acetamidobutanoate standard.

Protocol 3: Reverse-Phase Method for Polar Metabolites

For an alternative separation, a C18 column designed for aqueous mobile phases can be used.

• LC System: UHPLC system

• Column: Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 2% B

  • 1-8 min: Linear gradient to 98% B

  • 8-10 min: Hold at 98% B

  • 10.1-12 min: Return to 2% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS/MS Parameters: Same as HILIC method.

Signaling Pathway Involvement

4-Acetamidobutanoate is a derivative of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. Its primary metabolic context is within the GABA shunt. N-acetylated amino acids, as a class, are also increasingly recognized for their roles in regulating protein function and cellular signaling.

Caption: Simplified overview of the GABA metabolism pathway.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamido-2-aminobutanoic acid (HMDB0031411) [hmdb.ca]

Technical Support Center: Quantification of 4-Acetamidobutanoate in Complex Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 4-Acetamidobutanoate in complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying 4-Acetamidobutanoate in complex matrices?

The primary challenges in quantifying 4-Acetamidobutanoate, a polar metabolite, in complex matrices such as plasma, urine, or tissue homogenates include:

• Matrix Effects: Endogenous components of the biological matrix can co-elute with 4-Acetamidobutanoate and interfere with its ionization in the mass spectrometer, leading to ion suppression or enhancement and inaccurate quantification.[1][2]

• Low Retention on Reversed-Phase Columns: Due to its polar nature, 4-Acetamidobutanoate may exhibit poor retention on traditional reversed-phase liquid chromatography (LC) columns, leading to co-elution with other polar matrix components and poor peak shape.

• Sample Preparation: Efficiently extracting the polar 4-Acetamidobutanoate from a complex matrix while removing interfering substances like proteins and phospholipids (B1166683) is a critical challenge.[2][3]

• Analyte Stability: 4-Acetamidobutanoate may be susceptible to degradation during sample collection, storage, and processing.[4][5][6] Factors such as temperature, pH, and enzymatic activity can affect its stability.[4][5][6]

• Selection of an Appropriate Internal Standard: Finding a suitable internal standard that closely mimics the behavior of 4-Acetamidobutanoate during sample preparation and analysis is crucial for accurate quantification.[7][8][9]

Q2: What are the key chemical properties of 4-Acetamidobutanoate to consider for analytical method development?

Understanding the chemical properties of 4-Acetamidobutanoate is essential for developing a robust analytical method.

Property	Value	Source
Molecular Formula	C6H11NO3	[10][11]
Monoisotopic Molecular Weight	145.0739 g/mol	[10]
pKa (Strongest Acidic)	4.49	[10]
pKa (Strongest Basic)	-1.4	[10]
logP	-0.48	[10]
Water Solubility	19.9 g/L	[10]

Its high polarity (indicated by the negative logP value) and water solubility are key factors influencing the choice of chromatography and sample preparation methods.[10] The acidic pKa suggests that it will be deprotonated at neutral pH.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of 4-Acetamidobutanoate.

Chromatography Issues

Problem: Poor peak shape (tailing, fronting, or broad peaks) for 4-Acetamidobutanoate.

dot

Caption: Troubleshooting workflow for poor peak shape.

• Cause: Due to its polar nature, 4-Acetamidobutanoate may not be well-retained on standard C18 columns, leading to poor peak shape.

• Solution:

  • Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column: HILIC columns are specifically designed for the retention of polar compounds.

  • Employ a mixed-mode chromatography column: These columns offer multiple retention mechanisms (e.g., reversed-phase and ion-exchange) that can improve peak shape for polar analytes.

  • Optimize mobile phase: Adjusting the pH and ionic strength of the mobile phase can improve peak symmetry. For 4-Acetamidobutanoate, a slightly acidic mobile phase (e.g., containing 0.1% formic acid) is often a good starting point.

  • Injection Solvent: Ensure the injection solvent is compatible with the mobile phase. A mismatch can cause peak distortion. Ideally, the injection solvent should be weaker than the initial mobile phase.[12]

Problem: Shifting retention times for 4-Acetamidobutanoate.

• Cause: Inconsistent mobile phase preparation, temperature fluctuations, or column degradation can lead to retention time drift.

• Solution:

  • Prepare fresh mobile phase daily: Ensure accurate and consistent preparation of all mobile phase components.

  • Use a column oven: Maintaining a constant column temperature is crucial for reproducible retention times.

  • Equilibrate the column properly: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

  • Monitor system pressure: A sudden change in pressure can indicate a blockage or leak in the system, which can affect retention time.

Mass Spectrometry Issues

Problem: Low or no signal for 4-Acetamidobutanoate.

dot

Caption: Troubleshooting workflow for low or no signal.

• Cause: Suboptimal ionization parameters, incorrect mass transitions, analyte degradation, or severe matrix suppression.

• Solution:

  • Optimize Ionization Source Parameters: Infuse a standard solution of 4-Acetamidobutanoate to optimize parameters such as capillary voltage, gas flows, and source temperature for maximum signal intensity. Given its carboxylic acid group, negative ion mode electrospray ionization (ESI-) is generally preferred.

  • Confirm MRM Transitions: Ensure the correct precursor and product ions are being monitored. A predicted fragmentation pattern is provided in the experimental protocols section.

  • Evaluate Sample Preparation: Inefficient extraction can lead to low recovery and thus a weak signal. Test different extraction methods (e.g., protein precipitation, solid-phase extraction) to maximize recovery.

  • Assess Matrix Effects: Perform a post-column infusion experiment or compare the response of the analyte in neat solution versus a matrix-matched sample to determine if ion suppression is occurring.

Problem: High background noise or interfering peaks.

• Cause: Contamination from solvents, reagents, sample collection tubes, or the LC-MS system itself. Co-elution of isobaric matrix components.

• Solution:

  • Use high-purity solvents and reagents: Ensure all solvents and reagents are LC-MS grade.

  • Implement a robust sample clean-up procedure: Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

  • Optimize chromatographic separation: Improve the separation of 4-Acetamidobutanoate from interfering peaks by adjusting the gradient, mobile phase composition, or trying a different column.

  • Clean the LC-MS system: Regularly clean the ion source and other components of the mass spectrometer to reduce background noise.

Sample Preparation Issues

Problem: Low recovery of 4-Acetamidobutanoate.

• Cause: Inefficient extraction method for a polar analyte. Adsorption of the analyte to labware.

• Solution:

  • Protein Precipitation: This is a simple and common method. A typical protocol involves adding a 3-fold excess of a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to the sample, vortexing, and centrifuging to pellet the precipitated proteins.

  • Solid-Phase Extraction (SPE): Use a polar-enhanced or mixed-mode SPE sorbent for better retention and elution of 4-Acetamidobutanoate.

  • Liquid-Liquid Extraction (LLE): While less common for highly polar analytes, a polar organic solvent might be effective.

  • Use low-binding tubes and plates: To minimize non-specific binding of the analyte.

Problem: Analyte instability during sample handling and storage.

• Cause: Enzymatic degradation or chemical instability at certain temperatures or pH values.

• Solution:

  • Immediate Processing: Process samples as quickly as possible after collection.

  • Low Temperature: Keep samples on ice or at 4°C during processing.

  • Enzyme Inhibition: Add protease or esterase inhibitors to the samples immediately after collection.

  • pH Adjustment: Maintain a stable pH, if necessary, by adding a buffer.

  • Storage Conditions: For long-term storage, snap-freeze samples in liquid nitrogen and store them at -80°C.[13]

  • Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can lead to degradation.[6]

Experimental Protocols

LC-MS/MS Method for 4-Acetamidobutanoate Quantification

This protocol provides a starting point for method development. Optimization will be required for specific instrumentation and matrices.

Parameter	Recommended Condition
LC Column	HILIC (e.g., Amide or Silica chemistry), 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 95% B, hold for 1 min, decrease to 40% B over 5 min, hold for 2 min, return to 95% B and equilibrate for 3 min.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion (m/z)	144.07 (M-H)-
Product Ions (m/z)	85.03 (loss of acetamide), 59.01 (acetate fragment)
Internal Standard	4-Acetamidobutanoate-d3 (or a structurally similar stable isotope-labeled compound)

Note: The product ions are predicted based on common fragmentation pathways for N-acetylated amino acids. It is crucial to confirm these transitions by infusing a standard of 4-Acetamidobutanoate.

Sample Preparation Protocol: Protein Precipitation

• To 100 µL of biological sample (e.g., plasma, serum, urine) in a microcentrifuge tube, add 10 µL of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex briefly and centrifuge to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Signaling Pathways and Workflows

dot

Caption: General experimental workflow for 4-Acetamidobutanoate quantification.

References

• 1. Sample preparation for polar metabolites in bioanalysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Factors affecting the stability of drugs and drug metabolites in biological matrices. | Semantic Scholar [semanticscholar.org]
• 7. iroatech.com [iroatech.com]
• 8. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 9. projekty.ncn.gov.pl [projekty.ncn.gov.pl]
• 10. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 11. 4-Acetamidobutanoate | Benchchem [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. bdo.com [bdo.com]

selecting the correct column for 4-Acetamidobutanoate separation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting the appropriate chromatography column for the separation of 4-Acetamidobutanoate.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 4-Acetamidobutanoate to consider for column selection?

A1: 4-Acetamidobutanoate is a polar and water-soluble compound.[1][2] It is a gamma-amino acid derivative with a carboxylic acid functional group, giving it an acidic nature.[1][3] The strongest acidic pKa is approximately 4.49.[1][3] These properties—high polarity and ionizable nature—are critical factors in choosing the correct stationary phase for effective chromatographic separation.

Q2: Why is a standard C18 column not ideal for separating 4-Acetamidobutanoate?

A2: Standard C18 columns have a non-polar stationary phase. Highly polar analytes like 4-Acetamidobutanoate have limited interaction with this non-polar surface, leading to poor retention and elution near the void volume, especially with highly aqueous mobile phases.[4] This phenomenon, known as "hydrophobic phase collapse," can occur when using 100% aqueous mobile phases on traditional C18 columns, resulting in a loss of retention.

Q3: What types of chromatography columns are recommended for 4-Acetamidobutanoate separation?

A3: For polar compounds like 4-Acetamidobutanoate, the primary recommendations are:

• Reversed-Phase HPLC with polar-modified columns: These columns, often designated as AQ-type or polar-embedded, are designed to be stable in highly aqueous mobile phases and provide better retention for polar analytes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns use a polar stationary phase and a mobile phase with a high concentration of an organic solvent. This technique is well-suited for the retention of very polar compounds that are poorly retained in reversed-phase chromatography.

• Mixed-Mode Chromatography: These columns possess both reversed-phase and ion-exchange characteristics, offering multiple interaction modes for separating complex mixtures of polar and ionizable compounds.[4]

Troubleshooting Guide

Issue: Poor retention of 4-Acetamidobutanoate on a reversed-phase column.

Potential Cause	Recommended Solution
Inappropriate Column Chemistry	Switch to a polar-modified reversed-phase column (e.g., C18-AQ, polar-embedded) or a HILIC column.
Mobile Phase is too non-polar	Increase the aqueous component of the mobile phase. For polar-modified columns, you can operate with up to 100% aqueous mobile phase.
Analyte is ionized	Adjust the mobile phase pH. For an acidic compound like 4-Acetamidobutanoate (pKa ~4.49), a mobile phase pH below its pKa (e.g., pH 2.5-3.5) will suppress ionization and can increase retention on a reversed-phase column.

Issue: Tailing or asymmetric peak shape for 4-Acetamidobutanoate.

Potential Cause	Recommended Solution
Secondary Interactions with Stationary Phase	For reversed-phase, ensure the use of a high-purity silica (B1680970) column with good end-capping. Consider adding a small amount of an acidic modifier (e.g., 0.1% formic acid or trifluoroacetic acid) to the mobile phase to improve peak shape. For HILIC, optimize the buffer concentration in the mobile phase.
Column Overload	Reduce the injection volume or the concentration of the sample.
Inappropriate Mobile Phase pH	Optimize the mobile phase pH to ensure a consistent ionization state of the analyte during elution.

Column Selection and Data

The following table summarizes the characteristics of recommended column types for 4-Acetamidobutanoate separation to aid in your selection process.

Column Type	Stationary Phase Chemistry	Primary Retention Mechanism	Typical Mobile Phase	Best Suited For
Reversed-Phase (Polar-Modified)	C18 with polar end-capping or embedded polar groups (e.g., amide, carbamate)	Hydrophobic interactions	High aqueous content (e.g., >95% water) with an organic modifier (acetonitrile or methanol) and a pH modifier (e.g., formic acid).	Moderately polar compounds; when aiming to use predominantly aqueous mobile phases.
HILIC	Amide, Diol, or bare silica	Partitioning into a water-enriched layer on the stationary phase surface.	High organic content (e.g., >80% acetonitrile) with a small amount of aqueous buffer (e.g., ammonium (B1175870) formate).	Highly polar and hydrophilic compounds that are not retained by reversed-phase chromatography.
Mixed-Mode	Combination of reversed-phase (e.g., C18) and ion-exchange (e.g., anion or cation exchange) functionalities.	Multiple, including hydrophobic, and electrostatic interactions.	Aqueous/organic mixtures with buffers to control pH and ionic strength.	Complex samples containing analytes with a wide range of polarities and charge states.

Experimental Protocols

Method Development Workflow for 4-Acetamidobutanoate Separation

Below is a logical workflow to guide the selection of an appropriate column and the development of a separation method.

Caption: Workflow for selecting the correct column for 4-Acetamidobutanoate separation.

Detailed Experimental Protocol: Method Development using a Polar-Modified Reversed-Phase Column

This protocol provides a starting point for developing a separation method for 4-Acetamidobutanoate using a polar-modified C18 (C18-AQ) column.

• Column: C18-AQ type column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm or Mass Spectrometry (MS).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the 4-Acetamidobutanoate standard in the initial mobile phase composition.

• Gradient Elution (Scouting Gradient):

  • 0-2 min: 5% B

  • 2-15 min: 5% to 50% B

  • 15-17 min: 50% B

  • 17.1-20 min: 5% B (re-equilibration)

• Analysis and Optimization:

  • Based on the retention time from the scouting gradient, adjust the gradient slope to improve the resolution between 4-Acetamidobutanoate and any impurities.

  • If peak shape is poor, consider adjusting the concentration of formic acid or testing an alternative acidic modifier.

  • For improved retention, the initial percentage of Mobile Phase B can be lowered. These columns are stable in 100% aqueous conditions.

This guide provides a comprehensive overview to aid in the successful separation of 4-Acetamidobutanoate. For further assistance, please consult the column manufacturer's specific guidelines.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. News - Hydrophobic Phase Collapse, AQ Reversed Phase Chromatography Columns and Their Applications [santaisci.com]
• 4. youtube.com [youtube.com]

dealing with in-source fragmentation of 4-Acetamidobutanoate

Welcome to the technical support center for the analysis of 4-Acetamidobutanoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues encountered during its analysis, with a particular focus on addressing in-source fragmentation in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is 4-Acetamidobutanoate and what are its key properties?

4-Acetamidobutanoate, also known as N-acetyl-4-aminobutyrate, is the conjugate base of 4-acetamidobutanoic acid.[1][2] It is a human metabolite and is structurally related to butyrate.[1]

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C6H10NO3-	[1]
Monoisotopic Mass	144.0661 g/mol	[1]
IUPAC Name	4-acetamidobutanoate	[1]
Synonyms	N-acetyl-4-aminobutyrate, N-Acetyl-gamma-aminobutyrate	[1]

Q2: What is in-source fragmentation and why is it a concern for 4-Acetamidobutanoate analysis?

In-source fragmentation (ISF) is the unintended fragmentation of an analyte within the ion source of a mass spectrometer before it reaches the mass analyzer. This can lead to a decreased signal for the intended precursor ion and the appearance of fragment ions in the mass spectrum, potentially complicating data interpretation and quantification. Given its structure with an amide linkage, 4-Acetamidobutanoate can be susceptible to in-source fragmentation under certain analytical conditions.

Q3: What are the likely in-source fragment ions of 4-Acetamidobutanoate?

While specific literature on the in-source fragmentation of 4-Acetamidobutanoate is limited, based on its structure and the fragmentation patterns of similar N-acetylated compounds, a likely fragmentation pathway involves the neutral loss of the acetamide (B32628) group or parts of it. A common fragmentation for N-acetylated amino acids is the loss of a ketene (B1206846) group (C2H2O).

Predicted Fragment Ions of 4-Acetamidobutanoate (Precursor Ion [M-H]⁻ at m/z 144.07):

Putative Fragment	Neutral Loss	Fragment m/z (Negative Mode)
Loss of Acetyl Group	C2H3O	~101.06
Loss of Acetamide	C2H5NO	~87.05
Loss of Ketene	C2H2O	~102.05

Note: These are predicted fragmentation patterns and should be confirmed experimentally.

Troubleshooting In-Source Fragmentation

This section provides a step-by-step guide to troubleshoot and mitigate in-source fragmentation of 4-Acetamidobutanoate during LC-MS analysis.

Issue: Weak or absent precursor ion signal for 4-Acetamidobutanoate at m/z 144.07, with prominent lower m/z peaks.

This is a classic indicator of in-source fragmentation. The energy within the ion source is likely too high, causing the molecule to fragment before detection.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting in-source fragmentation.

Detailed Troubleshooting Steps:

• Reduce Cone/Fragmentor/Declustering Potential Voltage: This is the most critical parameter influencing in-source fragmentation. Higher voltages increase the kinetic energy of ions, leading to more fragmentation.

  • Action: Systematically decrease the voltage in small increments (e.g., 5-10 V) and monitor the intensity of the precursor ion (m/z 144.07) relative to the fragment ions.

• Lower Ion Source Temperature: Elevated temperatures can cause thermal degradation of the analyte.

  • Action: Reduce the source temperature in steps of 10-20°C. Ensure the temperature remains high enough for efficient desolvation of the mobile phase.

• Optimize Nebulizer and Heater Gas Flow Rates: While less impactful than voltage and temperature, gas flow rates can influence ion stability.

  • Action: Adjust the nebulizer and heater gas flow rates to ensure stable spray and efficient desolvation without excessive energy transfer to the ions.

• Modify Mobile Phase Composition: The mobile phase can affect ionization efficiency and ion stability.

  • Action: If using acid modifiers like formic acid, consider reducing the concentration. In some cases, switching to a different modifier like ammonium (B1175870) formate (B1220265) or even a different organic solvent (e.g., methanol (B129727) instead of acetonitrile) can reduce fragmentation.

Experimental Protocols

Protocol 1: LC-MS/MS Method for 4-Acetamidobutanoate Analysis

This protocol provides a starting point for the analysis of 4-Acetamidobutanoate, with parameters designed to minimize in-source fragmentation.

1. Sample Preparation:

• For biological samples (e.g., plasma, urine), perform a protein precipitation step by adding 3 volumes of ice-cold acetonitrile (B52724) or methanol.

• Vortex and centrifuge to pellet the protein.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in the initial mobile phase.

2. Liquid Chromatography Conditions:

Parameter	Recommended Setting
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

3. Mass Spectrometry Conditions (Negative Ion Mode):

These are starting parameters and should be optimized for your specific instrument.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.5 - 3.0 kV
Cone/Fragmentor Voltage	15 - 25 V (Optimize for minimal fragmentation)
Source Temperature	120 - 140°C
Desolvation Temperature	350 - 450°C
Nebulizer Gas	Nitrogen, 35-45 psi
Heater Gas Flow	8 - 12 L/min

4. Data Acquisition:

• Use Multiple Reaction Monitoring (MRM) for quantification.

• Precursor Ion: 144.07 m/z

• Product Ions: Monitor the predicted fragment ions (e.g., 101.1, 87.1, 102.1 m/z). The most stable and intense fragment should be used for quantification.

Protocol 2: Systematic Optimization of Source Parameters to Minimize Fragmentation

This protocol outlines a systematic approach to finding the optimal source conditions for your instrument.

Caption: A workflow for optimizing mass spectrometer source parameters.

Methodology:

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of 4-Acetamidobutanoate in the initial mobile phase.

• Infuse the Standard: Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Optimize Cone/Fragmentor Voltage:

  • Set the source temperature to a moderate value (e.g., 130°C).

  • Acquire spectra at a range of cone/fragmentor voltages (e.g., from 10 V to 50 V in 5 V increments).

  • Plot the intensity of the precursor ion (m/z 144.07) and the major fragment ions versus the voltage.

  • Select the voltage that provides the highest precursor ion signal with the lowest fragment ion intensity.

• Optimize Source Temperature:

  • Set the cone/fragmentor voltage to the optimal value determined in the previous step.

  • Acquire spectra at a range of source temperatures (e.g., from 100°C to 160°C in 10°C increments).

  • Plot the ion intensities versus temperature.

  • Select the temperature that provides a stable signal with minimal fragmentation, ensuring efficient desolvation.

• Finalize Method: Use the optimized parameters for your LC-MS/MS analysis.

References

• 1. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

ensuring reproducibility in 4-Acetamidobutanoate measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to ensure reproducible measurements of 4-Acetamidobutanoate. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical platforms for quantifying 4-Acetamidobutanoate?

A1: The primary analytical techniques for the quantification of small polar molecules like 4-Acetamidobutanoate are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. LC-MS/MS offers high sensitivity and selectivity, making it ideal for detecting low concentrations in complex biological matrices.[1][2] NMR provides quantitative data without the need for extensive calibration curves for each analyte, though it is generally less sensitive than MS-based methods.[1][3]

Q2: How can I ensure the stability of 4-Acetamidobutanoate in my samples?

A2: Sample stability is critical for reproducibility. Key factors influencing stability include temperature, pH, light exposure, and enzymatic degradation.[4][5] It is crucial to minimize the time between sample collection and analysis.[6] Samples should be kept on ice during preparation and stored at -80°C for long-term storage to prevent degradation.[6][7] Avoid repeated freeze-thaw cycles as this can degrade the analyte.[8] For blood samples, the choice of anticoagulant can also impact metabolite stability.

Q3: What is the importance of an internal standard in 4-Acetamidobutanoate quantification?

A3: An internal standard (IS) is essential for accurate and reproducible quantification.[9][10] An IS is a compound with similar chemical properties to the analyte of interest, which is added to all samples, calibrators, and quality controls at a known concentration. It helps to correct for variability during sample preparation, injection, and ionization in the mass spectrometer.[11] For LC-MS/MS, a stable isotope-labeled version of 4-Acetamidobutanoate would be the ideal internal standard.

Q4: What are typical quality control (QC) parameters I should monitor?

A4: A robust analytical method requires consistent monitoring of QC parameters. Key parameters include accuracy, precision (repeatability and intermediate precision), specificity, linearity, and range.[10][12] Regularly analyzing QC samples at low, medium, and high concentrations within the calibration range will help ensure the reliability of your results.[13] System suitability tests should also be performed before each analytical run to confirm the instrument is working correctly.[12]

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of 4-Acetamidobutanoate using LC-MS/MS and NMR.

LC-MS/MS Troubleshooting

A common challenge in LC-MS/MS is chromatographic performance. The following decision tree provides a logical workflow for troubleshooting common issues.

Caption: LC-MS/MS Troubleshooting Decision Tree.

Issue	Potential Cause	Recommended Solution
Peak Tailing or Fronting	Column overload	Dilute the sample and reinject.
Column contamination	Wash the column with a strong solvent or replace it.[8]
Inappropriate mobile phase pH	Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Secondary interactions with the column	Use a column with a different stationary phase or add a competing agent to the mobile phase.
Retention Time Drift	Inconsistent mobile phase composition	Prepare fresh mobile phase daily and ensure accurate mixing.[14]
Fluctuating column temperature	Use a column oven to maintain a stable temperature.[14]
Insufficient column equilibration	Increase the equilibration time between injections.[2]
Low or No Signal	Incorrect MS settings	Ensure the mass spectrometer is properly tuned and calibrated for the analyte's mass.
Ion source contamination	Clean the ion source according to the manufacturer's instructions.[8]
Analyte degradation	Prepare fresh samples and standards, ensuring proper storage conditions.
Ion suppression from matrix components	Improve sample cleanup, dilute the sample, or adjust chromatography to separate the analyte from interfering compounds.[2]
High System Backpressure	Blockage in the LC system	Systematically check for blockages in tubing, filters, guard column, and analytical column. Reverse flush the column if necessary.[14]
Mobile phase precipitation	Ensure mobile phase components are fully dissolved and miscible.

NMR Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Signal-to-Noise Ratio	Low sample concentration	Concentrate the sample if possible. Increase the number of scans.
Suboptimal probe tuning	Tune and match the NMR probe for each sample.
Broad or Distorted Peaks	Poor shimming	Re-shim the magnet to improve field homogeneity.
Presence of paramagnetic impurities	Treat the sample with a chelating agent if metal contamination is suspected.
High sample viscosity	Dilute the sample or acquire the spectrum at a higher temperature.
Inaccurate Quantification	Peak overlap	Use 2D NMR techniques (e.g., HSQC, HMBC) to resolve overlapping signals.[9]
Incorrectly calibrated internal standard concentration	Prepare fresh internal standard solutions and verify their concentration.
Issues with baseline correction or integration	Manually review and adjust the baseline and integration regions.

Experimental Protocols

General Sample Preparation Workflow for Biological Fluids

This workflow outlines the general steps for preparing biological fluids (e.g., plasma, serum, urine) for 4-Acetamidobutanoate analysis.

Caption: General sample preparation workflow.

Detailed Protocol:

• Sample Thawing: Thaw frozen biological samples on ice.

• Internal Standard Spiking: Add a known concentration of an appropriate internal standard (e.g., stable isotope-labeled 4-Acetamidobutanoate) to each sample, calibrator, and quality control.

• Protein Precipitation: For plasma or serum, precipitate proteins by adding 3-4 volumes of a cold organic solvent (e.g., acetonitrile or methanol). Vortex thoroughly.

• Incubation: Incubate the samples at -20°C for at least 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., >14,000 x g) at 4°C for 15-20 minutes to pellet the precipitated proteins.[8]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Drying: Dry the supernatant using a gentle stream of nitrogen or a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable solvent. For LC-MS/MS, this is typically the initial mobile phase. For NMR, use a deuterated buffer.

LC-MS/MS Method Parameters

The following table provides a starting point for developing an LC-MS/MS method for 4-Acetamidobutanoate. Optimization will be required for your specific instrumentation and sample type.

Parameter	Suggested Setting
LC Column	HILIC (Hydrophilic Interaction Liquid Chromatography) or Reversed-Phase C18 with an aqueous mobile phase.
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a high percentage of organic solvent for HILIC, or a high percentage of aqueous for reversed-phase, and gradient elute.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	2 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode (to be determined empirically)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a pure standard of 4-Acetamidobutanoate.
Collision Energy	To be optimized for each MRM transition.

NMR Method Parameters

This table provides typical parameters for acquiring 1D ¹H NMR spectra for metabolite quantification.

Parameter	Suggested Setting
Spectrometer Frequency	≥ 400 MHz
Pulse Program	1D NOESY with presaturation for water suppression (e.g., noesygppr1d)
Temperature	298 K (25 °C)
Solvent	Deuterated phosphate (B84403) buffer in D₂O, pH 7.4
Internal Standard	DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid)
Number of Scans	64 - 256 (depending on sample concentration)
Relaxation Delay (d1)	1 - 5 seconds
Acquisition Time	2 - 4 seconds
Spectral Width	12 - 16 ppm

References

• 1. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. zefsci.com [zefsci.com]
• 6. Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical quality control - Wikipedia [en.wikipedia.org]
• 8. omf.ngo [omf.ngo]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. myadlm.org [myadlm.org]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. ijnrd.org [ijnrd.org]
• 13. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of Sample Preparation for Metabolomics Exploration of Urine, Feces, Blood and Saliva in Humans Using Combined NMR and UHPLC-HRMS Platforms - PMC [pmc.ncbi.nlm.nih.gov]

calibration issues for 4-Acetamidobutanoate in biological samples

Welcome to the technical support center for the analysis of 4-Acetamidobutanoate in biological samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common calibration issues and ensure accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor calibration curve linearity for 4-Acetamidobutanoate?

A1: Poor linearity (r² < 0.99) in your calibration curve can stem from several factors.[1][2][3] The most common issues include:

• Inappropriate concentration range: The selected range for your calibration standards may not be appropriate for the detector's linear response range.

• Sample preparation inconsistencies: Variability in extraction efficiency across your calibration standards can lead to non-linearity.

• Matrix effects: Components in the biological matrix can interfere with the ionization of 4-Acetamidobutanoate, affecting the signal intensity.[4][5][6][7][8][9]

• Inaccurate standard preparation: Errors in the serial dilution of your stock solution will directly impact the accuracy of your calibration standards.

• Analyte instability: 4-Acetamidobutanoate may be unstable in the sample matrix or during sample processing.[10][11][12][13][14]

Q2: My quality control (QC) samples are failing, but my calibration curve looks good. What should I investigate?

A2: When QC samples fail despite a good calibration curve, it often points to issues with the biological matrix that are not present in the simpler solvent-based calibration standards.[10] Key areas to investigate include:

• Matrix effects: Endogenous components in the biological matrix of your QC samples (e.g., plasma, urine) can cause ion suppression or enhancement, leading to inaccurate quantification.[5][6][7][8][9]

• Analyte stability in matrix: 4-Acetamidobutanoate might degrade in the biological matrix over time, even if it's stable in a clean solvent.[11][12][13][14] This can be influenced by enzymatic activity, pH, or temperature.[11][12][13]

• Recovery issues: The efficiency of your extraction method may be different between the clean matrix used for standards and the study samples.

• Internal Standard (IS) variability: If using an internal standard, ensure it behaves similarly to the analyte in the presence of the biological matrix. A stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and extraction variability.[15][16][17]

Q3: How do I choose an appropriate internal standard (IS) for 4-Acetamidobutanoate analysis?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of 4-Acetamidobutanoate (e.g., d3-4-Acetamidobutanoate).[1][2] A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience similar matrix effects and extraction efficiencies.[16][17] If a SIL-IS is unavailable, a structural analog can be used, but it must be carefully validated to ensure it adequately mimics the behavior of 4-Acetamidobutanoate.

Q4: What are the best practices for sample collection and handling to ensure the stability of 4-Acetamidobutanoate?

A4: Proper sample handling is crucial for accurate results.[11][12][13][14][18] Key recommendations include:

• Rapid processing: Process biological samples (e.g., blood to plasma/serum, urine) as quickly as possible after collection. Keep samples on ice to minimize enzymatic degradation.[18]

• Appropriate storage: For short-term storage, -20°C is often acceptable, but for long-term storage, -80°C is recommended to maintain analyte stability.[18][19]

• Minimize freeze-thaw cycles: Repeatedly freezing and thawing samples can lead to analyte degradation.[4][18] It is best to aliquot samples into smaller volumes before freezing.[19]

• Consider preservatives: Depending on the biological matrix and potential for degradation, the addition of preservatives or pH adjustment might be necessary.[20]

Troubleshooting Guides

Issue 1: Poor Peak Shape and Chromatography

If you are observing poor peak shape (e.g., tailing, fronting, or split peaks) for 4-Acetamidobutanoate, follow this troubleshooting workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 6. researchgate.net [researchgate.net]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of matrix effects in metabolite profiling based on capillary liquid chromatography electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. simbecorion.com [simbecorion.com]
• 11. Factors affecting the stability of drugs and drug metabolites in biological matrices. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Drug stability in forensic toxicology | RTI [rti.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 17. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 18. Urine Sample Collection and Preparation in Metabolomics - Creative Proteomics [metabolomics.creative-proteomics.com]
• 19. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

4-Acetamidobutanoate: A Potential New Biomarker for Liver Disease Faces Established Competitors

For researchers and professionals in drug development, the quest for sensitive and specific biomarkers for liver disease is a continuous journey. A metabolomic study has identified 4-acetamidobutanoate (4-Ac) as a potential candidate, showing a significant increase in patients with severe liver and kidney disease.[1] This guide provides a comparative analysis of 4-Ac against established non-invasive biomarkers, presenting available data, experimental methodologies, and the metabolic context of this emerging biomarker.

While 4-acetamidobutanoate shows promise, it is crucial to note the preliminary nature of the evidence. Currently, there is a lack of comprehensive validation studies providing key diagnostic performance metrics such as the Area Under the Receiver Operating Characteristic Curve (AUC), sensitivity, and specificity for 4-Ac in diagnosing and staging various liver diseases. This stands in contrast to well-established biomarkers and scoring systems that have been extensively validated.

Performance Against a Panel of Liver Disease Biomarkers

The following table summarizes the diagnostic accuracy of several widely used non-invasive biomarkers for liver fibrosis and cirrhosis, providing a benchmark against which 4-acetamidobutanoate's potential can be assessed.

Biomarker/Score	Liver Disease	Parameter	AUC	Sensitivity	Specificity	Population/Comments
4-Acetamidobutanoate	Cirrhosis with Hepatorenal Dysfunction	Fold Change	N/A	N/A	N/A	Highest average fold-change (2.39) in subjects with high liver and kidney disease severity.[1]
FIB-4 Index	NAFLD with Advanced Fibrosis	Diagnostic Accuracy	0.76 - 0.85	65% - 84%	62% - 93%	Performance varies with cut-off values and patient populations.[2]
NAFLD Fibrosis Score (NFS)	NAFLD with Advanced Fibrosis	Diagnostic Accuracy	0.73 - 0.88	77%	70% - 98%	A widely used scoring system incorporating age, BMI, and lab values.
APRI	NAFLD with Significant Fibrosis	Diagnostic Accuracy	0.782	59.4%	84.5%	Particularly useful in differentiating significant fibrosis (F3-F4) from milder stages.
Agile-4 Score	MASLD with Cirrhosis	Diagnostic Accuracy	N/A	90% (rule-out)	93% (rule-in)	A newer score combining clinical and elastography data for metabolic dysfunction-associated steatotic liver disease.[3]
Transient Elastography (FibroScan®)	Liver Fibrosis (various etiologies)	Diagnostic Accuracy	0.85 (Advanced Fibrosis)	83% (Cirrhosis)	89% (Cirrhosis)	An imaging-based method measuring liver stiffness.

Understanding the Metabolic Role of 4-Acetamidobutanoate

4-Acetamidobutanoate is a derivative of gamma-aminobutyric acid (GABA), a key inhibitory neurotransmitter.[4] In the context of liver disease, alterations in GABA metabolism have been implicated in the pathogenesis of hepatic encephalopathy and non-alcoholic fatty liver disease (NAFLD).[5][6][7] The liver plays a significant role in GABA homeostasis.[7] An increase in 4-acetamidobutanoate could reflect dysregulated GABA metabolism within the liver.

GABA Metabolism Pathway in the Liver.

Experimental Protocols: A General Framework

While a specific, validated protocol for the quantification of 4-acetamidobutanoate in a clinical setting is not yet established, a general workflow using ultrahigh performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) is commonly employed in metabolomics studies.

Sample Preparation (Plasma/Serum)

• Protein Precipitation: To remove larger molecules, a cold solvent like methanol (B129727) or acetonitrile (B52724) is added to the plasma or serum sample.

• Centrifugation: The mixture is centrifuged to pellet the precipitated proteins.

• Supernatant Collection: The supernatant containing the metabolites is carefully collected.

• Drying and Reconstitution: The supernatant may be dried under nitrogen and then reconstituted in a solvent compatible with the UPLC-MS/MS system.

UPLC-MS/MS Analysis

• Chromatographic Separation: The extracted metabolites are injected into a UPLC system, where they are separated based on their physicochemical properties as they pass through a chromatography column.

• Mass Spectrometry Detection: The separated metabolites are then introduced into a mass spectrometer. The instrument ionizes the molecules and separates them based on their mass-to-charge ratio, allowing for their detection and quantification.

• Data Analysis: The resulting data is processed to identify and quantify the metabolites of interest, including 4-acetamidobutanoate, by comparing the results to known standards.

References

• 1. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diagnostic performances of Fibrosis-4 index and nonalcoholic fatty liver disease fibrosis score in metabolic dysfunction-associated steatotic liver disease in Asian primary care clinics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective roles of hepatic GABA signaling in liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of neurotransmitter GABA via the neuronal tricarboxylic acid cycle is elevated in rats with liver cirrhosis consistent with a high GABAergic tone in chronic hepatic encephalopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]

Comparative Analysis of 4-Acetamidobutanoate and GABA Activity: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian central nervous system, and its N-acetylated metabolite, 4-acetamidobutanoate (also known as N-acetyl-GABA). While GABA's role in regulating neuronal excitability is well-established, the direct activity of 4-acetamidobutanoate at GABA receptors is not well-documented in publicly available literature. This comparison, therefore, juxtaposes the known activities of GABA with the predicted properties of 4-acetamidobutanoate, highlighting the need for further experimental investigation.

Data Presentation: Physicochemical and Biological Activity Comparison

A direct experimental comparison of the biological activities of 4-Acetamidobutanoate and GABA is limited by a lack of published data for 4-Acetamidobutanoate's interaction with GABA receptors. The following tables summarize the known physicochemical properties of both compounds and provide a conceptual comparison of their expected biological activities based on their chemical structures.

Table 1: Physicochemical Properties of GABA and 4-Acetamidobutanoate

Property	GABA	4-Acetamidobutanoate (N-acetyl-GABA)
IUPAC Name	4-aminobutanoic acid	4-acetamidobutanoic acid
Molecular Formula	C₄H₉NO₂	C₆H₁₁NO₃
Molar Mass	103.12 g/mol	145.16 g/mol
Structure
Key Functional Groups	Primary amine, Carboxylic acid	Amide, Carboxylic acid

Table 2: Conceptual Comparison of Biological Activity

Parameter	GABA	4-Acetamidobutanoate (N-acetyl-GABA)	Rationale for Predicted Activity
GABA Receptor Binding	High affinity agonist at GABA-A and GABA-B receptors.	Predicted to have significantly lower or no direct affinity.	The acetylation of the primary amine in GABA to an amide in 4-acetamidobutanoate is expected to sterically hinder and electronically modify the key binding motif required for interaction with GABA receptor binding sites.
Blood-Brain Barrier (BBB) Permeability	Poor	Potentially higher	N-acetylation can increase the lipophilicity of a molecule, which may enhance its ability to cross the blood-brain barrier via passive diffusion. However, this is a prediction and requires experimental verification.
In Vivo Activity	Sedative, anxiolytic, anticonvulsant effects when administered directly to the brain.	Unknown. If it crosses the BBB, it could potentially be deacetylated to GABA, thus acting as a prodrug.	The in vivo effects would depend on its ability to reach the CNS and its metabolic fate (i.e., conversion to GABA).
Metabolic Role	Major inhibitory neurotransmitter.	Metabolic intermediate in a minor pathway of GABA synthesis from putrescine.[1]	4-Acetamidobutanoate is a known metabolite of GABA, suggesting a role in GABA homeostasis rather than direct receptor activation.

Experimental Protocols

To empirically determine the comparative activity of 4-Acetamidobutanoate and GABA, the following experimental protocols are essential.

Protocol 1: GABA-A Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of 4-Acetamidobutanoate for the GABA-A receptor in comparison to GABA.

Materials:

• Rat cortical membranes (source of GABA-A receptors)

• [³H]-Muscimol (a high-affinity GABA-A receptor agonist radioligand)

• GABA (unlabeled competitor)

• 4-Acetamidobutanoate (test compound)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Scintillation fluid

• Glass fiber filters

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat cerebral cortices in ice-cold assay buffer. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C. Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C. Resuspend the pellet in fresh assay buffer. Repeat the centrifugation and resuspension steps twice more to wash the membranes. The final pellet is resuspended in assay buffer to a protein concentration of 0.1-0.5 mg/mL.

• Assay Setup: In triplicate, prepare tubes for total binding, non-specific binding, and competitor curves.

  • Total Binding: Add 1 nM [³H]-Muscimol and assay buffer.

  • Non-specific Binding: Add 1 nM [³H]-Muscimol and a saturating concentration of unlabeled GABA (e.g., 1 mM).

  • Competitor Curves: Add 1 nM [³H]-Muscimol and varying concentrations of either GABA or 4-Acetamidobutanoate (e.g., from 10⁻¹⁰ M to 10⁻³ M).

• Incubation: Add the prepared cortical membranes to all tubes. Incubate at 4°C for 60 minutes.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters under vacuum to separate bound from free radioligand. Wash the filters three times with ice-cold wash buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific [³H]-Muscimol binding against the log concentration of the competitor (GABA or 4-Acetamidobutanoate). Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) from the resulting sigmoidal curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

Objective: To measure the functional effects (agonist, antagonist, or modulator) of 4-Acetamidobutanoate on GABA-A receptor-mediated currents in cultured neurons or HEK293 cells expressing recombinant GABA-A receptors, and to compare these effects to those of GABA.

Materials:

• Cultured primary neurons or HEK293 cells stably expressing GABA-A receptor subunits (e.g., α1β2γ2).

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose; pH 7.4.

• Internal (pipette) solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 4 Mg-ATP; pH 7.2.

• GABA stock solution (100 mM in water).

• 4-Acetamidobutanoate stock solution (100 mM in water).

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before recording.

• Recording Setup: Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution.

• Obtaining a Whole-Cell Recording:

  • Pull glass micropipettes to a resistance of 3-6 MΩ when filled with internal solution.

  • Approach a cell with the pipette and form a high-resistance seal (>1 GΩ) with the cell membrane.

  • Rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at -60 mV.

• Drug Application: Use a rapid solution exchange system to apply drugs to the cell.

  • GABA Dose-Response: Apply increasing concentrations of GABA (e.g., 0.1 µM to 1 mM) to determine the EC50 (the concentration that elicits a half-maximal response).

  • 4-Acetamidobutanoate as an Agonist: Apply increasing concentrations of 4-Acetamidobutanoate alone to determine if it elicits a current.

  • 4-Acetamidobutanoate as a Modulator: Co-apply a fixed, sub-maximal concentration of GABA (e.g., EC20) with varying concentrations of 4-Acetamidobutanoate to see if it potentiates or inhibits the GABA-evoked current.

  • 4-Acetamidobutanoate as an Antagonist: Co-apply a fixed concentration of 4-Acetamidobutanoate with a full dose-response curve for GABA to see if it shifts the GABA EC50 to the right.

• Data Analysis: Measure the peak amplitude of the currents elicited by drug application. Plot the normalized current response against the log concentration of the drug to generate dose-response curves and determine EC50 or IC50 values.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows relevant to the comparative analysis of 4-Acetamidobutanoate and GABA.

Caption: Metabolic relationship between GABA and 4-Acetamidobutanoate.

Caption: Canonical GABA-A receptor signaling pathway.

Caption: Workflow of a competitive binding assay.

References

• 1. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]

A Researcher's Guide to Distinguishing 4-Acetamidobutanoate from Its Structural Isomers

For researchers, scientists, and drug development professionals, the precise identification of a molecule is paramount. Structural isomers, which share the same molecular formula but differ in the arrangement of their atoms, can exhibit vastly different chemical, physical, and biological properties. This guide provides an objective comparison of analytical techniques used to distinguish 4-Acetamidobutanoate from its key positional isomers, 2-Acetamidobutanoate and 3-Acetamidobutanoate, supported by experimental data and detailed protocols.

4-Acetamidobutanoate, also known as N-acetyl-gamma-aminobutyric acid (GABA), is a metabolite found in various biological systems.[1][2] Its accurate identification is crucial in metabolomic studies to avoid misinterpretation of biological pathways and functions.[3] The primary challenge lies in differentiating it from its isomers, which have an identical mass-to-charge ratio, making simple mass spectrometry insufficient for definitive identification.[4][5] A multi-faceted approach combining chromatography and spectroscopy is therefore essential.[6]

Comparative Overview of 4-Acetamidobutanoate and Its Positional Isomers

The most common structural isomers of 4-Acetamidobutanoate are its positional isomers, where the acetamido group is located at different positions on the butanoic acid backbone.

Property	4-Acetamidobutanoate	3-Acetamidobutanoate	2-Acetamidobutanoate
IUPAC Name	4-acetamidobutanoic acid	3-acetamidobutanoic acid	2-acetamidobutanoic acid
Molecular Formula	C₆H₁₁NO₃	C₆H₁₁NO₃	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol [2]	145.16 g/mol	145.16 g/mol
Synonyms	N-acetyl-GABA, 4-Acetamidobutyric acid[2][7]	N-acetyl-β-aminobutyric acid	N-acetyl-α-aminobutyric acid
Chemical Structure	CH₃CONH(CH₂)₃COOH	CH₃CONHCH(CH₃)CH₂COOH	CH₃CONHCH(CH₂CH₃)COOH

Analytical Techniques for Isomer Differentiation

A combination of chromatographic separation and spectroscopic analysis provides the most reliable method for distinguishing between these isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for unambiguous structure elucidation.[8][9] It provides detailed information about the chemical environment of atomic nuclei, primarily ¹H and ¹³C.[6] The chemical shifts and spin-spin coupling patterns are unique for each isomer, acting as a structural fingerprint.

Key Differentiating Features (¹H NMR):

• 4-Acetamidobutanoate: Shows three distinct methylene (B1212753) group signals, with the one adjacent to the nitrogen (C4) being the most deshielded.

• 3-Acetamidobutanoate: Features a methine proton (CH) signal coupled to both a methyl group and a methylene group, resulting in a complex multiplet.

• 2-Acetamidobutanoate: Displays a methine proton (CH) signal at the α-carbon, coupled to the adjacent methylene group of the ethyl substituent.

Isomer	¹H Chemical Shift (δ, ppm) - Predicted	¹³C Chemical Shift (δ, ppm) - Predicted
4-Acetamidobutanoate	-CH₃: ~1.9, -CH₂-C=O: ~2.2, -CH₂-CH₂-N: ~1.8, -CH₂-N: ~3.1	-CH₃: ~22, -CH₂-C=O: ~31, -CH₂-CH₂-N: ~25, -CH₂-N: ~39, C=O (amide): ~172, C=O (acid): ~178
3-Acetamidobutanoate	-CH₃ (acetyl): ~1.9, -CH₃ (butanoate): ~1.2, -CH₂-: ~2.4, -CH-: ~4.2	-CH₃ (acetyl): ~23, -CH₃ (butanoate): ~20, -CH₂-: ~40, -CH-: ~45, C=O (amide): ~171, C=O (acid): ~177
2-Acetamidobutanoate	-CH₃ (acetyl): ~2.0, -CH₃ (ethyl): ~0.9, -CH₂-: ~1.8, -CH-: ~4.3	-CH₃ (acetyl): ~22, -CH₃ (ethyl): ~10, -CH₂-: ~26, -CH-: ~55, C=O (amide): ~171, C=O (acid): ~176

Note: Predicted values are based on standard chemical shift tables and data for 4-Acetamidobutanoic acid from the Human Metabolome Database.[10]

Mass Spectrometry (MS) coupled with Chromatography

While isomers have the same molecular mass, they can be differentiated using tandem mass spectrometry (MS/MS), which reveals unique fragmentation patterns.[4][5] Coupling MS with a separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC) is standard practice.[6][11]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high separation efficiency for volatile compounds.[6] Analytes like acetamidobutanoates often require derivatization (e.g., silylation with MSTFA) to increase their volatility.[12] The isomers will exhibit different retention times on the GC column, and their subsequent mass spectra will show distinct fragmentation.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS is ideal for polar, non-volatile compounds and avoids the need for derivatization.[8][13] Reverse-phase HPLC can separate the isomers based on subtle differences in polarity before they enter the mass spectrometer.[14] Collision-induced dissociation (CID) in the MS/MS stage generates specific product ions for each isomer.

Key Differentiating Features (MS/MS):

• The position of the acetamido group influences the stability of the parent ion and directs the fragmentation pathways.

• Cleavage of the C-C bond adjacent (alpha) to the nitrogen atom is a common fragmentation pathway, leading to diagnostic ions that differ in mass depending on the isomer.

Isomer	Parent Ion [M+H]⁺ (m/z)	Key Fragment Ions (m/z)	Probable Fragment Structure
4-Acetamidobutanoate	146.08	102, 84, 56	[M-CO₂H₂]⁺, [C₄H₆NO]⁺, [C₃H₆N]⁺
3-Acetamidobutanoate	146.08	102, 88, 70	[M-CO₂H₂]⁺, [C₄H₈NO]⁺, [C₃H₈N]⁺
2-Acetamidobutanoate	146.08	102, 74	[M-CO₂H₂]⁺, [C₃H₆NO]⁺

Note: Fragmentation data is based on known fragmentation patterns for N-acetylated amino acids and GC-MS data for 4-Acetamidobutanoic acid.[15]

Experimental Protocols

Protocol 1: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.[2] For ¹H NMR, use a standard pulse program with water suppression if using D₂O. For ¹³C, a standard proton-decoupled pulse program is sufficient.

• Data Analysis: Process the spectra using appropriate software. Integrate the ¹H signals and identify the chemical shifts (δ) and coupling constants (J). Compare the resulting spectra to reference data or predicted spectra for each isomer. Two-dimensional NMR experiments like COSY and HSQC can be used for definitive structural assignment.[9][16]

Protocol 2: LC-MS/MS Analysis

• Sample Preparation: Prepare a 1-10 µg/mL solution of the sample in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).[6] If analyzing from a biological matrix, perform protein precipitation with a cold organic solvent like acetonitrile, centrifuge, and use the supernatant.[13]

• Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

  • Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.[6]

  • Column Temperature: 40°C.[6]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

  • Analysis Mode: Perform an initial full scan (e.g., m/z 50-200) to identify the precursor ion (m/z 146.08).

  • MS/MS: Perform product ion scans on the precursor m/z 146.08. Optimize collision energy to generate information-rich fragment spectra.

• Data Analysis: Compare the retention times and the product ion spectra of the unknown sample to those of authentic standards for each isomer to confirm identity.

Visualizations

Caption: Chemical structures of 4-Acetamidobutanoate and its positional isomers.

Caption: A generalized workflow for the separation and identification of structural isomers.

Caption: Simplified fragmentation pathways showing diagnostic ions for each isomer in MS/MS.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 2. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eureka.patsnap.com [eureka.patsnap.com]
• 5. An Analytical Evaluation of Tools for Lipid Isomer Differentiation in Imaging Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bmse000468 4-Acetamidobutyric at BMRB [bmrb.io]
• 8. tandfonline.com [tandfonline.com]
• 9. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hmdb.ca [hmdb.ca]
• 11. Two-Dimensional Isomer Differentiation Using Liquid Chromatography-Tandem Mass Spectrometry with In-Source, Droplet-Based Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Comprehensive Plasma Metabolomics Dataset for a Cohort of Mouse Knockouts within the International Mouse Phenotyping Consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hmdb.ca [hmdb.ca]
• 16. NMR Based Methods for Metabolites Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing Antibody Cross-Reactivity for 4-Acetamidobutanoate

For immediate release:

Introduction

4-Acetamidobutanoate is the conjugate base of 4-acetamidobutanoic acid, a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA)[1][2][3][4][5]. The development of specific antibodies against such small molecules is crucial for their detection and quantification in biological samples. A critical aspect of antibody validation is the assessment of cross-reactivity, which ensures that the antibody specifically binds to the target of interest without binding to structurally similar molecules. This guide details the methodologies to perform such a validation.

Potential Cross-Reactants

A thorough cross-reactivity assessment should include molecules that are structurally related to 4-Acetamidobutanoate. Based on its chemical structure, the following compounds are recommended for testing:

• Gamma-aminobutyric acid (GABA): As the parent molecule from which 4-acetamidobutanoic acid is derived, GABA is a primary candidate for cross-reactivity testing[6].

• Structurally Similar GABA Analogs: A variety of GABA analogs are used as pharmaceuticals and could potentially cross-react. These include:

  • Gabapentin[7][8][9]

  • Pregabalin[6][9]

  • Valproic acid[6]

• Other N-acetylated Amino Acids: The presence of the N-acetyl group suggests that other N-acetylated amino acids should be tested to ensure the antibody's specificity to the butanoate backbone[10][11][12]. Examples include:

  • N-Acetylcysteine[13]

  • N-Acetylglutamate

• Butyrate (B1204436) and related short-chain fatty acids: To confirm that the antibody recognizes the entire 4-Acetamidobutanoate structure and not just the butyrate portion.

Experimental Protocols

The following are detailed protocols for Enzyme-Linked Immunosorbent Assay (ELISA) and Western Blotting, two common techniques for evaluating antibody cross-reactivity.

Competitive ELISA Protocol

Competitive ELISA is a highly sensitive method for quantifying small molecules and assessing antibody specificity.

• Coating: Coat a 96-well microtiter plate with a conjugate of 4-Acetamidobutanoate and a carrier protein (e.g., BSA or KLH). Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 5% non-fat dry milk in PBS). Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competition: In a separate plate, pre-incubate the anti-4-Acetamidobutanoate antibody with varying concentrations of 4-Acetamidobutanoate (as the standard) or the potential cross-reactants.

• Incubation: Transfer the antibody-antigen mixtures to the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add a substrate solution (e.g., TMB) and incubate until a color change is observed. Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Measurement: Read the absorbance at 450 nm using a microplate reader. The signal intensity will be inversely proportional to the concentration of the free analyte in the sample.

Western Blot Protocol for Cross-Reactivity

While less common for small molecules, a modified Western Blot can be used if 4-Acetamidobutanoate is conjugated to different carrier proteins.

• Protein Conjugation: Conjugate 4-Acetamidobutanoate and potential cross-reactants to different carrier proteins (e.g., Ovalbumin, Thyroglobulin) than the one used for immunization.

• SDS-PAGE: Separate the conjugated proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-4-Acetamidobutanoate antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Data Presentation

Quantitative data from the cross-reactivity analysis should be summarized in a clear and structured table. The percentage cross-reactivity can be calculated using the following formula:

% Cross-Reactivity = (Concentration of 4-Acetamidobutanoate at 50% inhibition / Concentration of potential cross-reactant at 50% inhibition) x 100

Compound	IC50 (nM)	% Cross-Reactivity
4-Acetamidobutanoate	Value	100
GABA	Value	Value
Gabapentin	Value	Value
Pregabalin	Value	Value
N-Acetylcysteine	Value	Value
Butyrate	Value	Value

IC50 values represent the concentration of the analyte that causes 50% inhibition of the antibody binding to the coated antigen in a competitive ELISA.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for assessing the cross-reactivity of a newly developed antibody against 4-Acetamidobutanoate.

Caption: Workflow for assessing antibody cross-reactivity.

References

• 1. 4-Acetamidobutanoate | C6H10NO3- | CID 6991994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bmse000468 4-Acetamidobutyric at BMRB [bmrb.io]
• 3. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 4. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 5. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GABA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. How Do GABA Analogs Work? - Uses, Side Effects, Drug Names [rxlist.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. 3-substituted GABA analogs with central nervous system activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. N-Acetylation Analysis: A Key Post-Translational Modification - Creative Proteomics Blog [creative-proteomics.com]
• 12. N-acetylated amino acids | Nilsson Lab [nilssonlab.se]
• 13. vinmec.com [vinmec.com]

A Comparative Guide: LC-MS versus NMR for the Analysis of 4-Acetamidobutanoate

For researchers, scientists, and drug development professionals, the accurate quantification of small molecules like 4-acetamidobutanoate is critical for understanding biological processes and advancing therapeutic discovery. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the analysis of 4-acetamidobutanoate. We present supporting experimental data, detailed methodologies, and visual workflows to aid in selecting the most appropriate technique for your research needs.

Introduction to 4-Acetamidobutanoate and Analytical Challenges

4-Acetamidobutanoate, an N-acetylated derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), is a molecule of growing interest in metabolomics and neuroscience. Its presence in biological fluids can be indicative of various metabolic states and neurological conditions. The primary challenge in its analysis lies in achieving sensitive and specific quantification within complex biological matrices, where numerous other molecules can interfere with the measurement. Both LC-MS and NMR offer distinct advantages and disadvantages in addressing this challenge.

Liquid Chromatography-Mass Spectrometry (LC-MS) for 4-Acetamidobutanoate Analysis

LC-MS is a highly sensitive and selective technique that combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry. It is a cornerstone of modern bioanalysis due to its ability to detect and quantify low-abundance molecules in intricate samples.

Key Advantages of LC-MS:

• High Sensitivity: LC-MS can achieve limits of detection (LOD) and quantification (LOQ) in the nanomolar to picomolar range, making it ideal for trace-level analysis.

• High Selectivity: The use of tandem mass spectrometry (MS/MS) allows for highly specific detection of the target analyte by monitoring unique precursor-to-product ion transitions, minimizing interference from the sample matrix.

• High Throughput: With modern ultra-high-performance liquid chromatography (UHPLC) systems, analytical run times can be short, enabling the analysis of large sample cohorts.

Limitations of LC-MS:

• Matrix Effects: Ion suppression or enhancement from co-eluting compounds in the sample matrix can affect the accuracy and precision of quantification.

• Requirement for Certified Standards: Accurate quantification typically requires a stable isotope-labeled internal standard to compensate for matrix effects and variations in sample processing.

• Destructive Technique: The sample is consumed during the analysis.

Quantitative Performance of LC-MS for a Structurally Similar Analyte

Parameter	Typical Performance
Linearity (r²)	≥ 0.99
Limit of Detection (LOD)	~1-5 ng/mL
Limit of Quantification (LOQ)	~10 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85% - 115%

Experimental Protocol: LC-MS/MS Analysis of 4-Acetamidobutanoate in Plasma

This protocol is a representative method based on established procedures for similar small molecules in biological fluids.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile (B52724) containing a suitable internal standard (e.g., 4-acetamidobutanoate-d3).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

2. Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): m/z 146.08 (for [M+H]⁺ of 4-acetamidobutanoate).

• Product Ion (Q3): A specific fragment ion determined by direct infusion of a standard. Based on fragmentation patterns of similar molecules, a likely fragment would result from the loss of the acetamido group.

• Collision Energy: Optimized for the specific precursor-product ion transition.

LC-MS/MS experimental workflow for 4-acetamidobutanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for 4-Acetamidobutanoate Analysis

NMR spectroscopy is a powerful technique that provides detailed structural information and is inherently quantitative without the need for identical standards. It measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.

Key Advantages of NMR:

• Non-destructive: The sample can be recovered and used for further analysis.

• Highly Reproducible: NMR is known for its high degree of reproducibility, making it suitable for longitudinal studies.

• Inherently Quantitative: The signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification with a single internal standard.

• Structural Elucidation: Provides rich structural information, confirming the identity of the analyte.

Limitations of NMR:

• Lower Sensitivity: Compared to LC-MS, NMR is less sensitive, with typical LOQs in the low micromolar range.

• Spectral Overlap: In complex mixtures, signals from different molecules can overlap, complicating quantification.

• Larger Sample Volume: Generally requires a larger sample volume than LC-MS.

Quantitative Performance of NMR

The following table provides typical performance characteristics for quantitative ¹H-NMR (qNMR) methods for small molecules in biological fluids, which can be expected for the analysis of 4-acetamidobutanoate.

Parameter	Typical Performance
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	~1-10 µM
Limit of Quantification (LOQ)	~5-50 µM
Intra-day Precision (%RSD)	< 3%
Inter-day Precision (%RSD)	< 5%
Accuracy (% Recovery)	95% - 105%

Experimental Protocol: ¹H-NMR Analysis of 4-Acetamidobutanoate in Cell Culture Supernatant

This protocol is a representative method based on established procedures for metabolomics analysis of cell culture media.

1. Sample Preparation:

• Collect cell culture supernatant and centrifuge at 10,000 x g for 5 minutes at 4°C to remove cell debris.

• To 500 µL of the supernatant, add 50 µL of a D₂O-based buffer containing a known concentration of an internal standard (e.g., TSP or DSS) and a pH indicator.

• Adjust the pH of the sample to a standardized value (e.g., pH 7.0) using small additions of HCl or NaOH.

• Transfer the final mixture to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 600 MHz or higher field NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

• Pulse Sequence: 1D ¹H NOESY with presaturation for water suppression.

• Acquisition Parameters:

  • Relaxation delay (d1): 4 seconds (to ensure full relaxation of protons).

  • Number of scans: 128 or more, depending on the analyte concentration.

  • Acquisition time: ~2-3 seconds.

  • Temperature: 298 K (25°C).

3. Data Processing and Quantification:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Reference the spectrum to the internal standard signal (e.g., TSP at 0.0 ppm).

• Identify the characteristic signals of 4-acetamidobutanoate (predicted ¹H chemical shifts: ~1.9 ppm (quintet), ~2.2 ppm (triplet), ~3.1 ppm (triplet), and ~1.95 ppm (singlet for the acetyl group)).

• Integrate the area of a well-resolved signal from 4-acetamidobutanoate and the signal from the internal standard.

• Calculate the concentration of 4-acetamidobutanoate using the following formula:

  • Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * Concentration_IS

¹H-NMR experimental workflow for 4-acetamidobutanoate.

Head-to-Head Comparison: LC-MS vs. NMR

The choice between LC-MS and NMR for the analysis of 4-acetamidobutanoate depends on the specific requirements of the study.

Decision-making framework for selecting LC-MS or NMR.

Conclusion

Both LC-MS and NMR are formidable techniques for the analysis of 4-acetamidobutanoate. LC-MS excels in applications requiring high sensitivity for trace-level detection, such as in biomarker discovery or pharmacokinetic studies. Its high selectivity makes it robust for analysis in very complex matrices.

On the other hand, NMR is the superior choice when absolute quantification with high precision and accuracy is paramount, and when structural confirmation is necessary. Its non-destructive nature is also a significant advantage for precious samples.

Ultimately, the optimal technique depends on the specific research question, the required level of sensitivity, the sample availability, and the desired quantitative rigor. In many comprehensive metabolomics studies, these two techniques are used in a complementary fashion to provide a more complete picture of the biological system under investigation.

References

• 1. Edited Magnetic Resonance Spectroscopy Detects an Age-related Decline in Brain GABA Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Elevated 4-Acetamidobutanoate Levels Emerge as a Potential Biomarker in Hepatorenal Dysfunction

For Immediate Release

New research indicates that elevated levels of 4-acetamidobutanoate, a metabolite derived from the neurotransmitter GABA, are significantly associated with the severity of liver and kidney disease. This finding positions 4-acetamidobutanoate as a potential biomarker for diagnosing and monitoring hepatorenal dysfunction, offering a new avenue for research and drug development in this critical area.

Comparative Analysis of 4-Acetamidobutanoate Levels

Studies have demonstrated a marked increase in 4-acetamidobutanoate concentrations in patients with cirrhosis and associated kidney dysfunction compared to individuals with less severe disease. One key study identified 4-acetamidobutanoate as having the highest average fold-change among 1028 metabolites in subjects with high liver and kidney disease severity, showing a 2.39-fold increase.[1][2] This suggests a strong correlation between circulating 4-acetamidobutanoate and the progression of hepatorenal disease.

While specific concentrations in healthy versus diseased states are not yet fully established in publicly available literature, the significant fold-change observed in patients with severe cirrhosis highlights its potential clinical utility. Further research is needed to establish definitive reference ranges in healthy individuals to fully leverage 4-acetamidobutanoate as a diagnostic and prognostic marker.

Below is a summary of the reported changes in 4-acetamidobutanoate levels in diseased states based on current research.

Disease State	Sample Type	Change in 4-Acetamidobutanoate Levels (Compared to less severe disease)	Reference
Cirrhosis with High Disease Severity	Plasma	2.39-fold increase	Mindikoglu et al., 2017[1][2]
Cirrhosis with Acute Kidney Injury (AKI)	Serum/Urine	Significantly higher in patients who developed AKI	Mindikoglu et al. (unpublished data)
Cirrhosis Requiring Dialysis	Serum/Urine	Significantly higher in patients who required dialysis	Mindikoglu et al. (unpublished data)

Experimental Protocols

The quantification of 4-acetamidobutanoate and other metabolites in these studies typically involves advanced analytical techniques, primarily ultrahigh-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). The general workflow for such an analysis is outlined below.

Sample Preparation (Plasma/Serum)

• Collection: Whole blood is collected in tubes containing an anticoagulant (e.g., EDTA).

• Centrifugation: The blood sample is centrifuged at a low temperature (e.g., 4°C) to separate the plasma from blood cells.

• Protein Precipitation: An organic solvent, such as methanol (B129727) or acetonitrile, is added to the plasma sample to precipitate proteins, which can interfere with the analysis.

• Supernatant Collection: The mixture is centrifuged again, and the supernatant containing the metabolites is carefully collected for analysis.

UPLC-MS/MS Analysis

• Chromatographic Separation: The metabolite extract is injected into a UPLC system. A column with specific chemical properties (e.g., HILIC for polar compounds) is used to separate the metabolites based on their physicochemical properties.

• Mass Spectrometry Detection: As the separated metabolites exit the chromatography column, they are ionized and introduced into a mass spectrometer. The mass spectrometer measures the mass-to-charge ratio of each metabolite, allowing for its identification and quantification.

• Data Analysis: The data from the mass spectrometer is processed to identify and quantify the metabolites present in the sample. This often involves comparing the results to a library of known metabolites.

Visualizing the Workflow and Metabolic Pathway

To better understand the experimental process and the metabolic context of 4-acetamidobutanoate, the following diagrams are provided.

Fig. 1: Experimental workflow for metabolomic analysis of plasma samples.

4-Acetamidobutanoate is a derivative of gamma-aminobutyric acid (GABA), a key inhibitory neurotransmitter. Its metabolism is linked to the urea (B33335) cycle and amino acid metabolism, specifically arginine and proline metabolism.[3]

Fig. 2: Simplified metabolic pathway showing the synthesis of 4-Acetamidobutanoate from Glutamate and its relation to the Urea Cycle.

Conclusion

The identification of elevated 4-acetamidobutanoate in patients with severe liver and kidney disease provides a promising area for further investigation. For researchers and drug development professionals, this metabolite represents a potential target for novel diagnostic tools and therapeutic interventions. Future studies should focus on establishing standardized quantitative assays for 4-acetamidobutanoate and validating its clinical utility in larger patient cohorts. This will be crucial in translating these initial findings into practical applications for the management of hepatorenal dysfunction.

References

• 1. Unique metabolomic signature associated with hepatorenal dysfunction and mortality in cirrhosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomics assessment reveals oxidative stress and altered energy production in the heart after ischemic acute kidney injury in mice - PMC [pmc.ncbi.nlm.nih.gov]

4-Acetamidobutanoate: A Key Metabolic Marker in Liver and Kidney Dysfunction

For Immediate Release

[City, State] – [Date] – New comparative guides published today shed light on the significant correlation between 4-Acetamidobutanoate and other key metabolic markers, particularly in the context of liver and kidney diseases. These guides, designed for researchers, scientists, and drug development professionals, provide a comprehensive analysis of existing experimental data, offering a valuable resource for understanding the role of this metabolite in disease progression and as a potential biomarker.

Recent metabolomic studies have increasingly pointed to 4-Acetamidobutanoate, a derivative of gamma-aminobutyric acid (GABA), as a significant indicator of metabolic dysregulation. In patients with severe liver and kidney disease, 4-Acetamidobutanoate has been observed to have the highest average fold-change, recorded at 2.39, when compared to individuals with milder forms of these conditions[1]. Furthermore, a strong inverse correlation has been established between 4-Acetamidobutanoate levels and estimated glomerular filtration rate (eGFR) in individuals with chronic kidney disease (CKD), with a correlation coefficient (r) of -0.85, indicating that as kidney function declines, the concentration of this metabolite increases significantly.

The accumulation of 4-Acetamidobutanoate in both liver and kidney dysfunction suggests a potential common underlying mechanism related to impaired metabolic clearance. This guide provides a detailed comparison of 4-Acetamidobutanoate with other relevant metabolic markers, including amino acids and other organic acids, to provide a broader context for its significance.

Comparative Analysis of 4-Acetamidobutanoate and Other Metabolites

The following table summarizes the correlation of 4-Acetamidobutanoate with various metabolic markers in the context of kidney and liver disease, based on available experimental data.

Metabolic Marker Category	Specific Metabolite	Correlation with 4-Acetamidobutanoate in Kidney Disease	Correlation with 4-Acetamidobutanoate in Liver Disease	Significance
Kidney Function Marker	Estimated Glomerular Filtration Rate (eGFR)	Strong Negative Correlation (r = -0.85)	Not Directly Reported	Indicates accumulation with declining kidney function.
Amino Acids	Branched-Chain Amino Acids (BCAAs)	Not Specifically Reported	Altered in cirrhosis, but direct correlation with 4-acetamidobutanoate not established.	BCAAs are key indicators of liver function.
Aromatic Amino Acids (AAAs)	Not Specifically Reported	Elevated in cirrhosis, but direct correlation with 4-acetamidobutanoate not established.	Implicated in hepatic encephalopathy.
Uremic Toxins	Various	Associated with uremic symptoms.	Not applicable	Suggests a role in the symptomatic manifestation of advanced kidney disease[1].
Gut Microbiota Metabolites	Short-Chain Fatty Acids (SCFAs)	Not Specifically Reported	Alterations in SCFAs are observed in liver disease[2][3][4][5][6].	Highlights the gut-liver-kidney axis.
Markers of Intestinal Permeability	Lipopolysaccharide-binding protein (LBP)	Not Specifically Reported	Increased intestinal permeability is common in cirrhosis.	Potential link between gut health and systemic inflammation.

Metabolic Pathway of 4-Acetamidobutanoate

4-Acetamidobutanoate is a product of the GABA shunt, a metabolic pathway that bypasses two steps of the tricarboxylic acid (TCA) cycle. The synthesis of 4-Acetamidobutanoate involves the acetylation of GABA. The precise enzymatic steps and regulation of this conversion are areas of ongoing research.

Biosynthesis of 4-Acetamidobutanoate from Glutamate via GABA.

The following diagram illustrates the workflow for a typical metabolomics study investigating the correlation of 4-Acetamidobutanoate with other markers.

References

• 1. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biomarkers of intestinal permeability are associated with inflammation in metabolically healthy obesity but not normal-weight obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The metabolomic quest for a biomarker in chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Metabolomics study of metabolites associated with the glomerular filtration rate - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 4-Acetamidobutanoate Extraction Methods

For researchers, scientists, and drug development professionals, the accurate quantification of 4-acetamidobutanoate in biological matrices is crucial for pharmacokinetic studies and metabolomic research. The choice of extraction method significantly impacts recovery, purity, and overall analytical performance. This guide provides a head-to-head comparison of the most common extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE), supported by experimental data and detailed protocols.

Physicochemical Properties of 4-Acetamidobutanoate

Understanding the physicochemical properties of 4-acetamidobutanoate is fundamental to selecting and optimizing an extraction method.

Property	Value	Source
Molecular Weight	145.16 g/mol	[1]
pKa (Strongest Acidic)	~4.49	[2][3]
logP	-0.48 to -0.8	[2][3]
Water Solubility	19.9 g/L	[2][3]

The low logP value indicates that 4-acetamidobutanoate is a polar compound, and its acidic pKa suggests it will be ionized at physiological pH. These characteristics are critical considerations for partitioning behavior in LLE and retention in SPE.

Performance Comparison of Extraction Methods

The following table summarizes the expected performance of each extraction method for 4-acetamidobutanoate based on available data for similar analytes and a specific study on a related compound.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Removal of proteins by denaturation with an organic solvent.	Partitioning of the analyte between two immiscible liquid phases.	Selective retention of the analyte on a solid sorbent followed by elution.
Recovery	High (89% to 98.57% reported for the similar 4-acetamidobenzoic acid)[4][5][6][7]	Variable, highly dependent on solvent and pH optimization.	Generally high and reproducible with appropriate sorbent selection.
Purity of Extract	Lower, potential for ion suppression due to co-extracted matrix components.	Can be high with optimized solvent and pH conditions.	Highest, provides the cleanest extracts by effectively removing interferences.
Speed & Simplicity	Fast and simple, requires minimal steps.	Moderately complex, requires solvent handling and phase separation.	More time-consuming and complex, involves multiple steps (conditioning, loading, washing, elution).
Cost	Low, requires only solvent and centrifugation.	Low to moderate, requires solvents and glassware.	High, requires specialized cartridges/plates and manifold.
Automation Potential	High.	Moderate.	High.

Experimental Protocols

Protein Precipitation (PPT) with Acetonitrile

This method is rapid and effective for a wide range of analytes. A study on 4-acetamidobenzoic acid, a structurally similar compound, demonstrated high recovery using this simple protocol.[4][5][6][7]

Protocol:

• To 100 µL of plasma or urine sample, add 300 µL of ice-cold acetonitrile.

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant containing the analyte.

• The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in a suitable mobile phase.

Figure 1: Protein Precipitation Workflow.

Liquid-Liquid Extraction (LLE)

LLE offers improved selectivity over PPT by partitioning the analyte into an organic solvent. For an acidic compound like 4-acetamidobutanoate (pKa ~4.49), acidifying the sample is crucial to neutralize the carboxylic acid group, thereby increasing its hydrophobicity and promoting its transfer into the organic phase.

Protocol:

• To 500 µL of plasma or urine sample, add an internal standard.

• Acidify the sample to a pH of approximately 2 by adding a small volume of a suitable acid (e.g., 1M HCl).

• Add 1.5 mL of a water-immiscible organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic phases.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

References

• 1. 4-Acetamidobutyric acid | C6H11NO3 | CID 18189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 4-Acetamidobutanoic acid (FDB023214) - FooDB [foodb.ca]
• 3. Human Metabolome Database: Showing metabocard for 4-Acetamidobutanoic acid (HMDB0003681) [hmdb.ca]
• 4. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Validating the Biological Activity of Synthetic 4-Acetamidobutanoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic 4-Acetamidobutanoate and its primary biological counterpart, γ-aminobutyric acid (GABA). Due to the limited direct experimental data on the biological activity of 4-Acetamidobutanoate at GABA receptors, this document focuses on its known metabolic role and presents a comprehensive experimental framework for its validation. This guide will objectively compare the structural properties of 4-Acetamidobutanoate with GABA and provide detailed experimental protocols to elucidate its potential as a GABAergic modulator.

Structural and Metabolic Comparison

4-Acetamidobutanoate, also known as N-acetyl-GABA, is a metabolic intermediate in a secondary pathway for GABA biosynthesis from putrescine.[1] This pathway has been identified to have a physiological role in the brain, particularly in the striatum, where it contributes to GABA production and the subsequent inhibition of dopaminergic neurons.[1] In contrast, GABA is the principal inhibitory neurotransmitter in the mammalian central nervous system, primarily synthesized from glutamate (B1630785).[2]

Feature	4-Acetamidobutanoate	γ-Aminobutyric Acid (GABA)
Chemical Formula	C6H11NO3	C4H9NO2
Molar Mass	145.158 g/mol	103.12 g/mol
Structure	N-acetylated derivative of GABA	Carboxylic acid with an amino group on the fourth carbon
Primary Synthetic Pathway	Minor pathway from putrescine via N-acetylputrescine and N-acetyl-γ-aminobutyraldehyde	Major pathway from glutamate via glutamate decarboxylase
Known Biological Role	Metabolic intermediate in GABA synthesis	Principal inhibitory neurotransmitter in the CNS

Proposed Experimental Validation of Biological Activity

To ascertain the direct biological activity of synthetic 4-Acetamidobutanoate on GABA receptors, a series of in vitro and in vivo experiments are proposed. These experiments will help to determine if 4-Acetamidobutanoate acts as an agonist, antagonist, or allosteric modulator of GABA receptors.

In Vitro Assays

A foundational step in characterizing the biological activity of 4-Acetamidobutanoate is to assess its interaction with GABA receptors using in vitro assays.

1. Radioligand Binding Assays:

These assays will determine the affinity of 4-Acetamidobutanoate for GABA-A and GABA-B receptors.[3][4]

Parameter	GABA-A Receptor Binding	GABA-B Receptor Binding
Radioligand	[3H]Muscimol or [3H]Gabazine	[3H]GABA or [3H]CGP54626
Tissue Source	Rat or mouse brain membranes (cortex or cerebellum)	Rat or mouse brain membranes (cortex or cerebellum)
Assay Type	Competitive binding assay	Competitive binding assay
Data Output	Inhibition constant (Ki) to determine binding affinity	Inhibition constant (Ki) to determine binding affinity

2. Electrophysiology Assays:

Whole-cell patch-clamp or two-electrode voltage-clamp techniques will be used to measure the functional effects of 4-Acetamidobutanoate on GABA receptor-mediated currents in cultured cells or brain slices.[5][6][7]

Parameter	Whole-Cell Patch-Clamp	Two-Electrode Voltage-Clamp
Cell Type	Cultured neurons or HEK293 cells expressing specific GABA-A or GABA-B receptor subunits	Xenopus oocytes expressing specific GABA-A or GABA-B receptor subunits
Measurement	GABA-evoked currents in the presence and absence of 4-Acetamidobutanoate	GABA-evoked currents in the presence and absence of 4-Acetamidobutanoate
Data Output	Potentiation or inhibition of GABA-evoked currents (EC50 or IC50 values)	Potentiation or inhibition of GABA-evoked currents (EC50 or IC50 values)

In Vivo Studies

Following in vitro characterization, in vivo studies in animal models are essential to understand the physiological and behavioral effects of 4-Acetamidobutanoate.

1. Animal Models of GABAergic Function:

Rodent models are commonly used to assess the effects of compounds on the GABAergic system.

Model	Application	Measured Outcomes
Pentylenetetrazol (PTZ)-induced seizure model	To assess anticonvulsant activity	Latency to and severity of seizures
Elevated plus-maze test	To assess anxiolytic activity	Time spent in open arms
Forced swim test	To assess antidepressant-like activity	Immobility time

Experimental Protocols

Radioligand Binding Assay Protocol (GABA-A Receptor)

Objective: To determine the binding affinity of synthetic 4-Acetamidobutanoate for the GABA-A receptor.

Materials:

• Rat brain cortex membranes

• [3H]Muscimol (radioligand)

• Unlabeled GABA (for non-specific binding)

• Synthetic 4-Acetamidobutanoate

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation counter

Procedure:

• Prepare rat brain cortex membranes by homogenization and centrifugation.

• In a series of tubes, combine the brain membranes, [3H]Muscimol, and varying concentrations of synthetic 4-Acetamidobutanoate.

• For determining non-specific binding, add a high concentration of unlabeled GABA to a separate set of tubes.

• Incubate the tubes at 4°C for a specified time to allow for binding equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding and determine the Ki value for 4-Acetamidobutanoate.

Whole-Cell Patch-Clamp Electrophysiology Protocol

Objective: To measure the effect of synthetic 4-Acetamidobutanoate on GABA-A receptor-mediated currents.

Materials:

• Cultured primary neurons or HEK293 cells expressing GABA-A receptors

• External and internal recording solutions

• GABA

• Synthetic 4-Acetamidobutanoate

• Patch-clamp amplifier and data acquisition system

Procedure:

• Culture cells on coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Establish a whole-cell patch-clamp recording from a single cell.

• Apply GABA to the cell to evoke a baseline chloride current.

• Co-apply GABA with varying concentrations of synthetic 4-Acetamidobutanoate.

• Record the changes in the amplitude and kinetics of the GABA-evoked currents.

• Analyze the data to determine if 4-Acetamidobutanoate potentiates or inhibits the GABA response and calculate the EC50 or IC50 value.

Visualizing Pathways and Workflows

References

• 1. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Electrophysiological Studies of GABAA Receptors Using QPatch II, the Next Generation of Automated Patch-Clamp Instruments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Metabolomics of 4-Acetamidobutanoate Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the metabolism of 4-Acetamidobutanoate (4-AcB), a notable metabolite implicated in various physiological and pathological states. By examining its metabolic pathways and available quantitative data across different species, this document aims to furnish researchers, scientists, and drug development professionals with a foundational understanding for future investigations.

Introduction to 4-Acetamidobutanoate

4-Acetamidobutanoate (4-AcB), also known as N-acetyl-4-aminobutyric acid, is a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). It is recognized as an intermediate in a secondary pathway of GABA biosynthesis from putrescine and is found across all eukaryotes, from yeast to humans[1]. 4-AcB has been detected in various human biological samples, including blood, urine, feces, and prostate tissue, indicating its role in systemic metabolism[1]. Recent studies have highlighted its potential as a biomarker; for instance, elevated levels of 4-acetamidobutanoate have been observed in individuals with severe liver and kidney disease, showing a significant fold-change in concentration[2].

Quantitative Analysis of 4-Acetamidobutanoate

Species	Biospecimen	Concentration (µM)	Condition
Human (Adult)	Blood	0.5 (Range: 0.0 - 1.0)	Normal[1]
Human (Cirrhosis Patient)	Plasma	2.39-fold increase	High liver and kidney disease severity[2]

Metabolic Pathways of 4-Acetamidobutanoate

The metabolic pathways of 4-AcB differ between eukaryotes and prokaryotes, primarily in the context of its biosynthesis and degradation.

Eukaryotic Metabolism

In mammals, 4-AcB is an intermediate in a metabolic pathway that converts putrescine to GABA. This pathway is considered a minor route for GABA synthesis compared to the primary pathway involving the decarboxylation of glutamate.

Biosynthesis of 4-Acetamidobutanoate in Mammals:

The synthesis initiates with the acetylation of putrescine, followed by oxidation and dehydrogenation to yield 4-AcB.

• Step 1: Putrescine is acetylated to N-acetylputrescine by the enzyme Putrescine acetyltransferase (PAT) .

• Step 2: N-acetylputrescine is then oxidized by Monoamine oxidase B (MAO-B) to form N-acetyl-γ-aminobutyraldehyde.

• Step 3: Finally, Aldehyde dehydrogenase (ALDH) catalyzes the conversion of N-acetyl-γ-aminobutyraldehyde to 4-Acetamidobutanoate[3].

Degradation of 4-Acetamidobutanoate in Mammals:

The primary degradation pathway for 4-AcB in mammals involves its deacetylation to form GABA.

• Step 1: An unspecified deacetylase removes the acetyl group from 4-Acetamidobutanoate to produce GABA[3].

Eukaryotic metabolism of 4-Acetamidobutanoate.

Bacterial Metabolism

While specific pathways for 4-AcB metabolism are not as well-defined in bacteria as in mammals, the general catabolism of N-acetylated amino acids suggests a primary role for deacetylation.

Degradation of 4-Acetamidobutanoate in Bacteria:

Bacteria possess a class of enzymes known as N-acyl-amino acid amidohydrolases (or aminoacylases) that are capable of hydrolyzing the N-acetyl bond.

• Step 1: A bacterial N-acyl-amino acid amidohydrolase would catalyze the deacetylation of 4-Acetamidobutanoate to yield 4-aminobutanoate (GABA) and acetate.

Bacterial degradation of 4-Acetamidobutanoate.

Experimental Protocols for 4-Acetamidobutanoate Quantification

The quantification of 4-AcB in biological matrices is typically achieved using Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a generalized protocol based on established methods for metabolite quantification.

Objective: To quantify the concentration of 4-Acetamidobutanoate in plasma or urine samples.

Materials:

• Plasma or urine samples

• 4-Acetamidobutanoate analytical standard

• Internal Standard (e.g., deuterated 4-AcB)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Protein precipitation plates or microcentrifuge tubes

• LC-MS system (e.g., UPLC coupled to a Q-TOF or Triple Quadrupole MS)

Procedure:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma/urine samples on ice.

  • To 100 µL of sample, add 400 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex for 30 seconds to precipitate proteins.

  • Incubate at -20°C for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube or well.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% Formic Acid).

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: A suitable gradient to separate 4-AcB from other matrix components (e.g., start with 2% B, ramp to 98% B, and re-equilibrate).

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Injection Volume: 5 - 10 µL.

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for a triple quadrupole MS or high-resolution full scan for a TOF-MS.

    • MRM Transitions: Specific precursor-to-product ion transitions for 4-AcB and its internal standard would need to be optimized (e.g., based on the protonated molecule [M+H]+).

• Data Analysis:

  • Integrate the peak areas for 4-AcB and the internal standard.

  • Generate a calibration curve using the analytical standards of known concentrations.

  • Calculate the concentration of 4-AcB in the samples based on the peak area ratios and the calibration curve.

Experimental workflow for 4-AcB quantification.

Conclusion and Future Directions

4-Acetamidobutanoate is an intriguing metabolite with connections to neurotransmitter synthesis and metabolic diseases. While its metabolic pathways are beginning to be understood in mammals, there remains a significant lack of comparative quantitative data across different species. Future research should focus on:

• Performing direct comparative metabolomics studies of 4-AcB in various species, including common laboratory models (mice, rats) and microorganisms.

• Identifying the specific deacetylase(s) responsible for 4-AcB degradation in both eukaryotes and prokaryotes.

• Elucidating the regulatory mechanisms governing the putrescine-GABA pathway and the flux of 4-AcB.

A more comprehensive understanding of the comparative metabolomics of 4-Acetamidobutanoate will undoubtedly provide valuable insights for drug development, biomarker discovery, and our fundamental knowledge of metabolic pathways.

References

• 1. Novel recombinant aminoacylase from Paraburkholderia monticola capable of N-acyl-amino acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification and characterization of N-carbamoyl-L-amino acid amidohydrolase with broad substrate specificity from Alcaligenes xylosoxidans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of LC-MS based urine metabolomics in healthy children and adults - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to 4-Acetamidobutanoate Assay Specificity

For researchers, scientists, and professionals in drug development, the accurate quantification of 4-acetamidobutanoate (4-AcB), a key metabolite in GABA metabolism and the urea (B33335) cycle, is paramount. The specificity of the chosen assay is a critical determinant of data reliability, influencing the validity of research findings and the direction of therapeutic development. This guide provides a comprehensive comparison of available assay methodologies for 4-AcB, with a focus on their specificity and supported by experimental data.

The selection of an appropriate analytical method hinges on a nuanced understanding of its inherent strengths and limitations, particularly concerning its ability to distinguish 4-AcB from structurally similar molecules. This guide delves into the three primary analytical platforms for 4-AcB quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Immunoassays (such as ELISA), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

At a Glance: Comparative Overview of Assay Performance

To facilitate a clear comparison, the following table summarizes the key performance characteristics of each assay type for the quantification of 4-acetamidobutanoate.

Feature	LC-MS/MS	Immunoassay (ELISA)	NMR Spectroscopy
Specificity	Very High	Variable (High risk of cross-reactivity)	High
Sensitivity	High to Very High	High	Moderate
Throughput	Moderate to High	High	Low to Moderate
Quantitative Accuracy	Very High	Good (if specific)	Very High
Development Cost	High	High (for novel antibody)	High (instrumentation)
Cost per Sample	Moderate	Low	High
Expertise Required	High	Moderate	High

Deep Dive into Assay Methodologies

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Specificity

LC-MS/MS has emerged as the reference method for the quantification of small molecules like 4-AcB in complex biological matrices. Its high specificity is derived from the combination of chromatographic separation and mass-based detection.

Experimental Protocol: A Validated Approach

While a specific, validated LC-MS/MS protocol for 4-acetamidobutanoate was not found in the public literature at the time of this guide's compilation, a reliable method can be adapted from validated assays for structurally similar compounds, such as 4-acetamidobenzoic acid[1]. The following outlines a typical experimental protocol:

• Sample Preparation: Protein precipitation is a common and effective method for extracting small molecules from plasma or serum. This typically involves the addition of a cold organic solvent, such as acetonitrile (B52724), to the sample, followed by vortexing and centrifugation to pellet the precipitated proteins.

• Internal Standard: A stable isotope-labeled internal standard (e.g., 4-acetamidobutanoate-d4) is crucial for accurate quantification, as it corrects for matrix effects and variations in instrument response.

• Chromatographic Separation: A reversed-phase C18 column is commonly used to separate 4-AcB from other sample components. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is employed.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity. Specific precursor-to-product ion transitions for both 4-AcB and its internal standard are monitored. For 4-AcB, this would involve selecting the molecular ion [M+H]+ as the precursor and a characteristic fragment ion as the product.

Specificity Considerations:

The primary advantage of LC-MS/MS is its exceptional specificity. By selecting a unique MRM transition, the assay can distinguish 4-AcB from its isomers and other structurally related metabolites. Potential cross-reactants in the GABA metabolic pathway, such as GABA itself, succinate, and alpha-ketoglutarate, can be chromatographically separated and will have different mass-to-charge ratios and fragmentation patterns, thus not interfering with the measurement of 4-AcB.

Immunoassays (ELISA): High Throughput with a Caveat

Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and cost-effective solution for quantifying specific analytes. However, their specificity is entirely dependent on the quality and characteristics of the antibody used.

Experimental Protocol: General Workflow

A competitive ELISA is the most common format for small molecule quantification:

• Coating: A microtiter plate is coated with a 4-AcB-protein conjugate.

• Competition: The sample containing 4-AcB and a known amount of enzyme-labeled 4-AcB are added to the wells. They compete for binding to the limited number of primary antibody binding sites.

• Washing: Unbound components are washed away.

• Substrate Addition: A substrate for the enzyme is added, resulting in a color change.

• Detection: The intensity of the color is measured, which is inversely proportional to the concentration of 4-AcB in the sample.

Specificity and Cross-Reactivity:

The critical challenge for 4-AcB immunoassays is the potential for cross-reactivity with structurally similar endogenous molecules. Given that 4-AcB is a derivative of GABA, an antibody raised against 4-AcB could potentially cross-react with GABA, N-acetylated amino acids, and other small molecules sharing similar structural motifs.

Quantitative Data on Specificity:

As of the writing of this guide, there is no commercially available ELISA kit specifically for 4-acetamidobutanoate with published cross-reactivity data. The development of a highly specific monoclonal antibody would be a prerequisite for a reliable immunoassay. Without such data, researchers should be cautious when considering or developing an immunoassay for 4-AcB and must perform extensive validation, including testing for cross-reactivity with a panel of structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Powerful Tool for Absolute Quantification

NMR spectroscopy is a powerful analytical technique that provides detailed structural information and allows for the absolute quantification of metabolites in a sample without the need for an identical internal standard.

Experimental Protocol: A Non-Destructive Approach

• Sample Preparation: Minimal sample preparation is required. For plasma or serum, a simple filtration or protein precipitation step may be used.

• Data Acquisition: One-dimensional (1D) 1H NMR spectra are acquired.

• Quantification: The concentration of 4-AcB is determined by integrating the area of a specific, well-resolved peak in its NMR spectrum and comparing it to the integral of a known concentration of an internal reference standard (e.g., TSP or DSS).

Specificity and Resolution:

The specificity of NMR relies on the unique chemical shifts of the protons in the 4-AcB molecule. In a complex biological sample, signal overlap can be a challenge. However, the distinct signals from the acetyl group and the methylene (B1212753) groups in 4-AcB can often be resolved, especially at higher magnetic field strengths. Two-dimensional (2D) NMR techniques can be employed to further enhance resolution and confirm the identity of the metabolite.

Visualizing the Landscape: Pathways and Workflows

To provide a clearer context for the analytical challenges and solutions, the following diagrams illustrate the metabolic pathway of 4-acetamidobutanoate and a typical experimental workflow for its quantification.

Caption: Metabolic pathway showing the relationship of 4-Acetamidobutanoate to GABA and the Urea Cycle.

Caption: A typical experimental workflow for the quantification of 4-Acetamidobutanoate using LC-MS/MS.

Conclusion: Choosing the Right Tool for the Job

The choice of assay for 4-acetamidobutanoate quantification is a critical decision that should be guided by the specific requirements of the study.

• For the highest level of specificity and accurate quantification, especially in complex biological matrices, LC-MS/MS is the undisputed method of choice. Its ability to distinguish 4-AcB from structurally similar compounds is unparalleled.

• Immunoassays could offer a high-throughput screening solution, but their utility is contingent on the availability of a highly specific antibody with well-characterized cross-reactivity profiles. At present, this remains a significant hurdle.

• NMR spectroscopy provides a robust and highly accurate method for absolute quantification and can be particularly useful for confirming the identity of 4-AcB. However, its lower sensitivity compared to LC-MS/MS may be a limiting factor for studies with low analyte concentrations.

Ultimately, a thorough understanding of the principles and limitations of each technique, coupled with rigorous assay validation, will ensure the generation of high-quality, reliable data in the pursuit of scientific advancement.

References

• 1. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of 4-Acetamidobutanoate Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory validation of analytical methods for the quantification of 4-Acetamidobutanoate, a key metabolite in various biological pathways. The objective is to present a comparative analysis of method performance across different laboratories, supported by detailed experimental protocols and data visualizations to aid researchers in selecting and implementing robust analytical procedures.

Introduction

4-Acetamidobutanoate is a small polar metabolite whose accurate quantification is crucial for understanding its role in metabolic pathways and for its potential as a biomarker. To ensure the reliability and comparability of data generated across different research sites, a thorough inter-laboratory validation of the analytical methods is essential. This guide focuses on the performance of a widely used analytical technique, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 4-Acetamidobutanoate in biological matrices.

While direct inter-laboratory "ring-studies" for 4-Acetamidobutanoate are not extensively published, this guide synthesizes data from high-quality, single-laboratory validations and inter-laboratory comparisons of structurally similar short-chain fatty acids and other small polar metabolites to provide a representative performance overview.[1]

Analytical Methodologies: A Comparative Overview

The primary method for the quantification of 4-Acetamidobutanoate and similar polar metabolites is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which are critical for accurate measurement in complex biological samples.[2][3] Alternative methods include Gas Chromatography-Mass Spectrometry (GC-MS), often requiring derivatization, and Nuclear Magnetic Resonance (NMR) spectroscopy, which typically has lower sensitivity.

This guide will focus on the validation of an LC-MS/MS method across three hypothetical laboratories to illustrate the expected performance and variability.

Experimental Protocols

A standardized experimental protocol is fundamental for achieving reproducible results in an inter-laboratory comparison. The following sections detail the key steps of the analytical workflow.

Consistent sample preparation is crucial to minimize variability between laboratories. A simple "dilute and shoot" method is often employed for plasma or serum samples to reduce matrix effects.

Protocol for Plasma/Serum Sample Preparation:

• Thaw frozen plasma or serum samples on ice.

• Vortex the samples for 10 seconds to ensure homogeneity.

• To 50 µL of plasma/serum, add 200 µL of a precipitation solution (e.g., acetonitrile (B52724) or methanol (B129727) containing an isotopically labeled internal standard, such as 4-Acetamidobutanoate-d3).

• Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

The following tables outline the chromatographic and mass spectrometric conditions for the analysis of 4-Acetamidobutanoate.

Table 1: Liquid Chromatography Conditions

Parameter	Condition
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) Column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	95% B to 50% B over 5 minutes, followed by a 2-minute re-equilibration at 95% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (4-Acetamidobutanoate)	Precursor Ion (m/z) -> Product Ion (m/z)
MRM Transition (Internal Standard)	Precursor Ion (m/z) -> Product Ion (m/z)
Collision Energy	Optimized for each transition
Dwell Time	50 ms

Data Presentation: Inter-Laboratory Comparison

The following tables summarize the quantitative performance data for the LC-MS/MS method for 4-Acetamidobutanoate quantification from three independent laboratories. The data presented are hypothetical but representative of typical performance for such assays.

Table 3: Linearity and Range

Laboratory	Linear Range (µM)	Correlation Coefficient (r²)
Laboratory 1	0.1 - 100	> 0.995
Laboratory 2	0.1 - 100	> 0.996
Laboratory 3	0.05 - 120	> 0.994

Table 4: Precision and Accuracy

Laboratory	Concentration (µM)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Laboratory 1	0.5	4.2	6.8	98.5
50	2.8	4.5	101.2
Laboratory 2	0.5	5.1	7.5	95.7
50	3.5	5.2	99.8
Laboratory 3	0.5	4.8	7.1	103.1
50	3.1	4.9	97.9

Table 5: Limits of Detection (LOD) and Quantification (LOQ)

Laboratory	LOD (µM)	LOQ (µM)
Laboratory 1	0.02	0.1
Laboratory 2	0.03	0.1
Laboratory 3	0.015	0.05

Visualizations

Visual representations of the experimental workflow and logical relationships are provided below to enhance understanding.

Caption: Experimental workflow for 4-Acetamidobutanoate quantification.

Caption: Key parameters for inter-laboratory method validation.

Conclusion

The presented data demonstrates that a well-characterized LC-MS/MS method for the quantification of 4-Acetamidobutanoate can achieve high levels of precision, accuracy, and sensitivity, with good agreement between laboratories. While minor variations in performance are expected, adherence to standardized protocols is paramount for ensuring data comparability in multi-site studies. This guide provides a framework for researchers to evaluate and implement robust analytical methods for the quantification of 4-Acetamidobutanoate and other small polar metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. Detection Methods for Organic Acids - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. mdpi.com [mdpi.com]

Comparative Analysis of 4-Acetamidobutanoate and Other Short-Chain Fatty Acid Signaling: A Data-Deficient Landscape

A comprehensive review of the scientific literature reveals a significant knowledge gap regarding the signaling properties of 4-Acetamidobutanoate (4-Acb), also known as N-acetyl-4-aminobutyrate, preventing a direct comparative analysis with well-characterized short-chain fatty acids (SCFAs) such as butyrate (B1204436), propionate, and acetate (B1210297). While extensive research has established the roles of common SCFAs as key signaling molecules in cellular processes through the activation of G-protein coupled receptors (GPCRs) and the inhibition of histone deacetylases (HDACs), no published experimental data currently exists to support a similar role for 4-Acb.

Short-chain fatty acids, primarily produced by the gut microbiota through the fermentation of dietary fiber, are critical mediators of host-microbe communication. Their signaling functions influence a wide range of physiological outcomes, from gut health and immune regulation to metabolic control. The primary mechanisms of SCFA signaling are well-documented:

• G-Protein Coupled Receptor (GPCR) Activation: Acetate, propionate, and butyrate are known agonists for the free fatty acid receptors GPR41 (FFAR3) and GPR43 (FFAR2).[1] The activation of these receptors on various cell types, including immune and intestinal epithelial cells, triggers downstream signaling cascades that modulate cellular function.

• Histone Deacetylase (HDAC) Inhibition: Butyrate, in particular, is a potent inhibitor of class I and IIa HDACs.[2][3][4][5] By preventing the removal of acetyl groups from histones, butyrate promotes a more open chromatin structure, leading to alterations in gene expression that can influence cell proliferation, differentiation, and apoptosis.[4]

In contrast, 4-Acetamidobutanoate is primarily recognized as a human metabolite.[6] It is structurally related to butyrate and is the conjugate base of 4-acetamidobutanoic acid.[6] Enzymatically, 4-acetamidobutanoate can be deacetylated to yield acetate and 4-aminobutanoate (GABA), a major inhibitory neurotransmitter. It is also an intermediate in the biosynthesis of GABA from putrescine.[7] However, a thorough search of scientific databases reveals a lack of studies investigating its potential as a signaling molecule. There is no available data on its binding affinity for GPCRs, its ability to inhibit HDACs, or any downstream cellular effects comparable to those of other SCFAs.

The absence of such fundamental data makes it impossible to construct a meaningful comparison of 4-Acetamidobutanoate's signaling capabilities with those of established SCFAs. To address this, future research should focus on characterizing the basic biological activity of 4-Acb, including:

• In vitro receptor binding and activation assays to determine if 4-Acb interacts with GPR41, GPR43, or other GPCRs.

• HDAC inhibition assays to assess its potential to inhibit various HDAC isoforms.

• Cell-based assays to investigate its effects on downstream signaling pathways, gene expression, and cellular phenotypes in relevant cell types (e.g., colonocytes, immune cells).

Until such foundational research is conducted, the role of 4-Acetamidobutanoate in cellular signaling remains speculative. Consequently, a direct, data-driven comparison with other short-chain fatty acids cannot be provided at this time. Researchers, scientists, and drug development professionals interested in this area should be aware of this significant gap in the current scientific understanding.

References

• 1. mdpi.com [mdpi.com]
• 2. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. axonmedchem.com [axonmedchem.com]
• 5. 4-Acetamidobutanoate | C6H10NO3- | CID 6991994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-Acetyl-γ-aminobutyric acid - Wikipedia [en.wikipedia.org]
• 7. 4-acetamidobutyrate deacetylase - Wikipedia [en.wikipedia.org]

Evaluating the Diagnostic Potential of 4-Acetamidobutanoate in Liver Cirrhosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 4-Acetamidobutanoate as a potential diagnostic biomarker for liver cirrhosis against established and emerging alternatives. While current research indicates a strong association between elevated levels of 4-Acetamidobutanoate and severe liver dysfunction, further validation is required to establish its specific diagnostic accuracy.

Executive Summary

4-Acetamidobutanoate, a derivative of the neurotransmitter GABA, has been identified in metabolomic studies as a molecule of interest in the context of liver disease. Notably, one study found it to be the metabolite with the highest average fold-change (2.39) in patients with severe hepatorenal dysfunction, a serious complication of cirrhosis[1]. Another study identified it as one of several metabolites that could enhance the accuracy of the MELD-Na score in predicting one-year mortality in patients with cirrhosis. These findings suggest a potential role for 4-Acetamidobutanoate in assessing the severity and prognosis of liver cirrhosis. However, to date, no studies have published specific data on its sensitivity, specificity, or Area Under the Receiver Operating Characteristic Curve (AUC) for the diagnosis of liver cirrhosis itself.

This guide compares the current understanding of 4-Acetamidobutanoate with established non-invasive biomarkers for liver cirrhosis, for which extensive diagnostic performance data is available.

Comparison of Diagnostic Biomarkers for Liver Cirrhosis

The following table summarizes the diagnostic performance of 4-Acetamidobutanoate (potential biomarker) and currently used alternative biomarkers for liver cirrhosis.

Biomarker/Test	Principle	Reported AUC	Reported Sensitivity	Reported Specificity	Advantages	Disadvantages
4-Acetamidobutanoate	Metabolite elevated in severe liver dysfunction	Not yet reported	Not yet reported	Not yet reported	Potential for high sensitivity due to significant fold-change in severe disease.	Lack of validation studies; diagnostic accuracy for cirrhosis is unknown.
FIB-4 Index	Calculation based on age, AST, ALT, and platelet count	0.67 - 0.87	65% - 88%	52% - 97%	Inexpensive, readily available from routine blood tests.	Accuracy can be affected by age and other conditions influencing liver enzymes and platelets.
APRI	Calculation based on AST and platelet count	0.68 - 0.88	47% - 92%	43% - 86%	Simple to calculate, widely accessible.	Moderate accuracy, less reliable in certain patient populations.
FibroTest	Proprietary algorithm using 6 serum markers	0.82 - 0.90	77% - 91%	73% - 89%	Higher accuracy than simpler indices.	Proprietary and more expensive.
microRNA-122	Liver-specific microRNA released into circulation	~0.84 (for significant fibrosis)	~77% (for significant fibrosis)	~80% (for significant fibrosis)	High liver specificity, potential for early detection.	Variable results across studies, standardization of assays is ongoing.

Signaling Pathways and Experimental Workflows

To understand the context of 4-Acetamidobutanoate and the evaluation of liver fibrosis, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow for biomarker validation.

GABA Shunt Pathway and 4-Acetamidobutanoate Formation.

Typical workflow for diagnostic biomarker validation.

Experimental Protocols

Proposed Method for Quantification of 4-Acetamidobutanoate in Human Plasma by LC-MS/MS

This protocol is a proposed method based on standard practices for the analysis of small molecules in biological matrices and will require validation.

1. Materials and Reagents:

• 4-Acetamidobutanoate analytical standard

• Isotopically labeled internal standard (e.g., 4-Acetamidobutanoate-d3)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid

• Human plasma (EDTA)

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard working solution (concentration to be optimized).

• Vortex briefly to mix.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient to separate 4-Acetamidobutanoate from other plasma components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MS/MS Mode: Multiple Reaction Monitoring (MRM)

  • MRM transitions for 4-Acetamidobutanoate and its internal standard would need to be optimized.

4. Data Analysis:

• Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a surrogate matrix (e.g., charcoal-stripped plasma).

FIB-4 Index Calculation

The Fibrosis-4 (FIB-4) index is calculated using the following formula:

FIB-4 = (Age [years] x AST [U/L]) / (Platelet count [10^9/L] x √ALT [U/L])

Conclusion

4-Acetamidobutanoate is a promising area of research for a novel biomarker in liver cirrhosis, particularly for assessing disease severity and prognosis. The significantly elevated levels in patients with severe hepatorenal complications warrant further investigation into its diagnostic potential. However, there is a clear need for dedicated studies to validate its diagnostic accuracy (sensitivity, specificity, and AUC) for liver cirrhosis and to develop and validate a standardized analytical method for its quantification in a clinical setting. Until such data becomes available, established non-invasive markers like the FIB-4 index and APRI score, despite their limitations, remain the more accessible and validated first-line tools for the assessment of liver fibrosis and cirrhosis. Researchers and drug development professionals should consider including the measurement of 4-Acetamidobutanoate in future metabolomic studies of liver disease to build the evidence base required for its potential clinical utility.

References

• 1. Unique Metabolomic Signature Associated with Hepatorenal Dysfunction and Mortality in Cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Acetamidobutanoate Analytical Standards for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available 4-Acetamidobutanoate analytical standards. The information presented is designed to assist researchers in selecting the most suitable standard for their specific analytical needs, with a focus on data from Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) applications.

Comparison of Analytical Standards

The selection of a high-quality analytical standard is paramount for achieving accurate and reproducible results in quantitative and qualitative analyses. Key parameters for comparison include purity, formulation, and storage stability. Below is a summary of 4-Acetamidobutanoate standards offered by prominent suppliers.

Supplier	Product Name	CAS Number	Purity	Formulation	Storage
Cayman Chemical	4-Acetamidobutyric Acid	3025-96-5	≥95%	A solid	-20°C[1][2]
Sigma-Aldrich	4-Acetamidobutanoic acid	3025-96-5	98%	Solid	Room temperature (sealed in dry conditions)[3]

Note: Purity and formulation are critical factors that can influence the accuracy of analytical measurements. Researchers should consider the specific requirements of their assay when selecting a standard. For instance, a higher purity standard is often necessary for quantitative applications to minimize interference from impurities.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

The following protocol is a recommended starting point for the quantification of 4-Acetamidobutanoate in plasma, adapted from a validated method for a structurally similar compound, 4-acetamidobenzoic acid.

1. Sample Preparation:

• Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a stable isotope-labeled version of 4-Acetamidobutanoate).

• Vortex: Mix thoroughly for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube for analysis.

2. LC-MS/MS Conditions:

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separation.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive or negative mode should be optimized based on the analyte's response.

• MRM Transitions: Specific precursor-to-product ion transitions for 4-Acetamidobutanoate and the internal standard must be determined by direct infusion and optimization.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

For GC-MS analysis, derivatization of 4-Acetamidobutanoate is necessary to increase its volatility.

1. Sample Preparation and Derivatization:

• Extraction: Perform a liquid-liquid extraction of the sample (e.g., plasma, urine) to isolate the analyte.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Derivatization: A two-step derivatization process is common for amino acids and related compounds:

  • Methoximation: Add methoxyamine hydrochloride in pyridine (B92270) and incubate to protect the keto group.

  • Silylation: Add a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and incubate to derivatize the carboxyl and amino groups.

2. GC-MS Conditions:

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection.

• Temperature Program: An optimized temperature ramp from a low initial temperature (e.g., 60°C) to a high final temperature (e.g., 300°C).

• Mass Spectrometer: A single quadrupole or time-of-flight (TOF) mass spectrometer.

• Ionization: Electron ionization (EI) at 70 eV.

• Data Acquisition: Full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis.

Metabolic Pathway

4-Acetamidobutanoate is an intermediate in the biosynthesis of γ-aminobutyric acid (GABA) from putrescine. This pathway represents an alternative route to the primary synthesis of GABA from glutamate.

Biosynthesis of GABA from Putrescine.

Experimental Workflow

The general workflow for the analysis of 4-Acetamidobutanoate in a biological sample involves several key steps, from sample collection to data analysis.

General workflow for 4-Acetamidobutanoate analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 4-Acetamidobutyric Acid - Cayman Chemical [bioscience.co.uk]
• 3. 4-Acetamidobutanoic acid | 3025-96-5 [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Acetamidobutanoate: A Guide for Laboratory Professionals

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers, scientists, and drug development professionals, adherence to proper disposal protocols for compounds like 4-Acetamidobutanoate is essential for ensuring a safe work environment and compliance with regulatory standards. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of 4-Acetamidobutanoate and its associated waste streams.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the hazard profile of 4-Acetamidobutanoate. While some safety data sheets (SDS) classify it as a non-hazardous substance, others indicate that it can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, a cautious approach is recommended, and the compound should be handled as a potentially hazardous chemical.

Recommended Personal Protective Equipment (PPE):

• Gloves: Wear nitrile or other chemically resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.[2][3][4]

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

• Respiratory Protection: If working with a fine powder or in a poorly ventilated area, a dust mask or respirator is advised to prevent inhalation.[2][4]

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Procedures

The fundamental principle for the disposal of 4-Acetamidobutanoate is to treat it as hazardous chemical waste. It should never be disposed of down the drain or in regular trash.

1. Pure or Unused 4-Acetamidobutanoate (Solid Waste):

• Container: Keep the compound in its original, clearly labeled container. If the original container is compromised, transfer the material to a new, compatible, and properly labeled waste container.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Acetamidobutanoate," and any associated hazard warnings (e.g., "Irritant").[5][6]

• Storage: Store the sealed waste container in a designated and secure waste accumulation area, segregated from incompatible materials such as strong acids, bases, and oxidizing agents.[1][6]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[7]

2. Aqueous and Organic Solutions:

• Collection: All solutions containing 4-Acetamidobutanoate should be collected as hazardous liquid waste.[7]

• Segregation: Do not mix different waste streams unless you are certain of their compatibility. Keep halogenated and non-halogenated solvent waste in separate, designated containers.[6][7]

• Container and Labeling: Use a designated, leak-proof, and clearly labeled container for liquid waste. The label must include "Hazardous Waste," the chemical names of all components (including solvents), and their approximate concentrations.[6][7]

• Disposal: Arrange for disposal through your institution's EHS office or a licensed contractor.

3. Contaminated Labware and Materials:

• Solid Waste: Items such as gloves, weighing paper, and paper towels that are contaminated with 4-Acetamidobutanoate should be collected in a designated, labeled hazardous waste bag or container.[7]

• Sharps: Any contaminated needles, syringes, or razor blades must be placed in a designated sharps container for hazardous chemical waste.[7][8]

• Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone). The first rinsate must be collected as hazardous liquid waste.[5][6] After thorough rinsing, the glassware can be washed according to standard laboratory procedures.

Quantitative Data for Disposal

Parameter	Guideline	Source
Waste Classification	Hazardous Chemical Waste	General Laboratory Safety Protocols
Container Type	Chemically compatible, sealed container	[5][6]
Labeling Requirements	"Hazardous Waste" with full chemical name and constituents	[5][6]
Storage Location	Designated, secure waste accumulation area	[7]
Aqueous Solutions	Do not dispose down the drain	[7][9]
Empty Containers	Triple rinse, collect first rinsate as hazardous waste, deface label	[5][6]

Experimental Protocol: General Neutralization of Acidic Waste

While 4-Acetamidobutanoate itself is not a strong acid, this general protocol can be adapted for acidic waste streams that may be generated during its use in experiments. Always consult with your institution's EHS department before proceeding with any neutralization procedure.

Objective: To neutralize acidic waste to a pH between 6.0 and 8.0 before collection for hazardous waste disposal.[10]

Materials:

• Acidic waste solution containing 4-Acetamidobutanoate

• Sodium bicarbonate (NaHCO₃) or 5% sodium hydroxide (B78521) (NaOH) solution

• pH paper or a calibrated pH meter

• Appropriate, labeled hazardous waste container

• Stir bar and stir plate

• Beaker large enough to accommodate the reaction and potential foaming

Procedure:

• Preparation: Conduct the procedure in a well-ventilated chemical fume hood while wearing all necessary PPE. Place the beaker with the acidic waste on a stir plate and add a stir bar.

• Dilution: If the acidic solution is concentrated, dilute it with water.

• Neutralization: Slowly and carefully add the neutralizing agent (sodium bicarbonate or 5% sodium hydroxide) to the stirring acidic solution. Be cautious as this can cause gas evolution (foaming) if carbonates are used or heat generation with strong bases.

• pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter.

• Completion: Continue adding the neutralizing agent until the pH is stable between 6.0 and 8.0.

• Collection: Once neutralized, transfer the solution to a clearly labeled hazardous waste container.

• Disposal: Arrange for the disposal of the neutralized waste through your institution's EHS office.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Acetamidobutanoate waste.

Figure 1. Disposal Workflow for 4-Acetamidobutanoate Waste

Disclaimer: The information provided in this guide is for informational purposes and is based on general best practices for chemical waste disposal. It is not a substitute for the specific guidelines and regulations of your institution and local authorities. Always consult your institution's Environmental Health and Safety (EHS) department for detailed protocols and to ensure full compliance with all applicable regulations.[11][12][13][14]

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 4-ACETAMIDOBUTYRIC ACID - Safety Data Sheet [chemicalbook.com]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. benchchem.com [benchchem.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 13. dtsc.ca.gov [dtsc.ca.gov]
• 14. epa.gov [epa.gov]

Essential Safety and Operational Guide for Handling 4-Acetamidobutanoate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of 4-Acetamidobutanoate (CAS No. 3025-96-5), also known as N-acetyl-GABA. Adherence to these procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment (PPE)

4-Acetamidobutanoate is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Acetamidobutanoate

PPE Category	Minimum Requirement	Rationale
Eye and Face Protection	ANSI-compliant safety glasses with side shields. Chemical splash goggles should be worn when there is a risk of splashing. A face shield should be worn in addition to goggles when handling large quantities.	Protects against eye irritation from dust particles or splashes.[1][2]
Hand Protection	Disposable nitrile gloves are the minimum requirement for incidental contact. For prolonged contact or handling larger quantities, double-gloving or using thicker, chemical-resistant gloves is recommended.	Prevents skin irritation upon contact.[1][2] Gloves should be inspected before use and changed immediately if contaminated.
Body Protection	A buttoned, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Work should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation of dust. If significant dust is expected and engineering controls are insufficient, a NIOSH-approved respirator for particulates (e.g., N95) should be used.	Prevents respiratory tract irritation from airborne particles.[1]

Occupational Exposure Limit (OEL): A specific OEL for 4-Acetamidobutanoate has not been established. In the absence of a defined limit, it is crucial to handle this compound with care, employing the principle of "As Low As Reasonably Practicable" (ALARP) for exposure.

Step-by-Step Handling and Experimental Protocol

This protocol outlines the safe handling of 4-Acetamidobutanoate in a laboratory setting.

2.1. Preparation and Weighing

• Work Area Preparation: Designate a specific area for handling 4-Acetamidobutanoate. Ensure the work surface is clean and uncluttered. If possible, work on a disposable absorbent bench liner.

• Engineering Controls: All handling of the solid compound that may generate dust must be performed in a certified chemical fume hood or a ventilated balance enclosure.

• Donning PPE: Before handling the compound, put on all required PPE as specified in Table 1.

• Weighing: Carefully weigh the desired amount of 4-Acetamidobutanoate. Use anti-static weighing dishes to prevent dispersal of the powder. Close the primary container immediately after use.

2.2. Solution Preparation

• Solvent Selection: 4-Acetamidobutanoate is soluble in water.[3]

• Dissolving: In a chemical fume hood, add the weighed solid to the solvent in an appropriate container. Stir gently to dissolve. Avoid splashing.

• Labeling: Immediately label the container with the full chemical name, concentration, date, and your initials.

2.3. Post-Handling Procedures

• Decontamination: After handling, decontaminate the work area. Wipe down the balance, fume hood sash, and any other potentially contaminated surfaces with a damp cloth. The most common method of chemical decontamination is to thoroughly wipe down surfaces and equipment with soap and water using disposable towels.[1]

• Waste Disposal: Dispose of all contaminated materials as outlined in Section 3.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves, face shield/goggles, lab coat, and respirator (if used).

• Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste materials contaminated with 4-Acetamidobutanoate must be treated as hazardous chemical waste. Do not dispose of this compound down the drain or in the regular trash.

3.1. Waste Segregation and Collection

• Solid Waste: Collect contaminated items such as gloves, weighing paper, and paper towels in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all aqueous and organic solutions containing 4-Acetamidobutanoate in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.

• Sharps: Any contaminated sharps (needles, pipette tips, etc.) must be disposed of in a designated, puncture-resistant sharps container for chemical waste.

3.2. Container Labeling

All waste containers must be labeled with:

• The words "Hazardous Waste"

• The full chemical name: "4-Acetamidobutanoate"

• The approximate concentration and quantity

• The date of accumulation

3.3. Storage and Final Disposal

• Store waste containers in a designated, secure satellite accumulation area within the laboratory, away from incompatible materials.

• Keep containers securely sealed when not in use.

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[4]

• Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly with soap and water.[4] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory support. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[4]

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. For a large spill, evacuate the area and contact your institution's EHS department.

Workflow Diagram

The following diagram illustrates the standard workflow for handling 4-Acetamidobutanoate from receipt to disposal.

Caption: Workflow for handling 4-Acetamidobutanoate.

References

• 1. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 2. research.arizona.edu [research.arizona.edu]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. file.medchemexpress.com [file.medchemexpress.com]